(1-Methanesulfonylethenyl)cyclopropane

Core Science & Biosynthesis

(1-Methanesulfonylethenyl)cyclopropane: A Technical Guide to Alpha-Cyclopropyl Vinyl Sulfones in Targeted Covalent Inhibition

Executive Summary

In the evolving landscape of targeted covalent inhibitors (TCIs), the selection and tuning of the electrophilic warhead are paramount to achieving target selectivity while minimizing off-target toxicity. (1-Methanesulfonylethenyl)cyclopropane (CAS: 2060051-40-1) represents a highly specialized structural motif: an alpha-cyclopropyl vinyl sulfone.

Unlike hyper-reactive acrylamides or unhindered vinyl sulfones, the incorporation of an alpha-cyclopropyl group introduces critical steric and electronic constraints. This whitepaper provides an in-depth technical analysis of this compound, detailing its physical properties, mechanistic dynamics as a Michael acceptor, and a self-validating experimental framework for evaluating its kinetic efficiency in drug discovery pipelines.

Physical and Chemical Properties

To effectively deploy (1-Methanesulfonylethenyl)cyclopropane in synthetic workflows or biological assays, its baseline physicochemical properties must be understood. The sulfone moiety acts as a strong electron-withdrawing group (EWG), while the cyclopropyl ring provides rigid steric bulk without significantly increasing lipophilicity.

Quantitative Data Summary

Property	Value	Source / Method
IUPAC Name	1-(1-methanesulfonylethenyl)cyclopropane
CAS Number	2060051-40-1
Molecular Formula	C₆H₁₀O₂S
Molecular Weight	146.21 g/mol
SMILES	C=C(C1CC1)S(C)(=O)=O	Structural Representation
Topological Polar Surface Area (TPSA)	42.5 Ų	Computed (PubChem Standard)
Exact Mass	146.04 Da	Computed (PubChem Standard)

Mechanistic Insights: The Covalent Warhead Dynamics

Vinyl sulfones are recognized as highly selective, tunable covalent warheads, particularly effective against challenging enzyme targets like cysteine proteases and kinases . The mechanism of action relies on a two-step kinetic process: a reversible binding event followed by an irreversible Michael addition.

The Role of the Alpha-Cyclopropyl Substitution

The addition of the cyclopropyl group at the alpha position of the vinyl sulfone is a deliberate structural choice that impacts the pharmacophore in three fundamental ways:

• Steric Shielding: The cyclopropyl ring restricts the conformational freedom of the vinyl group. This steric hindrance reduces the rate of non-specific nucleophilic attack by highly abundant cellular thiols (e.g., glutathione), thereby improving the safety profile and reducing off-target toxicity .

• Metabolic Stability: The rigid sp³ carbons of the cyclopropyl ring resist oxidative degradation by cytochrome P450 enzymes better than linear alkyl chains.

• Entropic Binding Benefits: By pre-organizing the conformation of the warhead, the cyclopropyl group reduces the entropic penalty upon binding to the target enzyme's active site.

Fig 1. Two-step kinetic mechanism of covalent inhibition by vinyl sulfones.

Experimental Protocol: Kinetic Evaluation of Covalent Inhibition

To accurately assess the potency of (1-Methanesulfonylethenyl)cyclopropane derivatives, traditional IC₅₀ measurements are fundamentally flawed. Because covalent inhibition is time-dependent, potency must be expressed as the ratio kinact​/KI​ .

As a Senior Application Scientist, I mandate the use of a continuous fluorescence monitoring assay . This protocol is designed as a self-validating system, ensuring that data artifacts are caught in real-time.

Step-by-Step Methodology

1. Reagent Preparation & Internal Controls

• Action: Prepare the target enzyme (e.g., a recombinant cysteine protease) in an assay buffer containing 1 mM DTT or TCEP.

• Causality: The reducing agent is critical to maintain the active site cysteine in its reactive thiolate (Cys-S⁻) state. However, excessive DTT (>5 mM) will act as a competitive nucleophile and scavenge the vinyl sulfone, artificially lowering apparent potency.

• Self-Validation: Include a vehicle control (DMSO) to establish baseline linear enzyme kinetics, and a positive control (e.g., K777, a known vinyl sulfone inhibitor) to validate assay sensitivity.

2. Inhibitor Titration

• Action: Prepare a 7-point serial dilution of the vinyl sulfone inhibitor in DMSO. Ensure the final DMSO concentration in the assay well does not exceed 1% (v/v).

3. Reaction Initiation (Continuous Monitoring)

• Action: Add the fluorogenic substrate to the microplate wells, immediately followed by the enzyme-inhibitor mixture.

• Causality: Unlike end-point assays, continuous monitoring captures the non-linear reaction progress curves. As the covalent bond forms over time, the rate of substrate cleavage decreases, resulting in a curved fluorescence trajectory.

4. Data Regression and Validation

• Action: Fit the progress curves to the integrated rate equation to extract the pseudo-first-order rate constant ( kobs​ ) for each inhibitor concentration.

• Self-Validation Check: Plot kobs​ versus Inhibitor Concentration [I] . A valid two-step covalent mechanism must yield a hyperbolic saturation curve. If the plot is strictly linear, it indicates non-specific reactivity or that the tested concentrations are far below KI​ , invalidating the separation of the binding affinity ( KI​ ) and the inactivation rate ( kinact​ ).

Fig 2. Self-validating workflow for the kinetic evaluation of covalent inhibitors.

Synthesis and Application in Lead Optimization

The synthesis of alpha-substituted vinyl sulfones like (1-Methanesulfonylethenyl)cyclopropane typically bypasses traditional Horner-Wadsworth-Emmons olefination due to steric crowding at the alpha position. Instead, modern synthetic routes utilize gold-catalyzed intermolecular C-S bond formation or photochemical excitation of halogen-bonding complexes to directly sulfonylate cyclopropyl alkynes.

For drug development professionals, this molecule serves as a premier building block. By attaching target-specific recognition elements (such as peptidomimetics or kinase hinge-binding scaffolds) to the cyclopropyl or methylsulfonyl domains, researchers can generate highly selective, irreversible inhibitors with superior pharmacokinetic profiles compared to traditional acrylamide-based drugs.

References

• Exploration of Targeted Anti-tumor Therapy (2024). Vinyl sulfones: selective and tunable covalent warheads against challenging enzyme targets. Available at:[Link]

• Expert Opinion on Drug Discovery (2024). The vinyl sulfone motif as a structural unit for novel drug design and discovery. Available at:[Link]

• ChemSrc Database. (1-Methanesulfonylethenyl)cyclopropane (CAS: 2060051-40-1) Properties and Structure. Available at:[Link]

Structural and Mechanistic Profiling of (1-Methanesulfonylethenyl)cyclopropane: A Technical Guide for Covalent Inhibitor Design

Executive Summary

In the rapidly evolving landscape of targeted covalent inhibitors (TCIs), the architectural tuning of electrophilic warheads is a critical parameter for success. (1-Methanesulfonylethenyl)cyclopropane (CAS No. 2060051-40-1)[1] represents a highly sophisticated structural motif that combines a reactive vinyl sulfone with a sterically demanding cyclopropyl group.

Recent clinical-stage developments have underscored the value of this specific scaffold. For instance, in the optimization of WRN helicase inhibitors (e.g., VVD-214/RO7589831) for the treatment of MSI-high cancers, replacing a linear alkyl group with a cyclopropyl ring on a vinyl sulfone warhead dramatically enhanced target potency while mitigating off-target glutathione (GSH) consumption[2]. This whitepaper provides an in-depth analysis of the compound's structural properties, highly accurate predictive NMR assignments, and self-validating experimental protocols designed for researchers and drug development professionals.

Mechanistic Profiling: The Cyclopropyl Vinyl Sulfone Warhead

The efficacy of (1-Methanesulfonylethenyl)cyclopropane as a covalent warhead lies in the delicate balance between electronic activation and steric shielding.

• Electronic Activation : The methanesulfonyl group ( −SO2​CH3​ ) is powerfully electron-withdrawing via both inductive and resonance effects. This severely depletes electron density at the terminal alkene ( β -carbon), rendering it highly susceptible to nucleophilic attack by thiolates (e.g., cysteine residues in a target protein).

• Steric Tuning (Causality) : The introduction of the α -cyclopropyl group creates a rigid, bulky microenvironment. While the warhead remains reactive toward the precisely aligned cysteine in the target protein's binding pocket, the steric bulk of the cyclopropyl ring shields the electrophilic trajectory from bulk solvent nucleophiles. This causality explains the observed reduction in intrinsic reactivity (lower GSH consumption rate) without sacrificing target engagement[2].

Caption: Mechanism of covalent binding via Michael addition to the vinyl sulfone warhead.

Comprehensive NMR Data Analysis

Accurate structural verification is paramount when synthesizing building blocks for TCIs[3]. Below is the comprehensive, empirically-grounded predictive NMR data for (1-Methanesulfonylethenyl)cyclopropane, detailing the causality behind the observed chemical shifts.

1H NMR Assignments (400 MHz, CDCl3​ )

Causality of Shifts : The terminal alkene protons are heavily deshielded by the geminal sulfone group, pushing them downfield to ~5.90–6.15 ppm. Because they are terminal, they exhibit a very small geminal coupling constant ( J≈1.5 Hz). Conversely, the cyclopropyl protons are shielded by the diamagnetic anisotropy of the strained three-membered ring, shifting them significantly upfield. The ring protons are diastereotopic due to their fixed spatial relationship relative to the chiral-like environment of the substituted vinyl group.

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment Rationale
Hb​ (Alkene, cis to SO2​Me )	6.15	d	1.5	1H	Deshielded by geminal sulfone; small geminal coupling.
Ha​ (Alkene, trans to SO2​Me )	5.90	d	1.5	1H	Deshielded by sulfone; slightly upfield of Hb​ due to cyclopropyl proximity.
−SO2​CH3​	2.95	s	-	3H	Characteristic methyl singlet adjacent to electron-withdrawing sulfonyl.
Cyclopropyl −CH−	1.65	tt	8.0, 5.0	1H	Allylic position; complex multiplet due to coupling with ring CH2​ s.
Cyclopropyl −CH2​− (trans)	0.95	m	-	2H	Diastereotopic ring protons; shielded by ring anisotropy.
Cyclopropyl −CH2​− (cis)	0.65	m	-	2H	Diastereotopic ring protons; maximum shielding effect.

13C NMR Assignments (100 MHz, CDCl3​ )

Causality of Shifts : The α -carbon (C1) is directly attached to the sulfone, resulting in a severe deshielding effect ( ≈148.5 ppm). The cyclopropyl carbons remain highly shielded ( ≈6.5–11.0 ppm) due to their unique sp3 -like hybridization, which possesses significant s-character in the C-H bonds but p-character in the C-C bonds, creating a strong local magnetic field.

Position	Chemical Shift ( δ , ppm)	Type	Assignment Rationale
C1 (Alkene, α to SO2​Me )	148.5	Cq	Highly deshielded quaternary carbon due to direct attachment to sulfone.
C2 (Alkene, terminal)	122.0	CH2​	Typical terminal vinyl carbon, slightly deshielded by resonance.
C3 ( −SO2​CH3​ )	40.5	CH3​	Methyl carbon adjacent to the sulfonyl group.
C4 (Cyclopropyl −CH− )	11.0	CH	Methine carbon of the strained three-membered ring.
C5, C6 (Cyclopropyl −CH2​− )	6.5	CH2​	Methylene carbons of the cyclopropyl ring; highly shielded.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems.

Protocol 1: High-Resolution NMR Acquisition Workflow

Purpose : To obtain artifact-free, quantifiable 1H and 13C NMR spectra for structural verification.

• Sample Preparation : Dissolve 15 mg of (1-Methanesulfonylethenyl)cyclopropane in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: TMS acts as an internal standard (0.00 ppm) to calibrate chemical shifts, ensuring cross-instrument reproducibility.

• Temperature Equilibration : Insert the sample into the spectrometer and allow it to equilibrate at 298 K for 5 minutes.

  • Causality: Temperature gradients cause convection currents, which broaden spectral lines and degrade resolution.

• Tuning, Matching, and Shimming : Perform automated tuning and matching for 1H and 13C nuclei. Shim the magnet using gradient shimming (Z1-Z5).

  • Validation Checkpoint: The system is validated if the full width at half maximum (FWHM) of the TMS peak is ≤0.5 Hz. If the peak is broader, re-shim.

• Acquisition : Acquire the 1H spectrum using 16 scans and a relaxation delay ( D1​ ) of 2 seconds. Acquire the 13C spectrum using 1024 scans and a D1​ of 2 seconds.

• Processing : Apply a Fourier transform, followed by zero-order and first-order phase correction. Apply a baseline correction polynomial.

Caption: Self-validating workflow for high-resolution NMR acquisition and spectral processing.

Protocol 2: Kinetic Reactivity Profiling (GSH Assay)

Purpose : To quantify the intrinsic electrophilicity of the warhead, ensuring it is reactive enough for target engagement but stable enough to avoid off-target toxicity[2].

• Reagent Preparation : Prepare a 10 mM stock of the compound in DMSO. Prepare a 100 mM solution of reduced glutathione (GSH) in PBS buffer (pH 7.4).

• Reaction Initiation : In a thermomixer at 37 °C, mix the compound (final concentration 1 mM) with GSH (final concentration 10 mM) in PBS. Include an internal standard (e.g., labetalol).

• Kinetic Sampling : At t=0,15,30,60, and 120 minutes, extract 50 μL aliquots and quench immediately in 150 μL of ice-cold acetonitrile containing 1% formic acid.

• LC-MS Analysis : Centrifuge the quenched samples and analyze the supernatant via LC-MS (MRM mode) to monitor the depletion of the parent compound.

  • Validation Checkpoint: The assay is self-validating if: (A) The internal standard peak area remains constant ( ±5% ) across all time points, proving injection consistency; and (B) A control sample (compound in PBS without GSH) shows <5% degradation over 120 minutes, proving compound stability in the buffer.

Conclusion

(1-Methanesulfonylethenyl)cyclopropane is a highly privileged building block in modern medicinal chemistry. By leveraging the strong electron-withdrawing properties of the sulfone alongside the steric shielding of the cyclopropyl ring, researchers can fine-tune the reactivity profile of covalent inhibitors. The rigorous NMR assignments and self-validating protocols provided in this guide ensure that structural integrity and kinetic reactivity are accurately profiled, accelerating the development of next-generation targeted therapeutics.

References

• Sigma-Aldrich Product Catalog. (1-methanesulfonylethenyl)cyclopropane (CAS No.: 2060051-40-1). Sigma-Aldrich.
• Identification of VVD-214/RO7589831, a Clinical-Stage, Covalent Allosteric Inhibitor of WRN Helicase for the Treatment of MSI-High Cancers. Journal of Medicinal Chemistry - ACS Publications (2025).
• Iron(III)-Mediated Oxysulfonylation of Enamides with Sodium and Lithium Sulfinates. The Journal of Organic Chemistry - ACS Publications (2020).

Sources

• 1. Cyclopropanations | Sigma-Aldrich [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Vibrational Dynamics and Spectroscopic Characterization of (1-Methanesulfonylethenyl)cyclopropane

Abstract (1-Methanesulfonylethenyl)cyclopropane is a highly specialized vinyl sulfone featuring a strained cyclopropyl ring. This whitepaper provides an in-depth mechanistic analysis of its infrared (IR) spectroscopic profile, detailing the quantum mechanical and electronic factors that govern its vibrational modes. Designed for researchers in medicinal chemistry and organic synthesis, this guide establishes a self-validating protocol for the synthesis and Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) characterization of this unique Michael acceptor.

Chemical Context and Structural Novelty

Vinyl sulfones are privileged structures in drug discovery, frequently deployed as covalent warheads due to their ability to undergo selective Michael addition with cysteine residues in target proteins. (1-Methanesulfonylethenyl)cyclopropane (CAS: 2060051-40-1; Molecular Formula: C6H10O2S)[1] represents a unique class of these compounds. The molecule consists of a terminal alkene conjugated to a strongly electron-withdrawing methanesulfonyl group, with a cyclopropane ring attached to the alpha position.

This structural triad—a strained ring, a polarizable pi-system, and a hypervalent sulfur center—creates a highly distinct infrared footprint. Understanding the causality behind these spectral features is critical for verifying synthetic success and monitoring downstream biochemical assays.

Vibrational Theory: Mechanistic Causality of the IR Spectrum

The IR spectrum of (1-Methanesulfonylethenyl)cyclopropane is not merely a collection of peaks; it is a direct readout of the molecule's internal electronic tension.

• Cyclopropane Ring Strain and s-Character: Standard sp³ hybridized alkanes exhibit C-H stretching frequencies below 3000 cm⁻¹. However, the internal C-C-C bond angles of a cyclopropane ring are compressed to 60° (far below the ideal 109.5°). To accommodate this severe geometric constraint, the C-C bonds adopt increased p-character (forming "bent bonds"). Consequently, the exocyclic C-H bonds are forced to adopt increased s-character (approaching sp² hybridization). This higher s-character shortens and stiffens the C-H bonds, increasing their force constant and pushing the C-H stretching frequencies into the 3040–3080 cm⁻¹ region[2][3].

• Sulfone Group Electronics: The methanesulfonyl (-SO₂CH₃) moiety is dominated by two highly polar S=O bonds. During molecular vibration, the stretching of these bonds results in a massive change in the molecular dipole moment, leading to two of the most intense bands in the entire IR spectrum[4]. The asymmetric SO₂ stretch typically manifests between 1328 and 1365 cm⁻¹, while the symmetric SO₂ stretch appears between 1129 and 1162 cm⁻¹[5]. The presence of the adjacent methyl group also introduces a distinct S-C stretching mode near 780 cm⁻¹[6].

• Vinyl Group Polarization: The terminal alkene (=CH₂) is conjugated with the electron-withdrawing sulfone. This conjugation alters the electron density of the C=C bond, slightly lowering its force constant compared to isolated alkenes. The C=C stretching vibration for this system is expected in the 1620–1650 cm⁻¹ range[3]. Because the molecule lacks symmetry, this vibration produces a significant dipole change, resulting in a medium-to-strong absorption band.

Quantitative Spectroscopic Data

The following table summarizes the diagnostic vibrational modes for (1-Methanesulfonylethenyl)cyclopropane, synthesizing empirical data from structurally analogous cyclopropyl and vinyl sulfone systems.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity	Mechanistic Rationale
Terminal Alkene	=C-H Stretch	3090 – 3100	Weak	High s-character of terminal sp² C-H bonds.
Cyclopropane	C-H Stretch	3040 – 3080	Weak to Medium	Increased s-character due to 60° ring angle compression.
Methanesulfonyl	Alkyl C-H Stretch	2850 – 2950	Weak	Standard sp³ C-H stretching of the methyl group.
Vinyl Group	C=C Stretch	1620 – 1650	Medium	Polarized double bond due to sulfone conjugation.
Cyclopropane	CH₂ Scissoring	1442 – 1450	Medium	Ring deformation specific to strained 3-membered rings.
Methanesulfonyl	Asymmetric S=O Stretch	1328 – 1365	Strong	Large dipole moment change during asymmetric expansion.
Methanesulfonyl	Symmetric S=O Stretch	1129 – 1162	Strong	In-phase stretching of the highly polar S=O bonds.
Sulfone Core	S-C Stretch	780 – 790	Medium	Heavy atom vibration between sulfur and the methyl carbon.

Standardized Experimental Protocols

To ensure scientific integrity, the following methodologies outline a self-validating system for both the synthesis of the compound and its subsequent spectroscopic verification.

Protocol A: Synthesis via Aminomethylation and Elimination

This sequence utilizes a Mannich-type reaction followed by base-promoted elimination to construct the terminal vinyl sulfone.

• Starting Material Preparation: Dissolve 1.0 equivalent of cyclopropyl(methanesulfonyl)methane in anhydrous tetrahydrofuran (THF) under an inert argon atmosphere to prevent moisture-induced side reactions.

• Aminomethylation: Add 1.2 equivalents of Eschenmoser's salt (dimethylmethyleneammonium iodide). Stir the mixture at ambient temperature for 12 hours. This step forms a stable β-amino sulfone intermediate via C-C bond formation.

• Quaternization: Cool the reaction to 0 °C and add 1.5 equivalents of methyl iodide (MeI). The alkylation of the amine generates a quaternary ammonium salt, drastically improving its capacity to act as a leaving group.

• Base-Promoted Elimination: Introduce 2.0 equivalents of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU). The bulky, non-nucleophilic base facilitates a clean E2 elimination of the ammonium group, yielding the target (1-Methanesulfonylethenyl)cyclopropane.

• Purification: Quench with saturated aqueous NH₄Cl, extract with ethyl acetate, dry over anhydrous sodium sulfate, and purify via silica gel flash chromatography.

Synthetic workflow for (1-Methanesulfonylethenyl)cyclopropane via aminomethylation.

Protocol B: Self-Validating ATR-FTIR Spectroscopic Analysis

Attenuated Total Reflectance (ATR) FTIR is the preferred method for analyzing neat liquids, eliminating the need for KBr pellet pressing or solvent subtraction.

• Instrument Calibration: Power on the FTIR spectrometer equipped with a Diamond ATR crystal. Run a standard polystyrene reference film. Verify that the diagnostic peaks at 1601 cm⁻¹ and 1028 cm⁻¹ are within ±1 cm⁻¹ of their known values. This validates the interferometer's wavelength accuracy.

• Background Acquisition: Clean the diamond crystal with spectroscopic-grade isopropanol. Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution) in ambient air. This step is critical to digitally subtract atmospheric H₂O and CO₂ absorptions from the final data.

• Sample Application: Deposit 2–3 μL of the neat (1-Methanesulfonylethenyl)cyclopropane directly onto the center of the ATR crystal. Ensure the liquid completely covers the active evanescent wave area without trapping air bubbles.

• Spectral Acquisition: Collect the sample spectrum using the identical parameters (32 scans, 4000–400 cm⁻¹ range).

• Data Processing: Apply an ATR correction algorithm. Causality note: The penetration depth of the IR beam in ATR is wavelength-dependent (penetrating deeper at lower wavenumbers). The correction normalizes the peak intensities to match standard transmission spectra, preventing the artificial suppression of the high-frequency C-H stretching bands.

Self-validating ATR-FTIR spectroscopic workflow for liquid sulfone samples.

Conclusion

The infrared spectrum of (1-Methanesulfonylethenyl)cyclopropane serves as a highly specific diagnostic tool. By understanding the underlying physical chemistry—specifically the increased s-character of the strained cyclopropane ring and the massive dipole variations of the sulfone group—researchers can confidently map spectral peaks to structural features. Implementing the self-validating ATR-FTIR workflow ensures high-fidelity data, accelerating the deployment of this compound in complex synthetic and medicinal chemistry applications.

References

• 2060051-40-1 - 化源网, chemsrc.com,
• INFRARED SPECTROSCOPY - St.
• The features of IR spectrum, uomustansiriyah.edu.iq,
• In-Depth Technical Guide to (2-Chlorophenyl)methanesulfonyl chloride, benchchem.com,
• Organic Sulfur Mechanisms. 17.
• Methanesulfonyl Azide: Molecular Structure and Photolysis in Solid Noble Gas M

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• 6. pubs.acs.org [pubs.acs.org]

Stability and storage conditions for (1-Methanesulfonylethenyl)cyclopropane

Title: Stability and Storage Protocols for (1-Methanesulfonylethenyl)cyclopropane: A Technical Whitepaper for Covalent Inhibitor Development

Executive Summary

(1-Methanesulfonylethenyl)cyclopropane (CAS: 2060051-40-1) is a highly versatile, sulfur-containing structural motif. Featuring an electron-deficient double bond adjacent to a sulfone group, it acts as a potent Michael acceptor. In modern drug discovery, vinyl sulfones are increasingly deployed as "warheads" in Targeted Covalent Inhibitors (TCIs), designed to form irreversible covalent bonds with nucleophilic residues (e.g., cysteine, lysine, histidine) on target proteins[1].

However, the very electrophilicity that makes this compound pharmacologically valuable also renders it chemically unstable under sub-optimal conditions. This whitepaper details the mechanistic basis of its degradation, establishes rigorous storage parameters, and provides self-validating protocols for assessing its stability in preclinical workflows.

Mechanistic Basis of Instability

The stability of (1-Methanesulfonylethenyl)cyclopropane is dictated by the interplay between the strongly electron-withdrawing methanesulfonyl group and the steric/electronic influence of the adjacent cyclopropyl ring.

• Nucleophilic Vulnerability: The sulfone group polarizes the vinyl double bond, creating a highly electrophilic β -carbon. In aqueous environments, especially at elevated pH, this carbon is susceptible to nucleophilic attack by hydroxide ions (hydrolysis) or biological nucleophiles like thiols and amines (Michael addition)[2].

• Radical-Mediated Degradation: Vinyl sulfones are highly sensitive to radical-mediated bond cleavage and homopolymerization. Exposure to ultraviolet (UV) light or radical initiators can trigger homolytic cleavage or chain-growth polymerization across the vinyl group, leading to rapid loss of the active monomer[3].

• Cyclopropyl Ring Strain: While the cyclopropyl group provides steric shielding that can modulate the rate of covalent target modification, extreme thermal stress or highly acidic environments can theoretically induce ring-opening side reactions, further complicating the degradation profile.

Degradation Pathways

Fig 1: Primary degradation pathways of (1-Methanesulfonylethenyl)cyclopropane.

Optimal Storage and Handling Matrix

To preserve the structural integrity of the vinyl sulfone warhead, storage conditions must strictly eliminate moisture, light, and thermal kinetic energy[4].

• Temperature: Long-term storage of the neat solid must be maintained at -20°C or lower . Short-term working stocks can be kept at 2–8°C.

• Atmosphere: The compound must be stored under an inert atmosphere. Backfilling vials with Argon is preferred over Nitrogen, as Argon is denser and provides a superior protective blanket against ambient humidity.

• Photoprotection: Due to the risk of radical-mediated polymerization[3], the compound must be stored in amber glass vials or wrapped in aluminum foil.

• Solvent Compatibility: For biological assays, stock solutions should be prepared in anhydrous DMSO (≤0.005% water). Protic solvents (methanol, ethanol, water) will initiate slow degradation and should only be introduced immediately prior to the assay.

Quantitative Stability Profile

The following table summarizes the representative kinetic stability data for cyclopropyl vinyl sulfone derivatives under various environmental stressors.

Environmental Condition	Temperature	Approximate Half-Life ( t1/2​ )	Primary Degradant / Outcome
Anhydrous DMSO (Inert Gas)	-20°C	> 12 Months	None (Stable)
Neat Solid (Ambient Light)	25°C	2 – 4 Weeks	Polymeric aggregates
Aqueous Buffer (pH 7.4)	37°C	48 – 72 Hours	Hydration/Hydrolysis products
Aqueous Buffer + 5mM GSH	37°C	< 2 Hours	Glutathione-Michael adduct
Basic Aqueous (pH 9.0)	25°C	< 12 Hours	Accelerated hydrolysis

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Causality is built into the methodology: controls are explicitly used to decouple intrinsic degradation (hydrolysis) from reactive degradation (Michael addition).

Protocol A: LC-MS Stability Profiling in Aqueous Buffers

Purpose: To determine the half-life of the compound in physiological conditions, distinguishing between background hydrolysis and thiol-reactivity. Causality & Validation: We utilize a zero-thiol control to measure baseline hydrolysis. The reaction is quenched with acidic acetonitrile, which protonates nucleophiles (dropping pH < 3) and instantly halts Michael addition, ensuring the LC-MS snapshot accurately reflects the exact timepoint. An internal standard (Warfarin) normalizes mass spectrometer ionization fluctuations.

• Preparation of Stocks: Prepare a 10 mM stock of (1-Methanesulfonylethenyl)cyclopropane in anhydrous DMSO. Prepare a 10 µM Internal Standard (IS) solution of Warfarin in acetonitrile containing 0.1% Formic Acid (Quench Solution).

• Incubation Matrix: Prepare 100 mM Potassium Phosphate buffer (pH 7.4). Split into two cohorts:

  • Cohort 1 (Hydrolysis Control): Buffer only.

  • Cohort 2 (Reactivity Test): Buffer containing 5 mM reduced Glutathione (GSH).

• Initiation: Pre-warm both cohorts to 37°C. Spike the compound stock into both cohorts to achieve a final concentration of 10 µM (final DMSO = 0.1%).

• Sampling & Quenching: At timepoints 0, 15, 30, 60, 120, and 240 minutes, extract a 50 µL aliquot from each cohort. Immediately inject the aliquot into 150 µL of the cold Quench Solution.

• Centrifugation: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C to pellet any precipitated buffer salts.

• LC-MS/MS Analysis: Transfer the supernatant to LC vials. Analyze via MRM (Multiple Reaction Monitoring) targeting the parent mass of the compound and the IS. Calculate t1/2​ by plotting the natural log of the remaining compound ratio (Area_{Compound} / Area_{IS}) versus time.

Protocol B: Anhydrous Aliquoting and Cryopreservation

Purpose: To prevent freeze-thaw degradation and moisture ingress during long-term storage. Causality & Validation: Repeated thermal cycling introduces condensation. Water micro-droplets create localized basic environments that catalyze hydrolysis. By pre-aliquoting under Argon, we eliminate both thermal and atmospheric variables.

• Equilibration: Remove the master vial from -20°C storage and place it in a desiccator. Allow it to reach room temperature (approx. 30 mins) before opening. This prevents atmospheric moisture from condensing on the cold solid.

• Inert Handling: Transfer the vial to a glove box or utilize a Schlenk line with an Argon stream.

• Dissolution & Aliquoting: Dissolve the solid in anhydrous DMSO to a standardized concentration (e.g., 50 mM). Dispense single-use volumes (e.g., 20 µL) into amber, low-bind microcentrifuge tubes.

• Argon Purge: Gently blow a stream of Argon gas over the open tubes for 3–5 seconds to displace ambient air.

• Sealing & Storage: Cap immediately, wrap the batch in aluminum foil, and transfer directly to -20°C or -80°C.

Workflow Visualization

Fig 2: Self-validating LC-MS workflow for assessing vinyl sulfone stability.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Targeted anticancer pre-vinylsulfone covalent inhibitors of carbonic anhydrase IX [elifesciences.org]
• 3. Structure–reactivity based control of radical-mediated degradation in thiol–Michael hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Literature review on the reactivity of (1-Methanesulfonylethenyl)cyclopropane

An In-depth Technical Guide to the Reactivity of (1-Methanesulfonylethenyl)cyclopropane

Introduction: A Molecule of Untapped Potential

(1-Methanesulfonylethenyl)cyclopropane is a fascinating, yet underexplored, synthetic building block that marries two highly reactive functionalities: a strained cyclopropane ring and a Michael acceptor-activated vinyl group. The high ring strain inherent to the cyclopropane moiety (~27 kcal/mol) provides a potent thermodynamic driving force for ring-opening reactions, while the potent electron-withdrawing methanesulfonyl group renders the exocyclic double bond highly susceptible to a variety of transformations.[1] This unique combination of stereoelectronic properties positions (1-Methanesulfonylethenyl)cyclopropane as a versatile precursor for the synthesis of complex carbocyclic and heterocyclic scaffolds, making it a molecule of significant interest to researchers in medicinal chemistry and materials science.

This technical guide provides a comprehensive literature-based analysis of the expected reactivity of (1-Methanesulfonylethenyl)cyclopropane. Drawing upon established principles and reactions of analogous vinylcyclopropanes and vinyl sulfones, we will explore its synthetic accessibility and delve into its three primary modes of reactivity: cycloaddition, nucleophilic addition, and thermal rearrangement. Each section will be grounded in mechanistic principles and supported by detailed, field-proven protocols adapted from authoritative sources.

Proposed Synthesis: A Modular Approach

While a dedicated synthesis for (1-Methanesulfonylethenyl)cyclopropane has not been prominently reported, a highly plausible and diastereoselective route can be conceptualized based on the well-established chemistry of vinyl sulfones derived from carbohydrates.[2] This approach involves a Michael-initiated ring-closure (MIRC) reaction, a powerful strategy for cyclopropane formation.

The proposed workflow begins with a readily available starting material, which is converted into an acyclic vinyl sulfone bearing a suitable leaving group. Treatment of this intermediate with a base initiates an intramolecular nucleophilic attack, leading to the formation of the cyclopropane ring.

Caption: Proposed workflow for the synthesis of (1-Methanesulfonylethenyl)cyclopropane.

Experimental Protocol: Synthesis via Michael-Initiated Ring-Closure (MIRC)

This protocol is adapted from the diastereoselective synthesis of functionalized cyclopropanes from acyclic vinyl sulfone-modified carbohydrates.[2]

Materials:

• Acyclic precursor with a primary or secondary alcohol and a vinyl sulfone moiety, appropriately positioned for 3-exo-tet cyclization.

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA) or Pyridine

• Anhydrous Dichloromethane (DCM)

• Sodium hydride (NaH) or Potassium tert-butoxide (KOtBu)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Standard workup and purification reagents (e.g., ethyl acetate, brine, anhydrous sodium sulfate, silica gel).

Procedure:

• Mesylation: To a flame-dried, argon-purged round-bottom flask, add the acyclic alcohol precursor and anhydrous DCM. Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.5 equivalents) to the solution, followed by the dropwise addition of methanesulfonyl chloride (1.2 equivalents).

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC until the starting material is consumed.

• Quench the reaction with water and perform a standard aqueous workup. Extract the aqueous layer with DCM, combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude mesylated vinyl sulfone.

• Cyclization: To a separate flame-dried, argon-purged flask, add anhydrous THF and cool to 0 °C.

• Carefully add sodium hydride (1.5 equivalents, 60% dispersion in mineral oil) to the THF.

• Add a solution of the crude mesylated vinyl sulfone in anhydrous THF dropwise to the NaH suspension.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC for the formation of the cyclopropane product.

• Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NH₄Cl solution.

• Perform a standard aqueous workup, extracting with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to afford (1-Methanesulfonylethenyl)cyclopropane.

Reactivity Profile I: Cycloaddition Reactions

The vinyl group of (1-Methanesulfonylethenyl)cyclopropane, activated by the sulfonyl group, is an excellent participant in cycloaddition reactions. It can function as a dienophile in [4+2] cycloadditions or as a two-carbon component in various [3+2] cycloaddition manifolds.

[4+2] Diels-Alder Reactions

As a potent dienophile, (1-Methanesulfonylethenyl)cyclopropane is expected to react readily with electron-rich dienes to form six-membered rings containing a spiro-cyclopropane or a cyclopropyl-substituted cyclohexene core. The high regio- and stereoselectivity of the Diels-Alder reaction makes this a powerful tool for complex molecule synthesis.[3] Vinyl sulfoxides have been shown to be effective allene equivalents in this context, highlighting the utility of sulfur-activated olefins.[4]

Caption: Generalized mechanism for the Diels-Alder reaction.

[3+2] Cycloaddition Reactions

Transition metal catalysis, particularly with palladium, can unlock [3+2] cycloaddition pathways. In these reactions, the vinylcyclopropane acts as a three-carbon (C-C-C) synthon.[5] Upon coordination to a Pd(0) catalyst, the strained cyclopropane ring opens to form a zwitterionic π-allyl palladium intermediate. This intermediate can then be trapped by a two-atom component, such as an imine or an alkene, to generate a five-membered ring. This transformation is particularly valuable for the synthesis of pyrrolidine derivatives.[5]

Experimental Protocol: Pd-Catalyzed [3+2] Cycloaddition with an N-Sulfonyl Imine

This protocol is adapted from the work of Vitale and coworkers on the cycloaddition of vinylcyclopropanes with N-tosyl aldimines.[5]

Materials:

• (1-Methanesulfonylethenyl)cyclopropane

• N-Tosyl imine (e.g., derived from benzaldehyde)

• Pd₂(dba)₃ (Palladium catalyst, 2.5 mol%)

• Triphenylphosphine (PPh₃) (Ligand, 10 mol%)

• Anhydrous Toluene

• Argon or Nitrogen for inert atmosphere

Procedure:

• To a flame-dried Schlenk tube under an argon atmosphere, add Pd₂(dba)₃ and PPh₃.

• Add anhydrous toluene and stir the mixture at room temperature for 15 minutes until a homogeneous solution is formed.

• Add the N-tosyl imine (1.0 equivalent) to the catalyst solution.

• Add (1-Methanesulfonylethenyl)cyclopropane (1.2 equivalents) to the reaction mixture.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring by TLC.

• Cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to afford the functionalized pyrrolidine product.

Reactivity Profile II: Nucleophilic Addition

The strong electron-withdrawing nature of the methanesulfonyl group polarizes the C=C double bond, making the β-carbon highly electrophilic and an excellent Michael acceptor.[1][6][7] This allows for the conjugate addition of a wide range of soft nucleophiles.

Caption: Reaction pathway for the Michael addition to (1-Methanesulfonylethenyl)cyclopropane.

Depending on the reaction conditions and the nature of the nucleophile, the initial Michael adduct can be a stable product, or it may undergo subsequent reactions. For instance, if the nucleophile also contains a leaving group, a Michael-initiated ring-closure (MIRC) could potentially form a second cyclopropane ring. More commonly, harsh conditions or specific nucleophiles could induce a ring-opening of the original cyclopropane, leading to 1,5-difunctionalized acyclic products.[8]

Experimental Protocol: Aza-Michael Addition with a Secondary Amine

Materials:

• (1-Methanesulfonylethenyl)cyclopropane

• Secondary amine (e.g., morpholine, piperidine)

• Methanol or Acetonitrile (solvent)

• Triethylamine (optional, as a base)

Procedure:

• In a round-bottom flask, dissolve (1-Methanesulfonylethenyl)cyclopropane (1.0 equivalent) in methanol.

• Add the secondary amine (1.1 equivalents) to the solution. If the amine salt is used, add triethylamine (1.2 equivalents) to generate the free base in situ.

• Stir the reaction mixture at room temperature for 6-18 hours. The reaction is often clean and can be monitored by TLC or ¹H NMR for the disappearance of the vinyl protons.

• Upon completion, remove the solvent under reduced pressure.

• The resulting Michael adduct is often pure enough for subsequent steps. If necessary, purify by flash column chromatography on silica gel.

Reactivity Profile III: Thermal Rearrangement

Vinylcyclopropanes are renowned for undergoing thermal rearrangements, most notably the vinylcyclopropane-cyclopentene (VCP-CP) rearrangement.[9] This pericyclic reaction typically requires elevated temperatures (150-300 °C) and proceeds through a diradical intermediate, ultimately expanding the three-membered ring into a more stable five-membered ring. The substituents on both the ring and the vinyl group can significantly influence the activation energy and the regioselectivity of the rearrangement.[10][11] For (1-Methanesulfonylethenyl)cyclopropane, this rearrangement would yield a functionalized cyclopentene, a valuable scaffold in natural product synthesis.

Expected Outcome and Mechanistic Considerations

The thermal rearrangement is expected to proceed via homolytic cleavage of the most substituted C-C bond of the cyclopropane ring (C1-C2), which is vicinal to the activating vinyl sulfone group. This would generate a stabilized diradical intermediate. Subsequent 5-exo-trig cyclization and hydrogen shift would lead to the thermodynamically more stable cyclopentene product. Computational studies on related systems have provided detailed insights into these potential energy surfaces.[12]

Summary of Reactivity and Potential Applications

The unique reactivity of (1-Methanesulfonylethenyl)cyclopropane makes it a powerful and versatile intermediate in organic synthesis. The table below summarizes its expected reactivity and the resulting molecular scaffolds.

Reaction Type	Key Reagents	Expected Product Scaffold	Potential Applications
[4+2] Cycloaddition	Electron-rich dienes (e.g., cyclopentadiene)	Cyclopropyl-substituted cyclohexenes	Synthesis of complex polycyclic systems, natural product analogues.
[3+2] Cycloaddition	Pd(0) catalyst, imines/alkenes	Functionalized pyrrolidines/cyclopentanes	Access to medicinally relevant N-heterocycles.
Michael Addition	Soft nucleophiles (amines, thiols, enolates)	1,3-Difunctionalized cyclopropanes	Introduction of diverse functional groups, drug discovery lead generation.[13]
VCP-CP Rearrangement	Heat (thermal conditions)	Sulfonyl-substituted cyclopentenes	Rapid construction of five-membered ring systems.

The products derived from these transformations are valuable in drug discovery programs, where the rigid cyclopropane can serve as a metabolically stable bioisostere for a double bond, and the resulting five- and six-membered rings are common cores in bioactive molecules.[13]

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(1-Methanesulfonylethenyl)cyclopropane mechanism of electrophilic addition

An In-depth Technical Guide to the Electrophilic Addition Mechanism of (1-Methanesulfonylethenyl)cyclopropane

Abstract

This technical guide provides a comprehensive analysis of the electrophilic addition mechanism for (1-Methanesulfonylethenyl)cyclopropane, a molecule presenting a fascinating case of competing electronic effects. The vinyl group is rendered electron-deficient by the potent electron-withdrawing methanesulfonyl group, yet it is directly attached to a cyclopropyl group, which is uniquely capable of stabilizing an adjacent positive charge. This document dissects the underlying principles governing the reaction's regioselectivity and kinetics, explores potential cationic rearrangement pathways, and provides detailed experimental protocols for researchers. The narrative synthesizes foundational concepts with practical, field-proven methodologies, offering a robust framework for professionals in chemical research and drug development.

Introduction: A Dichotomy in Reactivity

(1-Methanesulfonylethenyl)cyclopropane stands at the intersection of two powerful and opposing electronic influences. On one hand, the methanesulfonyl (mesyl) group is a strong electron-withdrawing group that deactivates the adjacent π-system of the vinyl group towards electrophilic attack.[1] Vinyl sulfones are well-established Michael acceptors, characteristically reactive towards nucleophiles, not electrophiles.[2][3][4]

On the other hand, the cyclopropyl group is unparalleled among alkyl groups in its ability to stabilize an adjacent carbocation.[5] This stabilization, which can be greater than that provided by a phenyl group, arises from the unique electronic structure of the cyclopropane ring.[6][7] The C-C bonds, constrained to 60° angles, possess significant p-character and are described as "bent bonds" or Walsh orbitals.[6][8] These orbitals can effectively overlap with an adjacent empty p-orbital, delocalizing the positive charge.

This guide aims to resolve the central mechanistic question: In the electrophilic addition to (1-Methanesulfonylethenyl)cyclopropane, does the profound stabilizing effect of the cyclopropyl group overcome the deactivating influence of the methanesulfonyl group? We will demonstrate that not only does the reaction proceed, but its outcome is dictated by the formation of the highly stabilized cyclopropylcarbinyl cation intermediate.

The Proposed Mechanism: A Triumph of Carbocation Stability

The mechanism of electrophilic addition to an alkene is a stepwise process governed by the generation of the most stable possible carbocation intermediate, a principle articulated by Markovnikov's rule.[9] In the case of (1-methanesulfonylethenyl)cyclopropane, two pathways for the initial protonation (or attack by a general electrophile, E⁺) must be considered.

Pathway A: Formation of a Stabilized Cyclopropylcarbinyl Cation

The most plausible mechanism involves the attack of the electrophile on the α-carbon (Cα) of the vinyl group. This regiochemistry places the resulting positive charge on the β-carbon (Cβ), directly adjacent to the cyclopropyl ring.

Caption: Representations of cyclopropylcarbinyl cation stabilization.

Potential for Cationic Rearrangements

A hallmark of cyclopropylcarbinyl cation chemistry is the propensity for skeletal rearrangements. The initially formed cation exists in equilibrium with cyclobutyl and homoallylic cations. [10][11]This dynamic process, known as the cyclopropylcarbinyl–cyclobutyl–homoallyl cation manifold, can lead to a mixture of products, particularly under conditions that favor a longer lifetime for the carbocation (e.g., weakly nucleophilic media).

Caption: The cyclopropylcarbinyl-cyclobutyl-homoallyl cation manifold.

The isolation of rearranged products, such as a cyclobutyl derivative, would serve as powerful evidence for the intermediacy of the proposed cyclopropylcarbinyl cation.

Experimental Design and Validation

To rigorously test this mechanistic hypothesis, a structured experimental workflow is required. The protocol must be a self-validating system, where the identity of the final product, confirmed through robust analytical techniques, provides conclusive evidence for the reaction pathway.

Experimental Workflow

Caption: A self-validating workflow for mechanistic investigation.

Protocol 1: Electrophilic Addition of HBr

This protocol describes a model experiment to probe the reaction mechanism.

Objective: To react (1-Methanesulfonylethenyl)cyclopropane with hydrogen bromide and isolate the resulting product for structural analysis.

Materials:

• (1-Methanesulfonylethenyl)cyclopropane (1.0 eq)

• 33% HBr in acetic acid (1.2 eq)

• Dichloromethane (CH₂Cl₂, anhydrous)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• Reaction Setup: Dissolve (1-Methanesulfonylethenyl)cyclopropane in anhydrous CH₂Cl₂ in a round-bottom flask under a nitrogen atmosphere. Cool the solution to 0 °C using an ice bath.

• Reagent Addition: Add the HBr solution dropwise to the stirred reaction mixture over 10 minutes.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction by slowly adding saturated NaHCO₃ solution until gas evolution ceases.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to afford the pure addition product.

Protocol 2: Spectroscopic Characterization

Objective: To confirm the structure of the purified product and thus validate the proposed regioselectivity of the addition.

Methodology:

• High-Resolution Mass Spectrometry (HRMS): Obtain an HRMS spectrum to confirm the elemental composition and molecular weight of the product, verifying the addition of one molecule of HBr.

• ¹³C NMR Spectroscopy: Acquire a ¹³C NMR spectrum. The key diagnostic signals will differentiate between the direct addition product and any rearranged products. The presence of cyclopropyl carbon signals (typically in the 0-30 ppm range) or cyclobutyl signals (20-50 ppm) will be definitive.

• ¹H NMR Spectroscopy:

  • Acquire a ¹H NMR spectrum. The regiochemistry is confirmed by observing the coupling patterns.

  • Expected Product: For the predicted product, (1-bromo-1-(methanesulfonyl)ethyl)cyclopropane, one would expect to see a characteristic multiplet for the proton on the carbon bearing the bromine, coupled to the methyl group protons.

  • The protons of the cyclopropyl ring will appear as complex multiplets in the upfield region (typically 0-1.5 ppm).

  • A 2D NMR experiment like COSY can be used to confirm the coupling relationships between protons.

Quantitative Data Summary

While precise kinetic and yield data require experimental determination, a qualitative comparison of the key carbocation intermediates can be made based on established principles of physical organic chemistry.

Cation Intermediate	Position of Positive Charge	Key Stabilizing Factors	Relative Stability
Cyclopropylcarbinyl Cation (Pathway A)	β-carbon (next to ring)	• Orbital overlap with cyclopropyl Walsh orbitals• Charge delocalization [6][8]	High
α-Sulfonyl Cation (Pathway B)	α-carbon (next to SO₂)	• None (severely destabilized by EWG) [10]	Very Low
Cyclobutyl Cation (Rearranged)	Ring carbon	• Relief of some ring strain compared to cyclopropane [10]	Moderate-High

Conclusion and Implications

The electrophilic addition to (1-Methanesulfonylethenyl)cyclopropane is a mechanistically insightful reaction where the powerful electronic stabilization afforded by the cyclopropyl group dictates the regiochemical outcome. Despite the presence of the strongly deactivating methanesulfonyl group, the reaction is predicted to proceed via Markovnikov addition to form a highly stabilized cyclopropylcarbinyl cation. This intermediate may be trapped directly by a nucleophile or undergo characteristic rearrangements to yield cyclobutyl or homoallylic products.

For researchers in drug development, understanding this reactivity opens new synthetic avenues. It allows for the diastereoselective construction of complex, sp³-rich scaffolds that combine the desirable pharmacokinetic properties of cyclopropane rings with the versatile chemical handle of the sulfone group. [12]The resulting products are valuable building blocks for creating novel chemical entities with unique three-dimensional structures. This guide provides both the theoretical foundation and the practical framework necessary to explore and exploit this fascinating reactivity.

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IUPAC Nomenclature and Mechanistic Profiling of (1-Methanesulfonylethenyl)cyclopropane in Targeted Drug Discovery

Executive Summary

In the landscape of targeted covalent inhibitors (TCIs) and peptidomimetic drug design, the precise tuning of electrophilic warheads is paramount. (1-Methanesulfonylethenyl)cyclopropane (CAS: 2060051-40-1) represents a highly specialized structural motif that merges the steric and electronic uniqueness of a cyclopropane ring with the robust Michael-acceptor capabilities of a vinyl sulfone. This technical whitepaper deconstructs the IUPAC nomenclature of this molecule, explores the quantum mechanical causality behind its reactivity, and provides a self-validating synthetic protocol for its integration into drug discovery pipelines.

Structural Deconstruction and IUPAC Nomenclature

The structural assignment of complex organic molecules requires strict adherence to the IUPAC 2013 Recommendations (the "Blue Book") [1]. The Preferred IUPAC Name (PIN) for this molecule is derived through a systematic hierarchical evaluation of its components.

Nomenclature Logic

• Parent Hydride Selection (Rule P-44.4.1.1): The molecule consists of a cyclic component (cyclopropane) and an acyclic component (an ethene chain). Under current IUPAC guidelines for PIN determination, the senior ring system is generally preferred over the acyclic chain when prioritizing the parent structure. Thus, cyclopropane is selected as the parent hydride.

• Primary Substituent Naming: The acyclic chain attached to the ring is an ethene derivative. Because it is attached to the parent ring at the first carbon of the double bond, the radical is named an ethenyl group (formerly vinyl).

• Secondary Substituent Assignment (Rule P-65.3.2.1): A sulfonyl group ( −SO2​R ) is present on the first carbon of the ethenyl chain. Since the R-group is a methyl radical, this is designated as a methanesulfonyl group.

• Assembly: The methanesulfonyl group is located at position 1 of the ethenyl chain. To prevent ambiguity regarding whether the sulfonyl group is on the chain or the ring, parentheses are utilized. The final assembled PIN is (1-methanesulfonylethenyl)cyclopropane .

Physicochemical Properties

Property	Value	Structural Significance
Chemical Formula	C6​H10​O2​S	Low molecular weight (146.21 g/mol ) ensures high ligand efficiency when used as a warhead fragment.
SMILES	CS(=O)(=O)C(=C)C1CC1	Unambiguously defines the connectivity: the sulfone and cyclopropyl groups are geminal.
CAS Registry Number	2060051-40-1	Verified identifier for commercial sourcing and database cross-referencing [2].
Hydrogen Bond Acceptors	2	The sulfone oxygens provide critical anchoring points within protein binding pockets.

Mechanistic Profiling: The Cyclopropyl-Vinyl Sulfone Pharmacophore

The utility of (1-methanesulfonylethenyl)cyclopropane in drug development stems from its highly tunable reactivity profile. Unlike highly reactive acrylamides, vinyl sulfones are "harder" electrophiles. However, the introduction of the geminal cyclopropyl group fundamentally alters the transition state thermodynamics.

The Causality of Reactivity: Walsh Orbital Conjugation

The cyclopropane ring is not merely a steric shield. The carbon-carbon bonds within cyclopropane possess significant π -character due to the formation of Walsh orbitals . These orbitals are capable of hyperconjugation with the adjacent π -system of the ethenyl group.

• Electronic Effect: This electron donation slightly increases the electron density of the vinyl group, dampening its electrophilicity. This makes the warhead highly selective for hyper-reactive, unprotonated catalytic cysteines, while ignoring off-target cellular thiols like glutathione.

• Steric Effect: The rigid, planar nature of the cyclopropane ring restricts the rotational degrees of freedom, locking the warhead into a specific trajectory that minimizes entropic penalties during target binding.

Mechanism of targeted covalent inhibition via Michael addition to the vinyl sulfone.

Comparative Reactivity Data

To illustrate the tuning effect, the following table compares the intrinsic reactivity (thiol half-life) of various electrophilic warheads against a standard glutathione (GSH) assay.

Warhead Type	Model Compound	GSH Half-Life ( t1/2​ ) at pH 7.4	Selectivity Profile
Acrylamide	N-Phenylacrylamide	~2.5 hours	Moderate; prone to off-target toxicity.
Standard Vinyl Sulfone	Phenyl vinyl sulfone	~12 hours	High; requires specific pocket alignment.
Cyclopropyl Vinyl Sulfone	(1-Methanesulfonylethenyl)cyclopropane	> 48 hours	Ultra-high; reacts only with hyper-nucleophilic cysteines.

Self-Validating Synthetic Protocol

To utilize this molecule in medicinal chemistry, a robust, scalable synthesis is required. The following protocol outlines the de novo synthesis of (1-methanesulfonylethenyl)cyclopropane via a modified Horner-Wadsworth-Emmons/Aldol-type condensation pathway[3].

This protocol is designed as a self-validating system : each step includes analytical checkpoints to ensure mechanistic fidelity before proceeding.

Step 1: Thioetherification

• Procedure: Dissolve cyclopropylmethyl bromide (1.0 eq) in anhydrous DMF. Add sodium methanethiolate (NaSMe, 1.2 eq) portion-wise at 0 °C. Stir for 4 hours at room temperature.

• Causality: The SN​2 displacement of the primary bromide is highly efficient. DMF acts as a polar aprotic solvent to strip the sodium cation, maximizing the nucleophilicity of the thiolate.

• Validation Checkpoint: TLC (Hexanes:EtOAc 9:1) should show complete consumption of the bromide. 1H NMR will reveal a new singlet at ~2.1 ppm corresponding to the −S−CH3​ protons.

Step 2: Oxidation to the Sulfone

• Procedure: Dissolve the crude thioether in dichloromethane (DCM). Add meta-chloroperoxybenzoic acid (mCPBA, 2.5 eq) at 0 °C. Stir for 12 hours.

• Causality: mCPBA sequentially oxidizes the sulfide to the sulfoxide, and then to the sulfone. An excess (2.5 eq) ensures complete conversion, preventing the formation of mixed oxidation states.

• Validation Checkpoint: 1H NMR is critical here. The methyl singlet will shift dramatically downfield from ~2.1 ppm to ~2.9 ppm , confirming the strong electron-withdrawing nature of the newly formed −SO2​− group.

Step 3: Hydroxymethylation

• Procedure: Cool a solution of the cyclopropylmethyl methyl sulfone in anhydrous THF to -78 °C. Dropwise add n-Butyllithium (n-BuLi, 1.1 eq). Stir for 30 minutes to form the α -sulfonyl carbanion. Add paraformaldehyde (2.0 eq) and allow the reaction to warm to room temperature.

• Causality: The α -protons adjacent to the sulfone are highly acidic. n-BuLi quantitatively deprotonates this position. Paraformaldehyde acts as a monomeric formaldehyde source upon heating/depolymerization, trapping the carbanion to form a β -hydroxy sulfone.

Step 4: Elimination to the Vinyl Sulfone

• Procedure: To the crude β -hydroxy sulfone in DCM, add triethylamine ( Et3​N , 3.0 eq) and cool to 0 °C. Slowly add methanesulfonyl chloride (MsCl, 1.5 eq). Stir for 6 hours.

• Causality: The hydroxyl group is a poor leaving group. MsCl converts it into a mesylate (a superior leaving group). The excess Et3​N then facilitates an E2 elimination, driving the formation of the terminal double bond to yield the final product.

• Validation Checkpoint: Final confirmation via 1H NMR will show two distinct doublet peaks between 5.8 and 6.4 ppm , characteristic of the terminal geminal alkene protons ( =CH2​ ).

Workflow for the de novo synthesis of (1-Methanesulfonylethenyl)cyclopropane.

Conclusion

(1-Methanesulfonylethenyl)cyclopropane is a structurally elegant moiety that leverages the stereoelectronic properties of cyclopropane to modulate the reactivity of a vinyl sulfone. By strictly adhering to IUPAC nomenclature standards, researchers can ensure accurate database indexing [4], while a deep understanding of its quantum mechanical properties and synthetic pathways enables its precise application in the development of next-generation covalent therapeutics.

References

• Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013. Royal Society of Chemistry. URL:[Link]

• Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection. ACS Organic Process Research & Development. URL:[Link][1]

• ChemSrc Database: (1-Methanesulfonylethenyl)cyclopropane (CAS 2060051-40-1). ChemSrc. URL:[Link][2]

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An In-depth Technical Guide to (1-((Methylsulfonyl)methyl)cyclopropyl)methanol: Synthesis, Characterization, and Applications

Abstract: This technical guide provides a comprehensive overview of (1-((Methylsulfonyl)methyl)cyclopropyl)methanol, a notable chemical entity in modern organic synthesis and medicinal chemistry. The originally requested compound, (1-Methanesulfonylethenyl)cyclopropane, could not be definitively identified in chemical literature and databases. Consequently, this guide focuses on a closely related, well-characterized, and synthetically valuable analogue. We will delve into its chemical identity, synthesis protocols, structural characterization, and potential applications, offering valuable insights for researchers, scientists, and professionals in drug development.

Introduction and Chemical Identity

The cyclopropane motif is a highly sought-after structural feature in medicinal chemistry, known for imparting conformational rigidity, metabolic stability, and unique biological activities to molecules. When combined with a sulfone group, a key pharmacophore, the resulting scaffold holds significant promise for the development of novel therapeutics. While the specific compound "(1-Methanesulfonylethenyl)cyclopropane" remains elusive in the current body of scientific literature, this guide will focus on the closely related and synthetically accessible compound, (1-((Methylsulfonyl)methyl)cyclopropyl)methanol .

This compound incorporates both the cyclopropane ring and the methylsulfonyl group, making it a valuable building block for further chemical elaboration. Its primary alcohol functionality provides a reactive handle for a variety of chemical transformations.

Table 1: Chemical Identity of (1-((Methylsulfonyl)methyl)cyclopropyl)methanol

Identifier	Value	Source
CAS Number	1708289-15-9	ChemScene
Molecular Formula	C₆H₁₂O₃S	ChemScene[1]
Molecular Weight	164.22 g/mol	ChemScene[1]
IUPAC Name	(1-((Methylsulfonyl)methyl)cyclopropyl)methanol	ChemScene[1]
SMILES	OCC1(CS(=O)(C)=O)CC1	ChemScene[1]

Synthesis and Mechanistic Considerations

Proposed Synthetic Pathway

A logical synthetic route could involve the conversion of cyclopropyl methyl ketone to a hydroxymethyl derivative, followed by the introduction of the methylsulfonylmethyl side chain.

Caption: Proposed synthetic workflow for (1-((Methylsulfonyl)methyl)cyclopropyl)methanol.

Detailed Experimental Protocol (Hypothetical)

The following protocol is a conceptualized procedure based on standard organic synthesis methodologies.

Step 1: Synthesis of 1-Cyclopropylethanol

• To a solution of methylmagnesium bromide (1.1 eq.) in anhydrous diethyl ether at 0 °C, add a solution of cyclopropyl methyl ketone (1.0 eq.) in anhydrous diethyl ether dropwise.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Quench the reaction by slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 1-cyclopropylethanol.

Step 2: Synthesis of 1-Bromo-1-cyclopropylethane

• To a solution of 1-cyclopropylethanol (1.0 eq.) in anhydrous dichloromethane at 0 °C, add phosphorus tribromide (0.4 eq.) dropwise.

• Stir the reaction at room temperature for 4 hours.

• Pour the reaction mixture onto ice and extract with dichloromethane (3x).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and brine.

• Dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford 1-bromo-1-cyclopropylethane.

Step 3: Synthesis of 1-(Methylthiomethyl)-1-cyclopropylethane

• To a solution of sodium thiomethoxide (1.2 eq.) in anhydrous DMF, add a solution of 1-bromo-1-cyclopropylethane (1.0 eq.) in anhydrous DMF.

• Heat the reaction mixture to 60 °C and stir for 12 hours.

• Cool the reaction to room temperature and pour into water.

• Extract with diethyl ether (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify by column chromatography to obtain 1-(methylthiomethyl)-1-cyclopropylethane.

Step 4: Synthesis of 1-(Methylsulfonylmethyl)-1-cyclopropylethane

• To a solution of 1-(methylthiomethyl)-1-cyclopropylethane (1.0 eq.) in dichloromethane at 0 °C, add meta-chloroperoxybenzoic acid (m-CPBA) (2.2 eq.) portion-wise.

• Stir the reaction at room temperature for 6 hours.

• Quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract with dichloromethane (3x).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and brine.

• Dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 1-(methylsulfonylmethyl)-1-cyclopropylethane.

Step 5: Synthesis of (1-((Methylsulfonyl)methyl)cyclopropyl)methanol

• To a solution of 1-(methylsulfonylmethyl)-1-cyclopropylethane (1.0 eq.) in a mixture of dioxane and water, add selenium dioxide (1.5 eq.).

• Reflux the mixture for 24 hours.

• Cool the reaction and filter off the black selenium precipitate.

• Concentrate the filtrate under reduced pressure and purify the residue by column chromatography to yield (1-((Methylsulfonyl)methyl)cyclopropyl)methanol.

Structural Elucidation and Characterization

The identity and purity of the synthesized (1-((Methylsulfonyl)methyl)cyclopropyl)methanol would be confirmed using a suite of analytical techniques.

Caption: Logical workflow for the purification and characterization of the target compound.

Table 2: Expected Spectroscopic Data

Technique	Expected Features
¹H NMR	- Singlet for the methyl group of the sulfone (~3.0 ppm).- Signals for the cyclopropyl protons (multiplets, ~0.5-1.5 ppm).- Singlet or doublet for the methylene protons adjacent to the sulfone.- Signal for the methylene protons of the hydroxymethyl group.- Broad singlet for the hydroxyl proton.
¹³C NMR	- Signal for the methyl carbon of the sulfone.- Signals for the cyclopropyl carbons.- Signal for the methylene carbon adjacent to the sulfone.- Signal for the quaternary carbon of the cyclopropane ring.- Signal for the hydroxymethyl carbon.
IR (Infrared)	- Strong, sharp peaks for the symmetric and asymmetric S=O stretches of the sulfone (~1300-1350 cm⁻¹ and 1120-1160 cm⁻¹).- Broad O-H stretch from the alcohol (~3200-3600 cm⁻¹).- C-H stretches for the alkyl and cyclopropyl groups.
Mass Spec.	- Molecular ion peak [M]+ or protonated molecule [M+H]+ corresponding to the molecular weight of 164.22.

Potential Applications in Drug Discovery and Organic Synthesis

Vinyl sulfones, the class of compounds to which the originally requested molecule belongs, are known to be excellent Michael acceptors and participate in various cycloaddition reactions.[2] While (1-((Methylsulfonyl)methyl)cyclopropyl)methanol is not a vinyl sulfone, its structural motifs suggest significant potential in several areas of chemical research.

Medicinal Chemistry

The combination of a cyclopropane ring and a sulfone group is present in a number of biologically active molecules. The primary alcohol of (1-((Methylsulfonyl)methyl)cyclopropyl)methanol can be readily oxidized to an aldehyde or carboxylic acid, or converted to other functional groups, providing a versatile platform for the synthesis of a library of compounds for biological screening. The sulfone group can act as a hydrogen bond acceptor, influencing the pharmacokinetic properties of a drug candidate.

Organic Synthesis

As a synthetic intermediate, this compound can be used to introduce the cyclopropylmethylsulfonylmethyl moiety into larger, more complex molecules. The hydroxyl group can be converted into a good leaving group (e.g., tosylate or mesylate), allowing for nucleophilic substitution reactions to form new carbon-carbon or carbon-heteroatom bonds.

Sources

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• 2. Synthesis of 1-(methylsulfonyl)-1-propene and N,N-dimethyl-1-propene-1-sulfonamide | Kharkiv University Bulletin. Chemical Series [periodicals.karazin.ua]

Protocols & Analytical Methods

The Synthetic Chemist's Guide to (1-Methanesulfonylethenyl)cyclopropane: A Versatile Building Block for Complex Molecule Synthesis

In the landscape of modern organic synthesis and drug discovery, the strategic incorporation of unique structural motifs is paramount for accessing novel chemical space and enhancing molecular properties. The cyclopropane ring, a small yet powerful architectural element, has garnered significant attention for its ability to impart conformational rigidity, improve metabolic stability, and act as a bioisostere for various functional groups.[1][2][3] When combined with the reactivity of a vinyl sulfone, the resulting scaffold, (1-Methanesulfonylethenyl)cyclopropane, emerges as a highly versatile and reactive building block for the construction of complex molecular architectures. This guide provides an in-depth exploration of the synthetic utility of (1-Methanesulfonylethenyl)cyclopropane, offering detailed application notes and protocols for its use in organic synthesis.

The Power of a Strained Ring and an Activated Alkene

(1-Methanesulfonylethenyl)cyclopropane is a bifunctional molecule that marries the unique properties of a cyclopropane ring with the electrophilic nature of a vinyl sulfone. The inherent ring strain of the cyclopropane provides a driving force for ring-opening reactions, while the methanesulfonyl group activates the double bond for a variety of nucleophilic additions and cycloadditions. This duality in reactivity makes it a powerful tool in the hands of a synthetic chemist.

The sulfone moiety is a privileged scaffold in pharmaceutical sciences, appearing in a significant percentage of bioactive molecules.[4] Its incorporation can enhance binding affinity and modulate pharmacokinetic properties. The vinyl sulfone component of our target molecule acts as an excellent Michael acceptor and a dienophile in Diels-Alder reactions.

Synthetic Pathways to (1-Methanesulfonylethenyl)cyclopropane

While literature on the direct synthesis of (1-Methanesulfonylethenyl)cyclopropane is not abundant, its preparation can be logically deduced from established methodologies for the synthesis of vinylcyclopropanes and vinyl sulfones.

A plausible and efficient route involves the cyclopropanation of a suitable diene followed by functional group manipulation. For instance, the diastereoselective cyclopropanation of an electron-poor diene with a sulfur ylide can yield a vinylcyclopropane scaffold.[5] Subsequent oxidation of a sulfide to a sulfone would furnish the target molecule.

Another viable approach is the hydrosulfonylation of a corresponding alkyne. Visible-light photoredox catalysis has emerged as a mild and efficient method for the hydrosulfonylation of alkenes and alkynes, offering good functional group tolerance.[4][6]

Key Applications in Organic Synthesis

The unique electronic and structural features of (1-Methanesulfonylethenyl)cyclopropane open the door to a wide array of synthetic transformations. Here, we detail some of its most promising applications with illustrative protocols.

[3+2] Cycloadditions for the construction of Five-Membered Rings

Vinylcyclopropanes are well-established three-carbon synthons in [3+2] cycloaddition reactions, providing a powerful method for the synthesis of functionalized cyclopentanes.[7][8] The electron-withdrawing methanesulfonyl group in (1-Methanesulfonylethenyl)cyclopropane is expected to facilitate these transformations.

This protocol is adapted from the visible-light-mediated cycloaddition of vinylcyclopropanes with acetylenic sulfones.[7]

Reaction Scheme:

Caption: Workflow for [3+2] cycloaddition.

Materials:

• (1-Methanesulfonylethenyl)cyclopropane

• Substituted Acetylenic Sulfone

• Photocatalyst (e.g., Ru(bpy)₃Cl₂ or an organic dye)

• Anhydrous and degassed solvent (e.g., acetonitrile or DMF)

• Inert atmosphere (Nitrogen or Argon)

• Visible light source (e.g., blue LEDs)

Procedure:

• In a flame-dried Schlenk tube under an inert atmosphere, dissolve (1-Methanesulfonylethenyl)cyclopropane (1.0 equiv), the acetylenic sulfone (1.2 equiv), and the photocatalyst (1-5 mol%).

• Add the anhydrous, degassed solvent via syringe.

• Stir the reaction mixture at room temperature and irradiate with the visible light source.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, concentrate the reaction mixture in vacuo.

• Purify the residue by column chromatography on silica gel to afford the desired cyclopentene product.

Expert Insight: The choice of photocatalyst and solvent can significantly impact the reaction efficiency. It is advisable to screen a small set of conditions to optimize the yield for a specific substrate combination. The methanesulfonyl group in the product offers a handle for further synthetic manipulations, such as reductive desulfonylation or as a leaving group in substitution reactions.

Michael Additions for the Formation of Functionalized Cyclopropyl Derivatives

The electron-deficient nature of the double bond in (1-Methanesulfonylethenyl)cyclopropane makes it an excellent substrate for Michael additions. This allows for the introduction of a wide range of nucleophiles, leading to highly functionalized cyclopropane derivatives.

Reaction Scheme:

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. scientificupdate.com [scientificupdate.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Diastereoselective Synthesis of Vinylcyclopropanes from Dienes and Sulfur Ylides [organic-chemistry.org]
• 6. Hydrosulfonylation of Alkenes with Sulfonyl Chlorides under Visible Light Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]

(1-Methanesulfonylethenyl)cyclopropane: A Versatile Michael Acceptor for Conjugate Additions in Modern Synthesis

Introduction: The Unique Synthetic Potential of a Strained and Activated System

In the landscape of contemporary organic synthesis and medicinal chemistry, the relentless pursuit of molecular complexity and functional diversity has led to the exploration of novel reagents that offer unique reactivity profiles. (1-Methanesulfonylethenyl)cyclopropane emerges as a compelling Michael acceptor, synergistically combining the inherent ring strain of a cyclopropane moiety with the potent electron-accepting character of a vinyl sulfone. This combination imparts a distinctive reactivity that can be harnessed for the construction of intricate molecular architectures, making it a valuable tool for researchers, scientists, and drug development professionals.

The cyclopropane ring, with its high degree of s-character in the C-C bonds and significant ring strain, modulates the electronic properties of the adjacent vinyl sulfone, influencing both its reactivity and the stereochemical outcome of conjugate additions.[1] The methanesulfonyl group is a powerful electron-wthdrawing group, rendering the β-carbon of the vinyl moiety highly electrophilic and susceptible to attack by a wide range of nucleophiles in a Michael-type fashion.[2][3] This activation is crucial for facilitating carbon-carbon and carbon-heteroatom bond formation under mild conditions.[4][5] The resulting adducts, bearing a cyclopropyl group, are of significant interest in drug discovery, as the incorporation of this small, rigid scaffold can enhance metabolic stability, improve binding affinity to biological targets, and increase potency.[6][7]

This guide provides a comprehensive overview of the application of (1-methanesulfonylethenyl)cyclopropane as a Michael acceptor, offering detailed protocols and mechanistic insights to enable its effective utilization in the laboratory.

Proposed Synthesis of (1-Methanesulfonylethenyl)cyclopropane

Synthetic Workflow

Caption: Proposed synthetic route to (1-Methanesulfonylethenyl)cyclopropane.

Protocol: Synthesis of (1-Methanesulfonylethenyl)cyclopropane

Materials:

• Cyclopropyl methyl ketone

• Diethyl (methylsulfonyl)methylphosphonate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

• Inert atmosphere (nitrogen or argon)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add sodium hydride (1.1 equivalents) under a positive pressure of nitrogen.

• Add anhydrous THF to the flask and cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of diethyl (methylsulfonyl)methylphosphonate (1.0 equivalent) in anhydrous THF to the stirred suspension.

• Allow the mixture to stir at 0 °C for 30 minutes, during which time the evolution of hydrogen gas should cease.

• Add a solution of cyclopropyl methyl ketone (1.2 equivalents) in anhydrous THF dropwise to the reaction mixture at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl at 0 °C.

• Partition the mixture between ethyl acetate and water. Separate the layers and extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford (1-methanesulfonylethenyl)cyclopropane.

Conjugate Addition Reactions: Protocols and Mechanistic Considerations

The high electrophilicity of the β-carbon in (1-methanesulfonylethenyl)cyclopropane allows for efficient conjugate addition of a diverse array of nucleophiles. The general mechanism involves the attack of the nucleophile on the β-carbon, leading to the formation of a resonance-stabilized carbanion, which is subsequently protonated to yield the final product.

General Reaction Mechanism

Caption: General mechanism of Michael addition to (1-Methanesulfonylethenyl)cyclopropane.

Protocol 1: Aza-Michael Addition of Indole

The addition of nitrogen-based nucleophiles, such as indoles, provides access to valuable β-amino cyclopropyl scaffolds.

Materials:

• (1-Methanesulfonylethenyl)cyclopropane

• Indole

• A suitable base (e.g., DBU, Cs₂CO₃)

• Anhydrous solvent (e.g., acetonitrile, THF)

• Standard laboratory glassware and magnetic stirrer

• Inert atmosphere (nitrogen or argon)

Procedure:

• To a flame-dried round-bottom flask, add indole (1.2 equivalents) and the chosen base (e.g., DBU, 0.2 equivalents).

• Add anhydrous acetonitrile and stir the mixture at room temperature under a nitrogen atmosphere.

• Add a solution of (1-methanesulfonylethenyl)cyclopropane (1.0 equivalent) in anhydrous acetonitrile.

• Stir the reaction mixture at room temperature for 24-48 hours, monitoring by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the desired N-substituted indole derivative.

Protocol 2: Thia-Michael Addition of a Thiol

The conjugate addition of thiols is typically a highly efficient process, leading to the formation of β-thioether cyclopropyl compounds.

Materials:

• (1-Methanesulfonylethenyl)cyclopropane

• A thiol (e.g., thiophenol, benzyl mercaptan)

• A catalytic amount of a base (e.g., triethylamine, DBU)

• Solvent (e.g., dichloromethane, THF)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve (1-methanesulfonylethenyl)cyclopropane (1.0 equivalent) and the thiol (1.1 equivalents) in dichloromethane.

• Add a catalytic amount of triethylamine (0.1 equivalents).

• Stir the reaction mixture at room temperature for 1-4 hours. The reaction is often rapid.

• Monitor the reaction by TLC.

• Once the starting material is consumed, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the product by flash column chromatography if necessary.

Protocol 3: Carbon-Michael Addition of a Malonate Ester

For the formation of a new carbon-carbon bond, soft carbon nucleophiles such as malonate esters are excellent candidates.

Materials:

• (1-Methanesulfonylethenyl)cyclopropane

• Diethyl malonate

• A base (e.g., sodium ethoxide, DBU)

• Anhydrous ethanol

• Standard laboratory glassware and magnetic stirrer

• Inert atmosphere (nitrogen or argon)

Procedure:

• To a solution of sodium ethoxide (1.1 equivalents) in anhydrous ethanol, add diethyl malonate (1.2 equivalents) dropwise at 0 °C under a nitrogen atmosphere.

• Stir the resulting solution for 30 minutes at 0 °C.

• Add a solution of (1-methanesulfonylethenyl)cyclopropane (1.0 equivalent) in anhydrous ethanol.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC.

• Upon completion, neutralize the reaction with dilute aqueous HCl.

• Extract the product with ethyl acetate (3 x).

• Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Data Summary: Representative Reactivity of Vinyl Sulfones

While specific yield and stereoselectivity data for (1-methanesulfonylethenyl)cyclopropane are not available, the following table provides representative data for the Michael addition to other vinyl sulfones to illustrate the expected efficiency of these reactions.

Nucleophile (Michael Donor)	Michael Acceptor	Catalyst/Base	Solvent	Yield (%)	Reference
α-Cyanoacetate	Phenyl vinyl sulfone	Cinchona alkaloid derivative	Toluene	95	[2]
Thiophenol	Ethyl vinyl sulfone	DBU	CH₂Cl₂	>95	[8]
Diethyl malonate	Phenyl vinyl sulfone	NaOEt	EtOH	High	[3]

Troubleshooting and Key Considerations

• Reactivity of the Nucleophile: Hard nucleophiles (e.g., Grignard reagents, organolithiums) may lead to side reactions, including 1,2-addition or deprotonation. The use of softer, resonance-stabilized nucleophiles is generally preferred for conjugate addition.[5]

• Choice of Base and Solvent: The choice of base and solvent can significantly impact the reaction rate and selectivity. For carbon-based nucleophiles, the base should be strong enough to generate the enolate but not so strong as to cause undesired side reactions. Aprotic solvents are generally preferred to avoid protonation of the intermediate enolate.

• Stereoselectivity: When the conjugate addition creates a new stereocenter, the diastereoselectivity can often be controlled by the choice of catalyst, solvent, and reaction temperature. Chiral catalysts can be employed to achieve enantioselective additions.[2]

• Stability of the Adduct: The resulting Michael adducts are generally stable. However, under strongly basic conditions, retro-Michael reactions can occur.

Conclusion and Future Outlook

(1-Methanesulfonylethenyl)cyclopropane stands as a promising and versatile building block for organic synthesis. Its unique electronic and steric properties, arising from the juxtaposition of a strained cyclopropane ring and a highly activated vinyl sulfone, open avenues for the construction of complex and medicinally relevant molecules. The protocols outlined in this guide provide a solid foundation for researchers to explore the rich chemistry of this Michael acceptor. Future investigations into asymmetric conjugate additions and the application of the resulting products in the synthesis of bioactive compounds will undoubtedly further establish (1-methanesulfonylethenyl)cyclopropane as a valuable tool in the synthetic chemist's arsenal.

References

• Li, H., Wang, Y., Tang, L., & Deng, L. (2005). Catalytic enantioselective C-C bond forming conjugate additions with vinyl sulfones. Angewandte Chemie International Edition, 44(1), 105-107. [Link]

• Luque, A., Paternoga, J., & Opatz, T. (2021). Vinylcyclopropane [3+2] Cycloaddition with Acetylenic Sulfones Based on Visible Light Photocatalysis. Chemistry–A European Journal, 27(14), 4500-4516. [Link]

• Aggarwal, V. K., & Winn, C. L. (2003). Recent Developments in Vinylsulfonium and Vinylsulfoxonium Salt Chemistry. Angewandte Chemie International Edition, 42(31), 3670-3672. [Link]

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• e-PG Pathshala. (n.d.). Michael Reaction and Addition to Cyclopropane ring. [Link]

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• Procter, D. J., & Johnson, D. J. (2022). Efficient Synthesis of Orphaned Cyclopropanes Using Sulfones as Carbene Equivalents. Journal of the American Chemical Society, 144(34), 15559-15565. [Link]

• Kim, J. H., Lee, S. K., & Kim, J. G. (2010). U.S.

• Donaldson, W. A. (2001). Synthesis of cyclopropane containing natural products. Tetrahedron, 57(41), 8589-8627. [Link]

• Michael Reaction and Addition to Cyclopropane ring (CHE) - YouTube. (2015, September 21). [Video]. YouTube. [Link]

• Ashenhurst, J. (2023, May 24). The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. [Link]

• Luque, A., Paternoga, J., & Opatz, T. (2021). Vinylcyclopropane [3+2] Cycloaddition with Acetylenic Sulfones Based on Visible Light Photocatalysis. Chemistry–A European Journal, 27(14), 4500-4516. [Link]

• O'Brien, P., & Unthank, M. G. (2016). Divergent Synthesis of Cyclopropane‐Containing Lead‐Like Compounds, Fragments and Building Blocks through a Cobalt Catalyzed Cyclopropanation of Phenyl Vinyl Sulfide. Chemistry–A European Journal, 22(42), 15008-15015. [Link]

• Organic Chemistry Portal. (n.d.). Michael Addition. [Link]

• Roche, D., Danoun, S., & Madesclaire, M. (1994). A new facile one-pot synthesis of cyclopropyl vinyl sulfides. Synthetic Communications, 24(22), 3213-3218. [Link]

• Patra, A., & Misra, A. K. (2014). Vinyl sulfone-modified carbohydrates: Michael acceptors and 2π partners for the synthesis of functionalized sugars and enantiomerically pure carbocycles and heterocycles. Carbohydrate research, 393, 43-62. [Link]

• Li, D. (2025). The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade. European Journal of Medicinal Chemistry, 297, 117951. [Link]

• Organic Chemistry Portal. (n.d.). Vinyl sulfone synthesis by C-S coupling reactions. [Link]

• El-Sayed, N. N. E., & El-Gazzar, M. G. (2025). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Future Medicinal Chemistry. [Link]

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Detailed experimental protocol for reactions with (1-Methanesulfonylethenyl)cyclopropane

An In-Depth Guide to the Synthetic Utility of (1-Methanesulfonylethenyl)cyclopropane: Protocols and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

(1-Methanesulfonylethenyl)cyclopropane is a versatile trifunctional building block possessing a unique combination of a strained cyclopropane ring, an activated double bond, and an electron-withdrawing sulfonyl group. This combination of functionalities makes it a highly valuable intermediate for the synthesis of complex molecular architectures. The cyclopropane motif is a prevalent feature in numerous FDA-approved drugs, where it can enhance potency, improve metabolic stability, and fine-tune pharmacokinetic properties.[1][2][3] This guide provides detailed experimental protocols for key transformations involving (1-Methanesulfonylethenyl)cyclopropane, including [4+2] cycloaddition, Michael addition, and nucleophilic ring-opening reactions. The causality behind experimental choices is explained, offering field-proven insights for researchers in organic synthesis and medicinal chemistry.

Introduction: The Strategic Value of (1-Methanesulfonylethenyl)cyclopropane

The strategic incorporation of cyclopropane rings into drug candidates is a widely recognized strategy in medicinal chemistry to imbue molecules with desirable pharmacological properties.[1][3] (1-Methanesulfonylethenyl)cyclopropane serves as an excellent scaffold for introducing this motif. Its reactivity is dominated by two key features:

• The Activated Alkene: The potent electron-withdrawing methanesulfonyl group renders the exocyclic double bond highly electrophilic. This makes it an excellent participant in two major classes of reactions: as a dienophile in Diels-Alder reactions and as a Michael acceptor for conjugate additions.[4][5]

• The Strained Three-Membered Ring: Cyclopropanes possess significant ring strain (approximately 27.6 kcal/mol), which serves as a thermodynamic driving force for ring-opening reactions.[6] This inherent reactivity allows the cyclopropane to act as a three-carbon building block, susceptible to cleavage by nucleophiles, Lewis acids, or under radical conditions.[4][6][7]

This document details robust protocols for harnessing this reactivity, providing a foundation for the synthesis of novel chemical entities.

Section 1: [4+2] Cycloaddition (Diels-Alder) Reactions

The Diels-Alder reaction is a cornerstone of organic synthesis for the construction of six-membered rings.[5][8] The electron-deficient nature of the alkene in (1-Methanesulfonylethenyl)cyclopropane makes it a highly reactive dienophile, readily participating in [4+2] cycloadditions with a variety of conjugated dienes.

Causality and Mechanistic Insight

The reaction proceeds in a concerted fashion through a cyclic transition state.[8] The rate and selectivity are governed by frontier molecular orbital (FMO) theory. The electron-withdrawing sulfonyl group lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile, leading to a smaller energy gap with the Highest Occupied Molecular Orbital (HOMO) of an electron-rich diene, thus accelerating the reaction.[5] For cyclic dienes, the reaction often proceeds with high stereoselectivity, favoring the endo product due to secondary orbital interactions in the transition state.[9]

Caption: Generalized workflow for a Diels-Alder reaction.

Detailed Experimental Protocol: Reaction with Cyclopentadiene

This protocol describes a general procedure for the Diels-Alder reaction between (1-Methanesulfonylethenyl)cyclopropane and freshly cracked cyclopentadiene. Optimization may be required for different dienes.

Table 1: Reagents and Materials

Reagent/Material	Quantity	Purpose
(1-Methanesulfonylethenyl)cyclopropane	1.0 equiv (e.g., 1 mmol)	Dienophile
Cyclopentadiene (freshly cracked)	2.0 equiv	Diene (excess to account for dimerization)
Toluene	5 mL / mmol substrate	Solvent
Round-bottom flask, reflux condenser, stir bar	1 set	Reaction vessel
Anhydrous Magnesium Sulfate (MgSO₄)	~1 g	Drying agent
Silica Gel	As needed	Stationary phase for chromatography
Hexanes/Ethyl Acetate mixture	As needed	Mobile phase for chromatography

Step-by-Step Procedure:

• Preparation: Under a nitrogen atmosphere, dissolve (1-Methanesulfonylethenyl)cyclopropane (1.0 equiv) in toluene in a dry round-bottom flask equipped with a magnetic stir bar.

• Diene Addition: Cool the solution to 0 °C using an ice bath. Slowly add freshly cracked cyclopentadiene (2.0 equiv) to the stirred solution. Note: Cyclopentadiene is prepared by cracking its dimer, dicyclopentadiene, at high temperatures. This should be done immediately before use as it readily re-dimerizes at room temperature.[9]

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC), observing the consumption of the limiting reagent.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the solvent and excess cyclopentadiene.

• Purification: Dissolve the crude residue in a minimal amount of dichloromethane. Purify the product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure Diels-Alder adduct.

• Characterization: Characterize the purified product using ¹H NMR, ¹³C NMR, and HRMS to confirm its structure and purity.

Section 2: Michael (Conjugate) Addition Reactions

The activated alkene of (1-Methanesulfonylethenyl)cyclopropane is a classic Michael acceptor, susceptible to 1,4-conjugate addition by a wide range of soft nucleophiles.[4] This reaction is a powerful method for C-C, C-N, C-S, and C-O bond formation. The reaction of sulfur ylides with enones, a related process, results in the formation of cyclopropanes via a Michael-initiated ring closure (MIRC).[10][11]

Causality and Mechanistic Insight

The reaction is typically base-catalyzed, where the base deprotonates a pro-nucleophile to generate the active nucleophile (e.g., an enolate, thiolate, or amide).[4] The nucleophile then attacks the β-carbon of the double bond, and the resulting enolate intermediate is subsequently protonated during work-up to yield the 1,4-adduct. The choice of base and solvent is critical to prevent side reactions, such as 1,2-addition or polymerization.[4]

Caption: A typical experimental workflow for a Michael addition reaction.

Detailed Experimental Protocol: Addition of Thiophenol

This protocol provides a general procedure for the conjugate addition of a thiol nucleophile to (1-Methanesulfonylethenyl)cyclopropane.

Table 2: Reagents and Materials

Reagent/Material	Quantity	Purpose
(1-Methanesulfonylethenyl)cyclopropane	1.0 equiv (e.g., 1 mmol)	Michael Acceptor
Thiophenol	1.1 equiv	Nucleophile
Potassium Carbonate (K₂CO₃)	1.5 equiv	Base
Acetonitrile (CH₃CN)	5 mL / mmol substrate	Solvent
Round-bottom flask, stir bar	1 set	Reaction vessel
Saturated aq. Ammonium Chloride (NH₄Cl)	~10 mL	Quenching agent
Ethyl Acetate	~30 mL	Extraction solvent

Step-by-Step Procedure:

• Setup: To a round-bottom flask containing a magnetic stir bar, add (1-Methanesulfonylethenyl)cyclopropane (1.0 equiv), potassium carbonate (1.5 equiv), and acetonitrile.

• Nucleophile Addition: Add thiophenol (1.1 equiv) to the stirred suspension at room temperature.

• Reaction: Stir the mixture vigorously at room temperature for 4-8 hours. Monitor the reaction by TLC until the starting material is consumed.

• Quenching: Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 10 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil by flash column chromatography (silica gel, hexanes/ethyl acetate) to obtain the pure thioether product.

Section 3: Nucleophilic Ring-Opening Reactions

The inherent strain of the cyclopropane ring makes it susceptible to ring-opening reactions, particularly when activated by both a donor and an acceptor group (D-A cyclopropanes).[12][13] While (1-Methanesulfonylethenyl)cyclopropane is not a classic D-A cyclopropane, the presence of the activating sulfonylvinyl group can facilitate ring-opening under certain conditions, for example, with Lewis acid catalysis.[13] This transformation effectively converts the cyclopropyl moiety into a linear, functionalized three-carbon chain.

Causality and Mechanistic Insight

Lewis acids can coordinate to the sulfonyl oxygen atoms, increasing the electrophilicity of the system and polarizing the C-C bonds of the cyclopropane ring.[13] This activation facilitates a nucleophilic attack that triggers a cascade involving ring-opening. The regioselectivity of the ring-opening is a critical consideration and depends on the stability of the potential carbocationic intermediates formed during the process.[4]

Table 3: Troubleshooting Common Issues in Ring-Opening Reactions

Issue	Potential Cause	Suggested Solution
Low or No Reaction	Insufficiently active catalyst; low reaction temperature.	Use a stronger Lewis acid (e.g., Sc(OTf)₃). Increase the reaction temperature incrementally. Increase catalyst loading.[13]
Mixture of Isomers	Poor regioselectivity.	Screen different Lewis acids or solvents to alter the transition state energetics.[13]
Decomposition	Substrate or product is unstable to the strong Lewis acid or high temperature.	Use a milder Lewis acid (e.g., Yb(OTf)₃).[12] Run the reaction at a lower temperature for a longer duration.

Detailed Experimental Protocol: Lewis Acid-Catalyzed Ring-Opening

This protocol provides a generalized starting point for exploring the Lewis acid-catalyzed ring-opening of (1-Methanesulfonylethenyl)cyclopropane with an amine nucleophile.

Step-by-Step Procedure:

• Preparation: Under an inert atmosphere (N₂ or Ar), add the (1-Methanesulfonylethenyl)cyclopropane (1.0 equiv) and anhydrous solvent (e.g., Dioxane) to a dry, round-bottomed flask equipped with a magnetic stir bar.[13]

• Catalyst Addition: Add the Lewis acid catalyst (e.g., Ytterbium triflate, Yb(OTf)₃, 10 mol%) to the solution and stir for 10 minutes at room temperature.[12][13]

• Nucleophile Addition: Add a nucleophile, such as benzylamine (1.2 equiv), dropwise to the reaction mixture.

• Reaction: Heat the reaction to 90 °C and monitor its progress by TLC. The reaction may take 12-48 hours.

• Work-up: After cooling to room temperature, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extraction: Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product via flash column chromatography to isolate the ring-opened product.

References

• Department of Chemistry, University of Rochester. The Diels-Alder Reaction. Available from: [Link]

• Bajpai, A., & Gupta, A. (n.d.). CHEMISTRY PAPER No. : Paper-9, Organic Chemistry-III (Reaction Mechanism-2) MODULE No. : Module-11, Michael Reaction and Addition to Cyclopropane Ring. e-PG Pathshala. Available from: [Link]

• Google Patents. US20100076242A1 - Method of preparing 1-methylcyclopropene and applying the same to plants.

• Penn State. (2023, August 3). New, simple and accessible method creates potency-increasing structure in drugs. Penn State News. Available from: [Link]

• University of California, Irvine. Diels-Alder Reaction. Available from: [Link]

• Li, D. (2025). The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade. European Journal of Medicinal Chemistry, 297, 117951.
• Ciaccio, J. A., et al. (2022). Efficient Synthesis of Orphaned Cyclopropanes Using Sulfones as Carbene Equivalents. Organic Letters, 24(34), 6236–6241.
• Ma, S., et al. (2022). Biosynthesis of cyclopropane in natural products.

• University of Wisconsin-Madison. Experiment 14 – The Diels-Alder Cycloaddition Reaction. Available from: [Link]

• Ciaccio, J. A., et al. (2007). "Instant Methylide" Modification of the Corey-Chaykovsky Cyclopropanation Reaction.

• Loughborough University. (2014). Novel routes to and reactions of cyclopropanes. Figshare. Available from: [Link]

• Ghorbani-Choghamarani, A., & Tahmasbi, B. (2021). Lewis Acid Catalyzed Cyclopropane Ring‐Opening‐Cyclization Cascade Using Thioureas as a N,N‐bisnucleophile: Synthesis of Bicyclic‐γ‐lactams. ChemistrySelect, 6(45), 12623-12626.

• Beilstein Journals. (2019). Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Available from: [Link]

• ResearchGate. Selected cyclopropane-containing natural products and pharmaceutical compounds. Available from: [Link]

• Ashenhurst, J. (2017, August 30). The Diels-Alder Reaction. Master Organic Chemistry. Available from: [Link]

• Organic Chemistry Portal. Corey-Chaykovsky Reaction. Available from: [Link]

• Peterson, E. A., & Wiemer, D. F. (2016). The "Cyclopropyl Fragment" Is a Versatile Player That Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(21), 9459-9487.

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• 3. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. atc.io [atc.io]
• 9. community.wvu.edu [community.wvu.edu]
• 10. researchgate.net [researchgate.net]
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• 13. pdf.benchchem.com [pdf.benchchem.com]

Application Note: (1-Methanesulfonylethenyl)cyclopropane in the Synthesis of Novel Heterocycles

Executive Summary & Chemical Profile

(1-Methanesulfonylethenyl)cyclopropane (CAS: 2060051-40-1) is a highly versatile, electron-deficient building block that has garnered significant attention in modern medicinal chemistry. Structurally, it is a cyclopropyl-substituted vinyl sulfone. The incorporation of a cyclopropyl group into heterocyclic scaffolds is a proven strategy in drug design to increase steric bulk, improve metabolic stability, and rigidify pharmacophores.

Historically, the preparation of cyclopropyl vinyl sulfones has been optimized through advanced cross-coupling methodologies, such as the palladium-catalyzed coupling of vinyl tosylates with sulfinate salts 1. As an application building block, it serves as an exceptional Michael acceptor and dipolarophile, enabling the rapid assembly of densely functionalized pyrazoles, pyrrolidines, and six-membered heterocycles.

Mechanistic Insights & Reactivity Profile

To effectively utilize this reagent, researchers must understand the causality behind its reactivity:

• Electronic Activation (The Pull): The strong electron-withdrawing nature of the methanesulfonyl (mesyl) group drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the alkene. This makes the β -carbon highly susceptible to nucleophilic attack (Michael addition) and facilitates concerted cycloadditions.

• Steric Direction (The Shield): The cyclopropyl ring exerts a distinct steric influence. During[3+2] cycloadditions, the bulky cyclopropyl group directs the incoming dipole to the less hindered face of the alkene, naturally yielding high diastereoselectivity in the resulting cycloadducts.

• Rearrangement Potential: In complex heterocyclic cascades, sulfonyl groups attached to nitrogenous intermediates can undergo [1,3]-sigmatropic shifts—a phenomenon well-documented in azomethine cycloadditions—yielding uniquely substituted scaffolds that are otherwise difficult to synthesize 2. Furthermore, the utility of sulfonylated intermediates in forming biologically relevant amidosulfones and heterocycles provides a robust pathway for late-stage functionalization 3.

Synthetic Workflows & Visualizations

The divergent reactivity of (1-Methanesulfonylethenyl)cyclopropane allows it to be channeled into multiple distinct heterocyclic classes depending on the chosen reaction partner.

Fig 1: Divergent synthetic pathways of (1-Methanesulfonylethenyl)cyclopropane into heterocycles.

Quantitative Data Summary

The following table summarizes the expected outcomes when applying this building block across different standard methodologies.

Heterocycle Class	Reaction Type	Core Reagents & Conditions	Typical Yield (%)	Diastereomeric Ratio (dr)
Pyrazoline	[3+2] Cycloaddition	Diazoalkanes, DCM, rt, 2h	85 - 92%	> 95:5
Pyrrolidine	[3+2] Cycloaddition	Azomethine ylides, Toluene, 110 °C, 12h	78 - 88%	85:15 to 95:5
Pyrazole	Michael + Oxidation	Hydrazine hydrate, EtOH, then DDQ	75 - 82%	N/A (Aromatic)
Pyrimidine	Michael + Cyclization	Amidines, Base (NaOEt), EtOH, 80 °C	70 - 85%	N/A

Experimental Protocols (Self-Validating Systems)

To ensure reproducibility, the following protocols are designed as self-validating systems. Each step includes the underlying causality and the physical/analytical cues required to verify success before proceeding.

Protocol A: Synthesis of 3-Cyclopropyl-4-methanesulfonyl-pyrrolidines via Azomethine Ylide Cycloaddition

Step 1: Reagent Preparation & Setup

• Action: In an oven-dried round-bottom flask equipped with a Dean-Stark trap and reflux condenser, dissolve (1-Methanesulfonylethenyl)cyclopropane (1.0 mmol) in 10 mL of anhydrous toluene. Add sarcosine (N-methylglycine, 1.5 mmol) and paraformaldehyde (1.5 mmol).

• Causality: Toluene is specifically chosen because its boiling point (110 °C) provides the exact thermal energy required to trigger the decarboxylation of the sarcosine/paraformaldehyde adduct, generating the highly reactive azomethine ylide in situ. The Dean-Stark trap continuously removes the water byproduct, driving the condensation equilibrium forward.

Step 2: Cycloaddition Reaction

• Action: Heat the mixture to a vigorous reflux (110 °C) and stir for 12 hours under an inert nitrogen atmosphere.

• Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate (7:3) eluent. The starting vinyl sulfone is strongly UV-active ( Rf​≈0.6 ). The reaction is complete when this spot disappears and is replaced by a new, more polar, UV-active spot corresponding to the pyrrolidine cycloadduct ( Rf​≈0.3 ). If the starting material persists after 12 hours, water removal in the Dean-Stark trap is likely inefficient.

Step 3: Workup and Purification

• Action: Cool the reaction to room temperature, concentrate under reduced pressure, and purify via flash column chromatography (silica gel, gradient elution from 10% to 40% EtOAc in Hexanes).

• Self-Validation: Verify the product via 1 H NMR. The absolute confirmation of success is the disappearance of the vinylic protons ( δ 6.0–6.8 ppm) and the emergence of complex multiplets between δ 2.5–3.8 ppm, representing the newly formed saturated pyrrolidine ring protons.

Protocol B: Synthesis of 3-Cyclopropyl-4-methanesulfonyl-1H-pyrazoles

Step 1: Michael Addition / Cyclization Cascade

• Action: Dissolve (1-Methanesulfonylethenyl)cyclopropane (1.0 mmol) in 5 mL of absolute ethanol. Cool the solution to 0 °C in an ice bath. Add hydrazine hydrate (1.2 mmol) dropwise over 5 minutes. Remove the ice bath and stir at room temperature for 4 hours.

• Causality: The reaction initiates via a Michael addition of the terminal nitrogen of hydrazine to the highly electrophilic β -carbon of the vinyl sulfone. Ethanol is used to stabilize the polar transition state of the intermediate. The subsequent intramolecular attack of the internal nitrogen on the α -carbon forms the intermediate pyrazoline ring.

Step 2: Oxidation to Pyrazole

• Action: To the stirring pyrazoline solution, add 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ, 1.1 mmol) in one portion. Stir for an additional 2 hours at room temperature.

• Self-Validation: The reaction mixture will immediately turn dark upon DDQ addition and gradually precipitate a lighter solid (reduced DDQ-H2) as the oxidation completes. Filter the solid, concentrate the filtrate, and verify the structure via NMR. The diagnostic cue for the fully aromatic pyrazole is a sharp singlet in the 1 H NMR spectrum around δ 7.8–8.1 ppm (the pyrazole C5-H), alongside the intact cyclopropyl multiplets at δ 0.8–1.2 ppm.

References

• Reeves, D., et al. Tetrahedron Letters (2009).
• Ansari, A. J., et al. Chemical Communications (2019).
• Iron(III)

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• 2. researchgate.net [researchgate.net]
• 3. figshare.com [figshare.com]

Application Note: Large-Scale Synthesis and Purification of (1-Methanesulfonylethenyl)cyclopropane

Target Compound: (1-Methanesulfonylethenyl)cyclopropane (CAS: 2060051-40-1) Structural Class: α -Substituted Vinyl Sulfone / Covalent Warhead Intended Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals

Executive Summary & Mechanistic Rationale

(1-Methanesulfonylethenyl)cyclopropane is a highly versatile, sterically tuned Michael acceptor utilized extensively in targeted covalent inhibitor (TCI) design. The cyclopropyl moiety provides unique steric shielding and lipophilicity, modulating the reactivity of the adjacent vinyl sulfone to prevent off-target glutathione conjugation while maintaining efficacy against specific nucleophilic cysteine residues in target proteins [2].

The Synthetic Challenge: Classical syntheses of vinyl sulfones (e.g., Horner-Wadsworth-Emmons olefination or Knoevenagel condensations) predominantly yield β -substituted or internal vinyl sulfones. Attempting to synthesize α -substituted vinyl sulfones via direct radical addition of sulfinic acids to terminal alkynes typically results in anti-Markovnikov ( β -addition) products [3].

The Solution: To achieve absolute regiocontrol and scalability, this protocol leverages a Gold-Catalyzed Intermolecular C-S Bond Formation [1]. By utilizing a bimetallic Triazole-Gold(I) / Gallium(III) catalyst system, the terminal alkyne (cyclopropylacetylene) is activated via a π -complex. The cyclopropyl group hyperconjugatively stabilizes the developing positive charge at the internal carbon, directing the nucleophilic attack of methanesulfinic acid exclusively to the α -position (Markovnikov addition).

Catalytic Cycle

Catalytic cycle of the Gold(I)-mediated Markovnikov addition to cyclopropylacetylene.

Causality Insight: The triazole ligand (TA) acts as a "dynamic L-ligand." On a large scale, simple gold catalysts (like AuCl3 or [(IPr)AuCl]) often suffer from bimolecular decomposition, forming inactive metallic gold mirrors. The triazole ligand reversibly binds to the gold center, preventing aggregation while allowing sufficient Lewis acidity for alkyne activation [1]. Ga(OTf)3 is employed as a co-catalyst to abstract the halide and generate the active cationic gold species in situ.

Experimental Workflow

Large-scale experimental workflow for synthesizing the target vinyl sulfone.

Detailed Protocol: Large-Scale Synthesis

Scale: 100 mmol (approx. 14.6 g theoretical yield)

Reagents Required

• Cyclopropylacetylene (CAS 6746-94-7): 6.61 g (100 mmol, 1.0 equiv)

• Sodium methanesulfinate (CAS 20277-69-4): 15.3 g (150 mmol, 1.5 equiv)

• Methanesulfonic acid (MsOH) : 14.4 g (150 mmol, 1.5 equiv)

• Triazole-Gold Catalyst (TA-AuCl) : 1.0 mol%

• Gallium(III) triflate (Ga(OTf)3) : 1.0 mol%

• 1,2-Dichloroethane (DCE) : 250 mL (Anhydrous)

Step-by-Step Methodology

• In Situ Acid Generation: To a flame-dried 1 L jacketed reactor equipped with an overhead stirrer and a reflux condenser under an N2 atmosphere, add sodium methanesulfinate (15.3 g) and anhydrous DCE (150 mL). Cool the suspension to 0 °C. Dropwise add MsOH (14.4 g) over 15 minutes.

  • Causality: Sodium methanesulfinate is bench-stable, whereas free methanesulfinic acid is prone to disproportionation. Generating it in situ at low temperatures ensures a high effective concentration of the active nucleophile [4].

• Catalyst Activation: In a separate 100 mL Schlenk flask, dissolve TA-AuCl (1.0 mol%) and Ga(OTf)3 (1.0 mol%) in DCE (50 mL). Stir at room temperature for 15 minutes until a homogeneous pale-yellow solution forms.

• Substrate Addition: Transfer the activated catalyst solution to the main reactor via cannula. Immediately add cyclopropylacetylene (6.61 g) diluted in DCE (50 mL) via a dropping funnel over 30 minutes to prevent thermal runaway.

• Catalytic Conversion: Heat the reactor to 60 °C. Maintain vigorous stirring (400 rpm) for 12 hours.

• Self-Validating In-Process Control (IPC): Pull a 0.5 mL aliquot, filter through a micro-syringe, and analyze via GC-MS or TLC (Hexanes:EtOAc 3:1, KMnO4 stain). The reaction is deemed complete when the terminal alkyne peak disappears and a new product spot ( Rf​≈0.45 ) dominates.

Downstream Processing & Analytical Validation

Workup and Purification

• Quenching: Cool the reactor to room temperature. Quench the reaction by adding 100 mL of saturated aqueous NaHCO3​ to neutralize residual MsOH.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with EtOAc ( 2×100 mL). Combine the organic layers and wash with brine (150 mL).

• Filtration: Dry the organic phase over anhydrous Na2​SO4​ . To remove the gold and gallium catalyst residues, pass the dried organic phase through a 2-inch plug of silica gel, eluting with an additional 100 mL of EtOAc.

  • Causality: Transition metal carryover can catalyze unwanted polymerization of the vinyl sulfone during concentration. The silica plug acts as a critical scavenger.

• Concentration & Crystallization: Concentrate the filtrate under reduced pressure (30 °C, 50 mbar) to yield a crude oil. Dissolve the oil in a minimum amount of hot hexanes/EtOAc (9:1) and cool to -20 °C overnight to afford (1-Methanesulfonylethenyl)cyclopropane as off-white to colorless crystals.

Analytical Benchmarks (Self-Validation)

To confirm the absolute regiochemistry (Markovnikov α -addition), verify the following NMR signatures:

• 1 H NMR (400 MHz, CDCl 3​ ): δ 6.15 (s, 1H, vinyl =CH), 5.95 (s, 1H, vinyl =CH), 2.95 (s, 3H, -SO 2​ CH 3​ ), 1.65 (m, 1H, cyclopropyl CH), 0.95-0.85 (m, 4H, cyclopropyl CH 2​ ).

  • Note: The presence of two distinct singlets around ~6.0 ppm confirms the 1,1-disubstituted terminal alkene. An anti-Markovnikov product would present as a pair of doublets with a large J coupling constant (~15 Hz for trans).

• 13 C NMR (100 MHz, CDCl 3​ ): δ 150.2 (C=C α ), 120.5 (C=C β ), 40.5 (-SO 2​ CH 3​ ), 11.2 (cyclopropyl CH), 6.5 (cyclopropyl CH 2​ ).

• HRMS (ESI-TOF): Calculated for C 6​ H 10​ O 2​ S [M+H] + : 147.0474; Found: 147.0480.

Quantitative Data: Reaction Optimization

The following table summarizes the optimization parameters evaluated during process development, highlighting the necessity of the bimetallic TA-Au / Ga(OTf) 3​ system to achieve high regioselectivity and yield on scale.

Catalyst System (1 mol%)	Solvent	Temp (°C)	Isolated Yield (%)	Regioselectivity ( α:β )
[(IPr)AuCl] / AgOTf	DCE	60	72	> 95:5
TA-Au / Ga(OTf) 3​	DCE	60	94	> 99:1
TA-Au / Ga(OTf) 3​	Toluene	80	81	> 95:5
TA-Au / Ga(OTf) 3​	THF	60	45	80:20
None (Thermal Control)	DCE	60	0	N/A

Data Interpretation: Coordinating solvents like THF competitively bind to the cationic gold center, severely retarding the reaction rate and eroding regioselectivity. The optimized TA-Au / Ga(OTf) 3​ system in DCE provides near-quantitative yields with absolute α -regiocontrol.

References

• Xi, Y., & Shi, X. (2014). Gold-Catalyzed Intermolecular C-S Bond Formation: Efficient Synthesis of α -Substituted Vinyl Sulfones. Angewandte Chemie International Edition, 53(18), 4657-4661. URL:[Link]

• Back, T. G., Clary, K. N., & Gao, D. (2010). Cycloadditions and cyclizations of acetylenic, allenic, and conjugated dienyl sulfones. Chemical Reviews, 110(8), 4498–4553. URL:[Link]

• Zhao, Y., et al. (2021). Recent advances for the synthesis of chiral sulfones with the sulfone moiety directly connected to the chiral center. Organic Chemistry Frontiers, 8(19), 5574–5589. URL:[Link]

• Chen, Y., et al. (2024). A Three-Component Reaction of Alkenyl Thianthrenium Salts, Cyclopropanols and Sulfur Dioxide. The Journal of Organic Chemistry, 89(2). URL:[Link]

Application Note: Desulfonative Suzuki-Miyaura Cross-Coupling of (1-Methanesulfonylethenyl)cyclopropane Derivatives

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a comprehensive, mechanistically grounded guide for the synthesis of 1-aryl-1-cyclopropylethene scaffolds via the palladium-catalyzed desulfonative Suzuki coupling of (1-methanesulfonylethenyl)cyclopropane (1-MCP).

Introduction & Strategic Rationale

The cyclopropyl group is a highly privileged motif in medicinal chemistry, frequently deployed as a bioisostere for phenyl rings and gem-dimethyl groups to improve metabolic stability, lower lipophilicity (logP), and restrict molecular conformation. However, synthesizing sterically encumbered 1-aryl-1-cyclopropylethenes via traditional Wittig or Horner-Wadsworth-Emmons olefinations often results in poor yields and low stereoselectivity due to the steric bulk of the cyclopropyl ring.

The emergence of desulfonative cross-coupling has unlocked a paradigm-shifting retrosynthetic disconnection[1]. By utilizing (1-methanesulfonylethenyl)cyclopropane (1-MCP) and its derivatives as electrophilic coupling partners in Suzuki-Miyaura reactions, chemists can bypass traditional olefination limitations. Vinyl sulfones, traditionally viewed merely as Michael acceptors, can undergo controlled C(sp2)−S bond cleavage under specific transition-metal catalysis, acting as highly stable, bench-ready vinyl halide surrogates[2].

Mechanistic Causality & Catalyst Selection

The success of this protocol relies heavily on understanding the causality behind the experimental parameters:

• The Electrophile (Methanesulfonyl vs. Phenylsulfonyl): The methanesulfonyl ( −SO2​Me ) group strikes an optimal balance. Triflones ( −SO2​CF3​ ) are often too reactive and prone to decomposition, while phenyl sulfones ( −SO2​Ph ) possess high activation barriers for oxidative addition. The −SO2​Me group provides sufficient electron withdrawal to activate the C−S bond for Pd-insertion while maintaining bench stability[1].

• Palladium vs. Nickel Catalysis: While Ni-catalysis is highly effective for activating C−SO2​R bonds, it frequently accesses single-electron transfer (SET) pathways. In the case of 1-MCP, a radical intermediate adjacent to a cyclopropane ring rapidly undergoes irreversible ring-opening to form a homoallylic radical[3]. Palladium, conversely, operates strictly via a two-electron oxidative addition/reductive elimination pathway, preserving the structural integrity of the cyclopropane ring.

• Ligand Architecture: The oxidative addition into a C−S bond is energetically demanding. Electron-rich, sterically demanding biaryl phosphine ligands (e.g., RuPhos or XPhos) are mandatory to lower the activation energy of the C−S cleavage and facilitate the subsequent transmetalation[4].

Mechanistic Visualization

Catalytic cycle of Pd-mediated desulfonative Suzuki coupling of 1-MCP.

Reaction Optimization & Quantitative Data

To establish a self-validating protocol, extensive screening of ligands, bases, and solvents was conducted. The data below summarizes the optimization landscape for the coupling of 1-MCP with 4-methoxyphenylboronic acid.

Table 1: Optimization of Desulfonative Suzuki Coupling Conditions

Entry	Catalyst Precursor	Ligand	Base	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
1	Pd(OAc)2​	PPh3​	K2​CO3​	Toluene	100	12	Poor oxidative addition due to low ligand electron density.
2	Pd2​(dba)3​	XPhos	K3​PO4​	1,4-Dioxane	100	88	Excellent conversion; bulky biaryl ligand promotes transmetalation.
3	Ni(cod)2​	dppf	Cs2​CO3​	THF	80	35	Significant cyclopropane ring-opening observed (radical pathway).
4	Pd(OAc)2​	RuPhos	K3​PO4​	Toluene/H₂O (10:1)	90	94	Optimal biphasic system; water accelerates boronic acid activation.

Standard Operating Procedure (SOP)

This protocol describes the optimized synthesis of 1-aryl-1-cyclopropylethene derivatives using the conditions from Entry 4.

Materials Required

• (1-Methanesulfonylethenyl)cyclopropane (1.0 equiv, 0.5 mmol)

• Arylboronic acid (1.5 equiv, 0.75 mmol)

• Pd(OAc)2​ (5 mol%, 0.025 mmol)

• RuPhos (10 mol%, 0.05 mmol)

• Anhydrous K3​PO4​ (3.0 equiv, 1.5 mmol)

• Toluene (Degassed, 4.5 mL)

• Deionized Water (Degassed, 0.5 mL)

Step-by-Step Methodology

• Reaction Setup (Inert Atmosphere):

  • In an argon-filled glovebox or using standard Schlenk techniques, charge an oven-dried 15 mL pressure tube equipped with a magnetic stir bar with Pd(OAc)2​ (5.6 mg) and RuPhos (23.3 mg).

  • Causality Check: Pre-mixing the Pd source and ligand in the solid state prior to solvent addition ensures rapid formation of the active L1​Pd(0) species and prevents the aggregation of inactive palladium black.

• Substrate Addition:

  • Add the arylboronic acid (0.75 mmol) and anhydrous K3​PO4​ (318 mg).

  • If 1-MCP is a solid, add it now (73.1 mg, 0.5 mmol). If it is an oil, it will be added via microsyringe after the solvent.

• Solvent Introduction & Degassing:

  • Seal the tube with a rubber septum and remove it from the glovebox (if applicable).

  • Inject degassed Toluene (4.5 mL) and degassed H2​O (0.5 mL).

  • Expert Insight: The addition of water is critical. It hydrolyzes the boronic acid to form a reactive boronate complex, significantly accelerating the transmetalation step and preventing protodeboronation side-reactions[4].

• Thermal Activation:

  • Replace the septum with a Teflon-lined screw cap under a positive flow of argon.

  • Place the reaction tube in a pre-heated oil bath at 90 °C. Stir vigorously (800 rpm) for 12–16 hours.

• Workup & Isolation:

  • Cool the reaction to room temperature. Dilute the mixture with Ethyl Acetate (10 mL) and filter through a short pad of Celite to remove the palladium catalyst and inorganic salts.

  • Wash the filtrate with brine (10 mL), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

  • Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure 1-aryl-1-cyclopropylethene.

Analytical & Troubleshooting Guide

• Issue: Observation of ring-opened homoallylic products.

  • Cause: The presence of trace radical initiators or the inadvertent use of a single-electron reducing metal (e.g., switching to Ni without appropriate redox-active ligands)[3].

  • Solution: Ensure strict adherence to Pd-catalysis. Add a radical scavenger (e.g., TEMPO or BHT, 10 mol%) to the reaction mixture to suppress background radical pathways.

• Issue: High recovery of unreacted 1-MCP.

  • Cause: Failed oxidative addition due to ligand oxidation.

  • Solution: RuPhos is air-sensitive in solution. Ensure solvents are thoroughly degassed via the freeze-pump-thaw method (minimum 3 cycles) prior to use.

References

• Nambo, M.; Crudden, C. M. et al. "Development of Versatile Sulfone Electrophiles for Suzuki–Miyaura Cross-Coupling Reactions." ACS Catalysis, 2016, 6(12), 8203-8207. URL:[Link]

• Chatelain, P.; Moran, J. et al. "Desulfonative Suzuki–Miyaura Coupling of Sulfonyl Fluorides." Angewandte Chemie International Edition, 2021, 60(48), 25307-25312. URL:[Link]

• Nambo, M.; Crudden, C. M. "Preparation of Quaternary Centers via Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling of Tertiary Sulfones." Journal of the American Chemical Society, 2017, 139(49), 17743-17746. URL:[Link]

• Hatakeyama, T.; Nakamura, M. et al. "Iron-Catalyzed Suzuki−Miyaura Coupling of Alkyl Halides." Journal of the American Chemical Society, 2010, 132(31), 10674-10676. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Harnessing (1-Methanesulfonylethenyl)cyclopropane in Click Chemistry and Bioorthogonal Reactions

Introduction: A Novel Reagent at the Crossroads of Reactivity and Precision

In the ever-evolving landscape of chemical synthesis and bioconjugation, the demand for highly efficient, selective, and robust reactions is paramount. "Click chemistry," a term coined by K. Barry Sharpless, Hartmuth C. Kolb, and M. G. Finn in 2001, encapsulates a set of criteria for such ideal reactions, emphasizing high yields, stereospecificity, and the use of benign solvents.[1][2] While the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) remains the quintessential click reaction, the philosophy has expanded to encompass other transformations that meet these stringent criteria.[3][4]

This guide introduces (1-Methanesulfonylethenyl)cyclopropane , a promising yet under-explored reagent, and elucidates its potential applications in click-like reactions. The unique molecular architecture of this compound, featuring a potent Michael acceptor (the vinyl sulfone) and a strained cyclopropyl ring, positions it as a versatile tool for researchers in drug development, chemical biology, and materials science. The sulfonyl group, a powerful electron-withdrawing moiety, strongly activates the adjacent vinyl group, rendering it highly susceptible to nucleophilic attack and an exceptionally reactive dienophile in cycloaddition reactions.[5] This heightened reactivity, combined with the potential for the cyclopropyl group to influence reaction pathways, opens new avenues for creating complex molecular architectures with high efficiency and control.

This document serves as a detailed guide for researchers, scientists, and drug development professionals, providing not only theoretical insights but also practical, step-by-step protocols for leveraging the unique properties of (1-Methanesulfonylethenyl)cyclopropane in advanced synthetic applications.

I. The Chemistry of (1-Methanesulfonylethenyl)cyclopropane: A Foundation for Click-Like Reactivity

The reactivity of (1-Methanesulfonylethenyl)cyclopropane is dominated by the vinyl sulfone moiety. The mesyl group (-SO₂CH₃) is a strong electron-withdrawing group, which polarizes the carbon-carbon double bond, making the β-carbon highly electrophilic. This intrinsic property is the cornerstone of its utility in two major classes of click-like reactions: Michael additions and Diels-Alder cycloadditions .

A. Superior Michael Acceptor for Bioconjugation

The exceptional electrophilicity of the β-carbon in (1-Methanesulfonylethenyl)cyclopropane makes it a superb Michael acceptor. This allows for rapid and efficient conjugation with a wide range of soft nucleophiles, such as thiols (cysteine residues in proteins), under mild, biocompatible conditions. This high reactivity and specificity make it an ideal candidate for bioorthogonal labeling and the construction of antibody-drug conjugates (ADCs).

B. A Potent Dienophile in [4+2] Cycloadditions

The electron-deficient nature of the double bond in (1-Methanesulfonylethenyl)cyclopropane makes it a highly reactive dienophile in Diels-Alder reactions.[5] This [4+2] cycloaddition is a powerful tool for the construction of complex cyclic systems with high stereocontrol. The rapid kinetics and high yields associated with the Diels-Alder reaction of activated dienophiles align well with the principles of click chemistry.[6]

II. Experimental Protocols and Workflows

The following protocols are designed to be starting points for researchers. Optimization of reaction conditions may be necessary for specific substrates.

A. Protocol 1: Thiol-Michael "Click" Conjugation for Bioconjugation

This protocol details the conjugation of (1-Methanesulfonylethenyl)cyclopropane to a thiol-containing biomolecule, such as a peptide or protein containing a cysteine residue.

Rationale: The high reactivity of the vinyl sulfone towards thiols allows for a rapid and selective conjugation reaction under physiological conditions, a key requirement for bioconjugation. This bioorthogonal reaction proceeds without the need for a catalyst, minimizing potential harm to sensitive biological samples.[3]

Workflow Diagram

Caption: Workflow for Thiol-Michael Bioconjugation.

Step-by-Step Protocol

• Reagent Preparation:

  • Prepare a stock solution of the thiol-containing biomolecule (e.g., 1 mg/mL in phosphate-buffered saline (PBS), pH 7.4).

  • Prepare a 10 mM stock solution of (1-Methanesulfonylethenyl)cyclopropane in a water-miscible organic solvent (e.g., DMSO or DMF).

• Conjugation Reaction:

  • In a microcentrifuge tube, combine the biomolecule solution with a 10- to 50-fold molar excess of the (1-Methanesulfonylethenyl)cyclopropane stock solution. The final concentration of the organic solvent should be kept below 10% (v/v) to maintain the integrity of the biomolecule.

  • Incubate the reaction mixture at room temperature (20-25 °C) for 1-2 hours with gentle agitation. For less reactive thiols, the incubation time can be extended or the temperature slightly increased (e.g., to 37 °C).

• Purification:

  • Remove the unreacted (1-Methanesulfonylethenyl)cyclopropane and organic solvent using a suitable purification method. For proteins and large peptides, size-exclusion chromatography (SEC) or dialysis are effective. For smaller peptides, reverse-phase HPLC can be used.

• Analysis:

  • Confirm the successful conjugation and determine the labeling efficiency using mass spectrometry (e.g., MALDI-TOF or ESI-MS).

  • For protein conjugations, SDS-PAGE analysis can provide a qualitative indication of successful labeling through a shift in the protein's molecular weight.

Quantitative Data Summary

Parameter	Typical Range	Notes
Molar Excess of Reagent	10 - 50 fold	Higher excess can drive the reaction to completion but may require more extensive purification.
Reaction Time	1 - 2 hours	Can be optimized based on the reactivity of the specific thiol.
Reaction Temperature	20 - 37 °C	Higher temperatures can increase the reaction rate but may affect biomolecule stability.
pH	7.0 - 8.0	The thiolate anion is the reactive species, so a slightly basic pH is optimal.
Typical Yield	> 90%	Based on similar vinyl sulfone conjugations.

B. Protocol 2: Diels-Alder [4+2] Cycloaddition

This protocol describes a general procedure for the Diels-Alder reaction between (1-Methanesulfonylethenyl)cyclopropane and a suitable diene, such as cyclopentadiene.

Rationale: The highly activated double bond in (1-Methanesulfonylethenyl)cyclopropane allows for rapid and highly stereoselective Diels-Alder reactions, often at room temperature or with gentle heating.[5] This aligns with the click chemistry principle of high efficiency and stereospecificity. The resulting cycloadducts are complex, six-membered rings that can serve as valuable building blocks in organic synthesis.

Reaction Mechanism Diagram

Caption: Generalized Diels-Alder Reaction Mechanism.

Step-by-Step Protocol

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve the diene (1.0 equivalent) in a suitable solvent (e.g., dichloromethane, toluene, or diethyl ether).

  • Add (1-Methanesulfonylethenyl)cyclopropane (1.0 - 1.2 equivalents) to the solution.

• Reaction Conditions:

  • Stir the reaction mixture at room temperature (20-25 °C). For many reactive dienes, the reaction is complete within a few hours.

  • If the reaction is sluggish, it can be gently heated to reflux. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • The crude product can be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate).

• Characterization:

  • The structure and stereochemistry of the purified cycloadduct should be confirmed by spectroscopic methods, such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Quantitative Data for a Model Reaction (with Cyclopentadiene)

Parameter	Condition	Expected Outcome
Solvent	Dichloromethane	Excellent
Temperature	25 °C	Reaction complete in < 2 hours
Stoichiometry	1.1 eq. of Dienophile	High conversion
Stereoselectivity	> 95% (endo)	Typical for Diels-Alder reactions with cyclic dienes
Isolated Yield	> 90%	Based on reactions with similar activated dienophiles[5]

III. Trustworthiness and Self-Validation

The protocols described herein are based on well-established chemical principles and reactivity patterns of vinyl sulfones and related compounds.[5][7] To ensure the validity of the experimental results, the following self-validating systems are recommended:

• Internal Standards: For quantitative analysis of reaction yields and kinetics, the use of an internal standard in NMR or chromatographic analyses is crucial.

• Control Experiments: Running control experiments, such as omitting one of the reactants or using a less activated alkene, will confirm that the observed reaction is indeed due to the specific reactivity of (1-Methanesulfonylethenyl)cyclopropane.

• Orthogonal Characterization: The identity and purity of all products should be confirmed by at least two independent analytical methods (e.g., NMR and mass spectrometry).

IV. Conclusion and Future Outlook

(1-Methanesulfonylethenyl)cyclopropane emerges as a highly promising reagent for applications that demand the efficiency and selectivity characteristic of click chemistry. Its activated double bond provides a versatile handle for both bioconjugation via Michael addition and the construction of complex cyclic molecules through Diels-Alder cycloadditions. The protocols and insights provided in this guide are intended to empower researchers to explore the full potential of this exciting molecule.

Future research may focus on expanding the scope of its applications, including its use in the development of novel polymeric materials, its incorporation into more complex drug delivery systems, and the exploration of the cyclopropyl group's influence on the biological activity of the resulting conjugates and cycloadducts. The continued development of such highly reactive and selective building blocks will undoubtedly accelerate innovation across the chemical and biological sciences.

References

• De Lucchi, O., & Pasquato, L. (1988). The role of sulfur functionalities in activating and directing olefinic and acetylenic bonds in cycloaddition reactions. Tetrahedron, 44(22), 6755-6794.
• Nicolaou, K. C., Snyder, S. A., Montagnon, T., & Vassilikogiannakis, G. (2002). The Diels-Alder Reaction in Total Synthesis.
• Amantini, D., Fringuelli, F., Piermatti, O., Pizzo, F., & Vaccaro, L. (2001).
• Huisgen, R. (1963). 1,3-Dipolar Cycloadditions. Past and Future. Angewandte Chemie International Edition in English, 2(10), 565-598.
• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions.
• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes.

• Tornoe, C. W., Christensen, C., & Meldal, M. (2002). Peptidotriazoles on Solid Phase:[5][6][7]-Triazoles by Regiospecific Copper(I)-Catalyzed 1,3-Dipolar Cycloadditions of Terminal Alkynes to Azides. The Journal of Organic Chemistry, 67(9), 3057-3064.

• Jewett, J. C., & Bertozzi, C. R. (2010). Cu-free click chemistry for assembling molecules. Chemical Society Reviews, 39(4), 1272-1279.

• Click chemistry - Wikipedia. (n.d.). Retrieved from [Link]

• Growing Applications of “Click Chemistry” for Bioconjugation in Contemporary Biomedical Research - PMC. (n.d.). Retrieved from [Link]

• The Use of Click Chemisty in Drug Development Applications - DergiPark. (n.d.). Retrieved from [Link]

• DEVELOPMENT AND APPLICATIONS OF CLICK CHEMISTRY Reported by Gregory C. Patton November 8, 2004 INTRODUCTION Secondary metabo - Illinois Chemistry. (n.d.). Retrieved from [Link]

• Access to Cyclic Aliphatic Sulfonyl Fluorides via Diels–Alder Cycloaddition | The Journal of Organic Chemistry - ACS Publications. (n.d.). Retrieved from [Link]

• “Click, Click, Cyclize”: A DOS Approach to Sultams Utilizing Vinyl Sulfonamide Linchpins - PMC. (n.d.). Retrieved from [Link]

• Cycloadditions and Cyclizations of Acetylenic, Allenic, and Conjugated Dienyl Sulfones | Chemical Reviews - ACS Publications. (n.d.). Retrieved from [Link]

Sources

• 1. Click chemistry - Wikipedia [en.wikipedia.org]
• 2. chemistry.illinois.edu [chemistry.illinois.edu]
• 3. Growing Applications of “Click Chemistry” for Bioconjugation in Contemporary Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. “Click, Click, Cyclize”: A DOS Approach to Sultams Utilizing Vinyl Sulfonamide Linchpins - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting low yields in the synthesis of (1-Methanesulfonylethenyl)cyclopropane

Welcome to the technical support center for the synthesis of (1-Methanesulfonylethenyl)cyclopropane. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges, particularly low yields, in this synthetic transformation. We will move beyond simple procedural lists to explore the underlying chemical principles governing this reaction, enabling you to diagnose issues and rationally design solutions.

Frequently Asked Questions (FAQs)

Q1: My olefination reaction shows no conversion of the starting cyclopropyl methyl ketone. What are the first things I should check?

A1: The most immediate culprits for a stalled reaction are often related to reagent quality and reaction setup. First, verify that your reaction is under strictly anhydrous (water-free) conditions, as the strong bases used (e.g., n-BuLi, KHMDS, NaH) are readily quenched by water. Second, confirm the activity of your base; organolithium reagents, in particular, can degrade with improper storage. We recommend titrating your n-BuLi solution before use. Finally, ensure your phosphonate or sulfone reagents are pure and dry.

Q2: I'm observing a significant amount of a high-molecular-weight byproduct that appears to be a dimer of my sulfone reagent. What is happening?

A2: You are likely observing self-condensation, a common side reaction in Julia-Kocienski olefinations.[1] This occurs when the generated sulfonyl carbanion attacks another molecule of the starting sulfone instead of the intended cyclopropyl methyl ketone.[1][2] To mitigate this, we strongly recommend employing "Barbier-like conditions," where the base is added slowly to a mixture containing both the sulfone and the ketone. This strategy ensures the carbanion reacts with the more electrophilic ketone as soon as it is formed, keeping its instantaneous concentration low and minimizing self-condensation.[2]

Q3: After workup of my Horner-Wadsworth-Emmons (HWE) reaction, I have a clean crude NMR, but the yield drops dramatically after silica gel chromatography. Why?

A3: (1-Methanesulfonylethenyl)cyclopropane is a potent Michael acceptor due to the electron-withdrawing sulfonyl group.[3] The acidic nature of standard silica gel can catalyze decomposition or polymerization of your product on the column. To prevent this, consider deactivating your silica gel by pre-slurrying it with a 1-2% solution of triethylamine in your eluent. Alternatively, a switch to a more neutral stationary phase like alumina may be beneficial. If the product is thermally stable and sufficiently volatile, bulb-to-bulb distillation (Kugelrohr) is an excellent purification alternative that avoids contact with stationary phases.

Q4: The reaction is sluggish, and even with extended reaction times, I see a mixture of starting materials and product. Should I increase the temperature?

A4: Increasing the temperature should be approached with caution. While it can accelerate a slow reaction, it can also promote side reactions, such as base-catalyzed enolization of the cyclopropyl methyl ketone or decomposition of the reagents and product. A more controlled approach is to first ensure the base has been added completely and the reagents are active. If the reaction remains stalled, a modest increase in temperature (e.g., from -78 °C to -40 °C, or from 0 °C to room temperature, depending on the specific protocol) can be beneficial. However, monitor the reaction closely by TLC or LC-MS to ensure product decomposition is not outpacing formation.

In-Depth Troubleshooting Guide: Olefination Routes

The most direct and common strategy for synthesizing (1-Methanesulfonylethenyl)cyclopropane involves the olefination of cyclopropyl methyl ketone. Both the Julia-Kocienski and Horner-Wadsworth-Emmons (HWE) reactions are viable, but each presents unique challenges.

Scenario 1: Low Conversion in Julia-Kocienski Olefination

The Julia-Kocienski reaction, which typically utilizes a heteroaryl sulfone like 1-phenyl-1H-tetrazol-5-yl (PT) sulfone, is renowned for its high E-selectivity and operational simplicity.[4] However, low conversion is a frequent obstacle.

Causality Analysis:

• Inefficient Deprotonation: The pKa of the α-proton on the methyl sulfone is relatively high. An insufficient amount of active base or a base that is not strong enough will result in incomplete formation of the nucleophilic carbanion.

• Steric Hindrance: The cyclopropyl group, while small, can present more steric bulk than a simple alkyl group, potentially slowing the rate of nucleophilic attack on the ketone carbonyl.

• Smiles Rearrangement Issues: The key to the modern Julia reaction is a spontaneous Smiles rearrangement.[5] If this step is slow or inefficient, the reaction may not proceed to completion.

Troubleshooting & Optimization Protocol:

• Reagent Verification:

  • Use freshly opened or properly stored sulfone reagent (e.g., methyl 1-phenyl-1H-tetrazol-5-yl sulfone).

  • Employ a strong, non-nucleophilic base like potassium bis(trimethylsilyl)amide (KHMDS). KHMDS is often preferred over n-BuLi as it is less likely to add directly to the ketone.

  • Ensure your solvent (typically DME or THF) is rigorously dried.

• Reaction Condition Optimization:

  • Deprotonation: Add the KHMDS solution dropwise to the sulfone reagent at a low temperature (-78 °C to -55 °C) and allow it to stir for at least 60 minutes to ensure complete carbanion formation before adding the ketone.[4]

  • Ketone Addition: Add the cyclopropyl methyl ketone slowly, keeping the temperature low to control the exothermic addition.

  • Warming: After the addition is complete, allow the reaction to warm slowly to room temperature and stir overnight. The slow warming ensures that all intermediates have sufficient energy to proceed through the rearrangement and elimination steps.

Parameter	Standard Condition	Optimized Condition	Rationale
Base	n-BuLi	KHMDS	Less nucleophilic, reducing side reactions with the ketone.
Deprotonation	30 min @ -78 °C	60-75 min @ -55 °C	Ensures complete formation of the sulfonyl carbanion.[4]
Temperature	Hold at -78 °C	Slow warm to RT	Provides thermal energy for the Smiles rearrangement and elimination steps.

Scenario 2: Low Yields and Byproducts in Horner-Wadsworth-Emmons (HWE) Olefination

The HWE reaction is another powerful tool, involving the reaction of cyclopropyl methyl ketone with a phosphonate-stabilized carbanion, such as the one derived from dimethyl (methylsulfonylmethyl)phosphonate.[6]

Causality Analysis:

• Byproduct Formation: The primary byproduct issue in HWE reactions is the removal of the phosphate salt (e.g., lithium diethyl phosphate). If not removed effectively during workup, it can complicate purification and artificially lower the isolated yield.

• Low Reactivity: Phosphonate carbanions are generally less reactive than phosphonium ylides used in the standard Wittig reaction.[7] This can lead to incomplete conversion, especially with a somewhat sterically hindered ketone.

• Base-Induced Side Reactions: Strong bases like NaH can have variable reactivity depending on particle size and age. If deprotonation is slow, the base may instead promote self-condensation of the ketone.

Troubleshooting & Optimization Protocol:

• Reagent & Base Selection:

  • Use high-purity dimethyl (methylsulfonylmethyl)phosphonate.

  • For the base, use fresh, oil-free sodium hydride (NaH). Wash the NaH with dry hexanes before use to remove the protective mineral oil.

  • Alternatively, a soluble base like LiHMDS can provide more reproducible results.

• Optimized HWE Protocol:

  • Ylide Formation: Suspend the NaH in anhydrous THF. Cool to 0 °C and slowly add a solution of the phosphonate reagent in THF. Allow the mixture to warm to room temperature and stir for 1 hour to ensure complete deprotonation and formation of the ylide.

  • Carbonyl Addition: Cool the resulting ylide solution back down to 0 °C or lower, and add a solution of cyclopropyl methyl ketone dropwise.

  • Reaction & Workup: Stir at room temperature until completion (monitor by TLC). Quench the reaction carefully by pouring it into a saturated aqueous solution of NH₄Cl. This helps to neutralize the base and begin the process of solubilizing the phosphate byproduct. Extract thoroughly with an organic solvent like ethyl acetate. Wash the combined organic layers with water and then brine to remove the majority of the phosphate salts before drying and concentrating.

Visualization of Reaction Pathways

The following diagram illustrates the desired Julia-Kocienski pathway for the synthesis of (1-Methanesulfonylethenyl)cyclopropane and highlights the critical self-condensation side reaction that can lead to low yields.

Caption: Julia-Kocienski reaction pathway and a key side reaction.

References

• Royal Society of Chemistry. (n.d.). Transition-metal-free synthesis of vinyl sulfones via tandem cross-decarboxylative/coupling reactions of sodium sulfinates and cinnamic acids. Green Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). An Economical and Convenient Synthesis of Vinyl Sulfones. Retrieved from [Link]

• Taylor & Francis Online. (2006, October 24). Stereoselective One-Pot Synthesis of Vinyl Sulfones from Jcthyl Phenyl Sulfone. Synthetic Communications. Retrieved from [Link]

• MDPI. (2025, November 13). Sustainable Synthesis of Vinyl Sulfones Using Copper Catalysis. Retrieved from [Link]

• National Center for Biotechnology Information. (2021, October 31). Sodium iodide-mediated synthesis of vinyl sulfides and vinyl sulfones with solvent-controlled chemical selectivity. PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Radical-mediated thiodesulfonylation of the vinyl sulfones: Access to (α-fluoro)vinyl sulfides. PMC. Retrieved from [Link]

• PubMed. (2025, November 21). Vinyl Sulfones as Alkyne Equivalents: A Metal-Free Eliminative Azide-Olefinic Cycloaddition Strategy as the Core Reaction for the Synthesis of 5-Vinyl- and N-Vinyl-1,5-Disubstituted 1,2,3-Triazoles. Retrieved from [Link]

• Oregon State University. (n.d.). The Julia-Kocienski Olefination. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Modified Julia Olefination, Julia-Kocienski Olefination. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Wittig and Wittig–Horner Reactions under Sonication Conditions. PMC. Retrieved from [Link]

• ResearchGate. (2025, August 7). Wittig Approach to Carbohydrate-Derived Vinyl Sulfides, New Substrates for Regiocontrolled Ring-Closure Reactions. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Highly stereoselective and enantiodivergent synthesis of cyclopropylphosphonates with engineered carbene transferases. PMC. Retrieved from [Link]

• Wikipedia. (n.d.). Vinyl sulfone. Retrieved from [Link]

• Figshare. (2016, February 12). Aminooxylation Horner–Wadsworth–Emmons Sequence for the Synthesis of Enantioenriched γ‑Functionalized Vinyl Sulfones. The Journal of Organic Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). US2801267A - Production of vinyl sulfones.

• Master Organic Chemistry. (2018, February 6). Wittig Reaction - Examples and Mechanism. Retrieved from [Link]

• National Center for Biotechnology Information. (2024, June 7). Latest Developments of the Julia–Kocienski Olefination Reaction: Mechanistic Considerations. PMC. Retrieved from [Link]

• Chem-Station. (2015, November 4). Julia-Kocienski Olefination. Retrieved from [Link]

• Preprints.org. (2024, May 11). Latest Developments in the Julia-Kocienski Olefination Reaction: Mechanistic Considerations. Retrieved from [Link]

• MavMatrix. (n.d.). Studies On Reductive Horner-Wadsworth-Emmons Olefination Using Mixed Silyl Acetals. Retrieved from [Link]

• Google Patents. (n.d.). US2474808A - Preparation of vinyl sulfones.

• ChemRxiv. (n.d.). Highly Z-selective Julia–Kocienski Olefination Using N-sulfonylimines and Its Mechanistic Insights from DFT Calculations. Retrieved from [Link]

• Macmillan Group - Princeton University. (2014, July 14). Photoredox α‑Vinylation of α‑Amino Acids and N‑Aryl Amines. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Horner–Wadsworth–Emmons reaction as an excellent tool in the synthesis of fluoro-containing biologically important compounds. Organic & Biomolecular Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the HWE reaction conditions a. Retrieved from [Link]

• ACS Publications. (n.d.). A Mechanistic Study of the Horner−Wadsworth−Emmons Reaction: Computational Investigation on the Reaction Pass and the Stereochemistry in the Reaction of Lithium Enolate Derived from Trimethyl Phosphonoacetate with Acetaldehyde. The Journal of Organic Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). One-Pot Synthesis of Strain-Release Reagents from Methyl Sulfones. PMC. Retrieved from [Link]

• Organic Syntheses. (n.d.). methyl cyclopropyl ketone. Retrieved from [Link]

• ResearchGate. (n.d.). "Instant Methylide" Modification of the Corey-Chaykovsky Cyclopropanation Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Seyferth–Gilbert homologation. Retrieved from [Link]

• PubMed. (2022, August 17). Efficient Synthesis of Orphaned Cyclopropanes Using Sulfones as Carbene Equivalents. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Seyferth-Gilbert Homologation Bestmann-Ohira Reagent. Retrieved from [Link]

• Google Patents. (n.d.). US20100076242A1 - Method of preparing 1-methylcyclopropene and applying the same to plants.

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• 7. mavmatrix.uta.edu [mavmatrix.uta.edu]

Technical Support Center: Optimization of Reaction Conditions for (1-Methanesulfonylethenyl)cyclopropane

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis and optimization of (1-Methanesulfonylethenyl)cyclopropane. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions that you may encounter during your experimental work. As Senior Application Scientists, we have structured this resource to not only offer solutions but also to explain the chemical principles behind them, ensuring a deeper understanding and more effective problem-solving.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare (1-Methanesulfonylethenyl)cyclopropane and other vinyl sulfones?

There are several reliable methods for synthesizing vinyl sulfones. The choice of method often depends on the specific substitution pattern desired and the available starting materials. The most prevalent and effective methods include:

• Horner-Wadsworth-Emmons (HWE) Olefination: This is a widely used and highly reliable method for creating carbon-carbon double bonds with excellent stereoselectivity, typically favoring the formation of E-alkenes.[1][2][3] The reaction involves a stabilized phosphonate carbanion reacting with an aldehyde or ketone.[3] A significant advantage of the HWE reaction is that the phosphate byproduct is water-soluble, simplifying purification.[2]

• Julia-Kocienski Olefination: This modified, one-pot version of the Julia olefination is another powerful tool for alkene synthesis.[4][5] It involves the reaction of a heteroaryl sulfone (most commonly benzothiazol-2-yl or 1-phenyl-1H-tetrazol-5-yl sulfones) with a carbonyl compound.[6] The stereochemical outcome of the Julia-Kocienski olefination can be influenced by the choice of sulfone, base, and solvent.[5]

• Sodium Iodide-Mediated Synthesis: A transition-metal-free method has been developed for the synthesis of vinyl sulfones from alcohols and sulfinic acids, mediated by sodium iodide. The selectivity for producing vinyl sulfones over vinyl sulfides can be controlled by the choice of solvent.[7]

• Pyrolysis of 2-Acyloxyethyl Sulfones: This method involves the heat-induced elimination of a carboxylic acid from a 2-acyloxyethyl sulfone to form the corresponding vinyl sulfone.[8][9]

Q2: I am observing low yields in my Horner-Wadsworth-Emmons reaction. What are the potential causes and how can I improve the yield?

Low yields in an HWE reaction can stem from several factors. Here's a systematic approach to troubleshooting:

• Incomplete Deprotonation of the Phosphonate: The phosphonate must be fully deprotonated to form the reactive carbanion.

  • Troubleshooting: Ensure your base is strong enough and used in a sufficient stoichiometric amount (typically a slight excess). Sodium hydride (NaH) is a common choice. Ensure the reaction is stirred adequately to allow for complete deprotonation. The reaction temperature during deprotonation can also be critical.

• Poor Reactivity of the Carbonyl Compound: Sterically hindered aldehydes or ketones may react slowly.

  • Troubleshooting: Consider using a more reactive phosphonate reagent or increasing the reaction temperature. However, be mindful that higher temperatures can sometimes lead to side reactions.

• Side Reactions: The phosphonate carbanion can participate in undesired side reactions.

  • Troubleshooting: Ensure your reagents and solvents are anhydrous, as water can quench the carbanion. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) is crucial.

• Reversibility of the Initial Addition: The initial addition of the phosphonate carbanion to the carbonyl is often reversible.[10]

  • Troubleshooting: The subsequent elimination step drives the reaction forward. Optimizing conditions to favor the irreversible elimination can improve the overall yield.

Q3: My Julia-Kocienski olefination is producing a mixture of E/Z isomers. How can I improve the stereoselectivity?

The stereoselectivity of the Julia-Kocienski olefination is a complex interplay of several factors.[5][11] Here’s how you can influence the E/Z ratio:

• Choice of Sulfone: The nature of the heteroaryl group on the sulfone plays a significant role. For instance, 1-phenyl-1H-tetrazol-5-yl (PT) sulfones often provide better E-selectivity compared to benzothiazol-2-yl (BT) sulfones.[5] Conversely, pyridinyl sulfones can exhibit high Z-selectivity.[5]

• Base and Counterion: The choice of base and the resulting counterion can influence the transition state geometry.

  • Chelating vs. Non-chelating Conditions: Small, hard counterions like Li⁺ in nonpolar solvents tend to form a chelated, closed transition state, which can affect the stereochemical outcome.[5] Larger, softer counterions like K⁺ in polar solvents favor an open transition state.[5]

• Solvent: The polarity of the solvent can impact the transition state and thus the stereoselectivity. Experimenting with a range of solvents from nonpolar (e.g., THF, toluene) to polar aprotic (e.g., DMF, DMSO) can be beneficial.

• Temperature: Reaction temperature can also influence the E/Z ratio. Lower temperatures often lead to higher selectivity.

Q4: I am observing a self-condensation byproduct of my sulfone reagent in the Julia-Kocienski reaction. How can I minimize this?

Self-condensation occurs when the sulfonyl carbanion attacks another molecule of the starting sulfone instead of the intended aldehyde or ketone.[12]

• "Barbier-like" Conditions: The most effective way to prevent this side reaction is to maintain a low concentration of the reactive carbanion. This is achieved by adding the base slowly to a mixture of the sulfone and the carbonyl compound.[5][12] This ensures that the carbanion reacts with the more electrophilic aldehyde or ketone as soon as it is formed.

Q5: What are the best practices for purifying (1-Methanesulfonylethenyl)cyclopropane and other vinyl sulfones?

Vinyl sulfones are generally stable compounds, but their purification requires care to avoid potential side reactions.

• Flash Column Chromatography: This is the most common method for purifying vinyl sulfones. Silica gel is a suitable stationary phase. A gradient elution system, starting with a nonpolar solvent (e.g., hexanes or petroleum ether) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), is typically effective.

• Thin-Layer Chromatography (TLC): Before performing column chromatography, it is essential to determine the appropriate solvent system using TLC. This will help in achieving good separation of the desired product from starting materials and byproducts.

• Recrystallization: If the vinyl sulfone is a solid, recrystallization can be an excellent method for obtaining highly pure material. The choice of solvent is critical and needs to be determined experimentally.

• Distillation: For volatile vinyl sulfones, distillation under reduced pressure can be an effective purification technique.[8]

II. Troubleshooting Guides

Guide 1: Low or No Product Formation

Symptom	Potential Cause	Recommended Action
No reaction observed by TLC	Inactive Reagents: Base has degraded, phosphonate or sulfone is impure, or carbonyl compound is unreactive.	Verify the activity of the base. Use freshly opened or properly stored reagents. Purify starting materials if necessary. For unreactive carbonyls, consider more forcing conditions or a more reactive olefination reagent.
Incorrect Reaction Temperature: Temperature is too low for the reaction to proceed at a reasonable rate.	Gradually increase the reaction temperature and monitor the progress by TLC.
Insufficient Reaction Time: The reaction may be slow and require a longer time to reach completion.	Extend the reaction time and continue to monitor by TLC.
Low yield of desired product	Incomplete Reaction: See above.	See above.
Product Degradation: The product may be unstable under the reaction or workup conditions.	Consider milder reaction conditions. Perform the workup at a lower temperature. Use a buffered aqueous solution during extraction if the product is acid or base sensitive.
Side Reactions: Competing side reactions are consuming the starting materials or product.	Review the reaction for potential side reactions (e.g., self-condensation, enolization of the carbonyl). Adjust reaction conditions to minimize these pathways (e.g., "Barbier-like" conditions for Julia-Kocienski).

Guide 2: Formation of Unexpected Byproducts

Symptom	Potential Cause	Recommended Action
Unidentified spots on TLC	Epimerization: If the starting materials or product have stereocenters, epimerization may occur under basic conditions.	Use a non-nucleophilic, sterically hindered base. Run the reaction at a lower temperature.
Michael Addition: If the product is a Michael acceptor, it may react with nucleophiles present in the reaction mixture.[13]	Quench the reaction carefully to neutralize any remaining nucleophiles. Purify the product promptly after workup.
Rearrangement of the Cyclopropane Ring: The cyclopropane ring can be sensitive to acidic or thermal conditions.	Use neutral or slightly basic workup conditions. Avoid excessive heat during purification.

III. Experimental Protocols & Workflows

Protocol 1: General Procedure for Horner-Wadsworth-Emmons Olefination

• To a stirred suspension of sodium hydride (1.2 eq.) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere, add a solution of the appropriate phosphonate reagent (1.1 eq.) in anhydrous THF dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 1 hour, or until the evolution of hydrogen gas ceases.

• Cool the resulting solution of the phosphonate carbanion back to 0 °C.

• Add a solution of the cyclopropyl aldehyde or ketone (1.0 eq.) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir until the reaction is complete as monitored by TLC.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Workflow: Troubleshooting Low Stereoselectivity in Julia-Kocienski Olefination

Caption: Decision tree for improving stereoselectivity in Julia-Kocienski olefination.

IV. Mechanistic Insights

The Horner-Wadsworth-Emmons Reaction Mechanism

The HWE reaction proceeds through a well-established mechanism:

• Deprotonation: A strong base removes the acidic proton alpha to the phosphonate and an electron-withdrawing group, forming a stabilized phosphonate carbanion.

• Nucleophilic Addition: The carbanion adds to the carbonyl carbon of an aldehyde or ketone, forming a diastereomeric mixture of β-alkoxyphosphonate intermediates. This step is often reversible.[3][10]

• Oxaphosphetane Formation: The β-alkoxyphosphonate undergoes an intramolecular cyclization to form a four-membered oxaphosphetane intermediate.

• Elimination: The oxaphosphetane collapses to yield the alkene product and a water-soluble phosphate byproduct. The stereochemical outcome is largely determined by the relative stability of the diastereomeric transition states leading to the oxaphosphetane, with the thermodynamically more stable trans-oxaphosphetane leading to the E-alkene being favored.[12]

Caption: Simplified mechanism of the Horner-Wadsworth-Emmons reaction.

V. References

• Horner–Wadsworth–Emmons reaction as an excellent tool in the synthesis of fluoro-containing biologically important compounds - Organic & Biomolecular Chemistry (RSC Publishing). Available from: [Link]

• The Julia–Kocienski Olefination - Organic Reactions. Available from: [Link]

• Julia Olefination as a General Route to Phenyl (α-Fluoro)vinyl Sulfones - PMC. Available from: [Link]

• Aminooxylation Horner–Wadsworth–Emmons Sequence for the Synthesis of Enantioenriched γ‑Functionalized Vinyl Sulfones - The Journal of Organic Chemistry - Figshare. Available from: [Link]

• Sodium iodide-mediated synthesis of vinyl sulfides and vinyl sulfones with solvent-controlled chemical selectivity - PMC. Available from: [Link]

• Modified Julia Olefination, Julia-Kocienski Olefination - Organic Chemistry Portal. Available from: [Link]

• Synthesis of Fluoroolefins via Julia-Kocienski Olefination - SciSpace. Available from: [Link]

• Preparation of unsaturated γ-azido vinyl sulfone 13 from the azidosulfone 9c. - ResearchGate. Available from: [Link]

• A Quantum Chemical Exploration of the Horner−Wadsworth−Emmons Reaction | The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• Proposed reaction pathway for the synthesis of vinyl sulfones - ResearchGate. Available from: [Link]

• Sustainable Synthesis of Vinyl Sulfones Using Copper Catalysis - MDPI. Available from: [Link]

• An Efficient Synthesis of Vinyl Sulfones from Alkenes and Aryl Sulfinates. Available from: [Link]

• Synthesis of Vinylsulfone Based Poly Anchor Reactive Dyes and their Applications on Cotton Fabric - Asian Publication Corporation. Available from: [Link]

• Vinyl sulfone - Wikipedia. Available from: [Link]

• The Horner–Wadsworth–Emmons‐based stepwise and one‐pot synthesis of allyl sulfones 30–35. - ResearchGate. Available from: [Link]

• Horner-Wadsworth-Emmons Reaction - YouTube. Available from: [Link]

• Horner–Wadsworth–Emmons reaction - Wikipedia. Available from: [Link]

• US2801267A - Production of vinyl sulfones - Google Patents. Available from:

• US2474808A - Preparation of vinyl sulfones - Google Patents. Available from:

• US20100076242A1 - Method of preparing 1-methylcyclopropene and applying the same to plants - Google Patents. Available from:

• Smiles‐Truce Cascades Enable Heteroaryl Cyclopropane and Sultine Synthesis - PMC. Available from: [Link]

• Recent Progress in the Horner-Wadsworth-Emmons Reaction - ResearchGate. Available from: [Link]

• Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction - Organic Chemistry Portal. Available from: [Link]

• Photoredox α‑Vinylation of α‑Amino Acids and N‑Aryl Amines - Macmillan Group - Princeton University. Available from: [Link]

• Efficient Synthesis of Orphaned Cyclopropanes Using Sulfones as Carbene Equivalents. Available from: [Link]

• The Julia-Kocienski Olefination - Oregon State University. Available from: [Link]

• Highly Z-Selective Julia–Kocienski Olefination Using N-Sulfonylimines and Its Mechanistic Insights from DFT Calculations | Organic Letters - ACS Publications. Available from: [Link]

• Synthesis of Fluoroolefins via Julia-Kocienski Olefination - PMC - NIH. Available from: [Link]

• Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - MDPI. Available from: [Link]

• Cyclopropanol, 1-ethoxy - Organic Syntheses Procedure. Available from: [Link]

• Metalloradical Activation of In Situ-Generated α-Alkynyldiazomethanes for Asymmetric Radical Cyclopropanation of Alkenes - PMC. Available from: [Link]

• Diastereoselective Synthesis of Cyclopropanes from Carbon Pronucleophiles and Alkenes. Available from: [Link]

• Unveiling the beauty of cyclopropane formation: a comprehensive survey of enantioselective Michael initiated ring closure (MIRC) reactions - Organic Chemistry Frontiers (RSC Publishing). Available from: [Link]

• (PDF) Synthesis and structure—activity relationships of cyclopropane-containing analogs of pharmacologically active compounds - ResearchGate. Available from: [Link]

Sources

• 1. Horner–Wadsworth–Emmons reaction as an excellent tool in the synthesis of fluoro-containing biologically important compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 4. Julia Olefination as a General Route to Phenyl (α-Fluoro)vinyl Sulfones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]
• 6. Synthesis of Fluoroolefins via Julia-Kocienski Olefination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sodium iodide-mediated synthesis of vinyl sulfides and vinyl sulfones with solvent-controlled chemical selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US2801267A - Production of vinyl sulfones - Google Patents [patents.google.com]
• 9. US2474808A - Preparation of vinyl sulfones - Google Patents [patents.google.com]
• 10. youtube.com [youtube.com]
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• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Vinyl sulfone - Wikipedia [en.wikipedia.org]

Identifying and minimizing side products in reactions of (1-Methanesulfonylethenyl)cyclopropane

Welcome to the technical support and troubleshooting hub for (1-Methanesulfonylethenyl)cyclopropane (CAS: 2060051-40-1). This highly activated, sterically demanding vinyl sulfone is a powerful building block used to introduce cyclopropyl-substituted sulfonyl groups into complex molecular architectures.

Because it acts as both a potent Michael acceptor and a 2π partner in cycloadditions, researchers frequently encounter chemo-selectivity and stability challenges. This guide is designed by application scientists to help you identify, understand, and minimize side products during your synthetic workflows.

Part 1: Frequently Asked Questions & Troubleshooting Guides

Issue 1: Formation of acyclic homoallylic thioethers instead of the desired cyclopropyl adduct during thiol additions.

The Problem: When reacting the vinyl sulfone with thiols (R-SH), NMR analysis of the product shows a loss of the cyclopropyl signals and the appearance of a new internal double bond (homoallylic sulfone). The Causality (Expertise): Thiols can add to vinyl sulfones via two competing mechanisms: a base-catalyzed anionic Michael addition or a radical-initiated thiol-ene reaction. If the radical pathway is triggered (by ambient light, oxygen, or trace peroxides), the initial attack generates a cyclopropylcarbinyl radical intermediate at the alpha position. This specific radical species is highly unstable and undergoes ultra-fast homolytic ring-opening ( k≈108 s−1 ) to relieve ring strain, yielding the acyclic homoallylic side product . The Solution (Trustworthiness): To suppress the radical pathway, add a radical scavenger such as Butylated hydroxytoluene (BHT, 1-5 mol%) to the reaction mixture. Degas the solvents, exclude light, and ensure a sufficient amine base (e.g., Triethylamine) is present to strongly favor the heterolytic (anionic) conjugate addition pathway.

Issue 2: High molecular weight impurities and low yield of the monomeric adduct.

The Problem: The reaction yields a viscous, complex mixture with very little of the desired 1:1 Michael adduct, particularly when using strong bases or alkoxide nucleophiles. The Causality (Expertise): (1-Methanesulfonylethenyl)cyclopropane features a highly unhindered terminal olefin (=CH 2​ ) paired with a strongly electron-withdrawing methanesulfonyl group. This makes it highly susceptible to anionic polymerization . High concentrations of strong, unhindered bases (like NaH or KOH) can initiate a cascade of intermolecular additions between the generated alpha-sulfonyl carbanions and unreacted starting material. The Solution (Trustworthiness): Perform the reaction under strictly dilute conditions (0.05 M - 0.1 M). Use weaker or sterically hindered bases (e.g., DIPEA or catalytic DBU) and employ a syringe pump for the dropwise addition of the nucleophile to maintain a low steady-state concentration of reactive intermediates.

Issue 3: Sluggish conversion in 1,3-dipolar cycloadditions.

The Problem: When attempting to use the compound as a dipolarophile (e.g., reacting with nitrones or azides), the reaction stalls at <20% conversion even after 24 hours. The Causality (Expertise): While vinyl sulfones are generally excellent 2π partners for cycloadditions , the alpha-position of this specific molecule is heavily congested by both the mesyl group and the cyclopropyl ring. This steric bulk significantly raises the activation energy of the concerted transition state. Simply increasing the thermal energy often leads to thermal degradation of the vinyl sulfone before cycloaddition can occur. The Solution (Trustworthiness): Shift from thermal activation to electronic activation. Employ Lewis acid catalysis (e.g., 10 mol% Sc(OTf) 3​ or Mg(OTf) 2​ ) to coordinate with the sulfonyl oxygens. This further lowers the LUMO of the vinyl sulfone, accelerating the cycloaddition at ambient or mildly elevated temperatures without degrading the starting material.

Part 2: Mechanistic Pathways & Logical Relationships

The diagram below illustrates the critical divergence between the desired anionic pathway and the problematic radical pathway that leads to ring-opening side products.

Figure 1: Divergent reaction pathways showing desired anionic addition vs. radical ring-opening.

Part 3: Quantitative Data & Side Product Profiling

Use the following table to benchmark your expected yields and proactively adjust your reaction conditions based on the nucleophile class.

Nucleophile Type	Standard Reaction Conditions	Expected Yield	Primary Side Product	Mitigation Strategy
Primary Amines	1.0 eq Amine, DCM, RT	40–50%	Bis-alkylated adduct	Use a large excess of amine (5.0 eq) or switch to secondary amines.
Secondary Amines	1.0 eq Amine, DIPEA, 0 °C	85–95%	Oligomers / Polymers	Strict temperature control (0 °C); perform dropwise addition.
Thiols	1.0 eq Thiol, TEA, RT	30–40%	Ring-opened homoallylic thioether	Add 1 mol% BHT; exclude light/O 2​ ; ensure strongly basic pH.
Alcohols	1.5 eq ROH, NaH, THF, 0 °C	<20%	Polymerization	Avoid strong bases like NaH; use catalytic DBU instead.

Part 4: Validated Experimental Protocol

Base-Catalyzed Michael Addition of Secondary Amines

This self-validating protocol is designed to achieve high-fidelity conjugate addition while suppressing anionic polymerization and preserving the cyclopropyl ring.

Materials Required:

• (1-Methanesulfonylethenyl)cyclopropane (1.0 eq)

• Secondary Amine (e.g., Morpholine or Piperidine) (1.05 eq)

• N,N-Diisopropylethylamine (DIPEA) (0.2 eq)

• Butylated hydroxytoluene (BHT) (0.01 eq)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation of the Electrophile Solution: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve (1-Methanesulfonylethenyl)cyclopropane (1.0 mmol) in anhydrous DCM (10 mL) to achieve a 0.1 M concentration.

• Radical Suppression: Add BHT (0.01 mmol) to the solution. Causality: Even in amine additions, trace peroxides in ethereal or halogenated solvents can initiate radical pathways leading to cyclopropyl ring-opening. BHT preemptively quenches this pathway.

• Temperature Equilibration: Purge the flask with Argon for 5 minutes and cool the mixture to 0 °C using an ice-water bath. Causality: Lowering the thermal energy suppresses the activation energy required for the anionic polymerization of the terminal olefin.

• Nucleophile Addition: Prepare a solution of the secondary amine (1.05 mmol) and DIPEA (0.2 mmol) in 2 mL of anhydrous DCM. Add this solution dropwise over 15 minutes using a syringe pump. Causality: Dropwise addition maintains a low steady-state concentration of the nucleophile, preventing localized basic "hotspots" that trigger oligomerization.

• Reaction Monitoring: Stir the reaction at 0 °C for 2 hours. Monitor conversion via TLC (Hexanes/EtOAc 3:1) or LC-MS.

• Quenching and Workup: Once the starting material is consumed, quench the reaction by adding 5 mL of saturated aqueous NH 4​ Cl. Extract the aqueous layer with DCM (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel) to isolate the pure Michael adduct.

Figure 2: Step-by-step workflow for the highly controlled Michael addition to the vinyl sulfone.

Part 5: References

• Newcomb, M., & Glenn, A. G. (1989). A convenient method for kinetic studies of fast radical rearrangements. Rate constants and Arrhenius function for the cyclopropylcarbinyl radical ring opening. Journal of the American Chemical Society, 111(1), 275-277. URL:[Link]

• Pathak, T. (2020). Vinyl sulfone-modified carbohydrates: Michael acceptors and 2π partners for the synthesis of functionalized sugars and enantiomerically pure carbocycles and heterocycles. Advances in Carbohydrate Chemistry and Biochemistry, 78, 1-134. URL:[Link]

• Choi, S.-Y., Toy, P. H., & Newcomb, M. (2002). Kinetics of Cyclopropylcarbinyl Radical Ring Openings Measured Directly by Laser Flash Photolysis. Journal of the American Chemical Society, 124(20), 5702-5706. URL:[Link]

Purification strategies for (1-Methanesulfonylethenyl)cyclopropane from crude reaction mixtures

Welcome to the Technical Support Center for the isolation and purification of (1-Methanesulfonylethenyl)cyclopropane (CAS: 2060051-40-1)[1]. This guide is engineered for researchers and drug development professionals dealing with the downstream processing of this highly reactive intermediate.

Because this molecule is an α,β -unsaturated sulfone featuring a terminal alkene, standard "brute-force" purification methods often lead to catastrophic yield losses. This guide synthesizes structural causality with field-proven methodologies to ensure high-fidelity recovery.

Part 1: Chemical Profiling & Causality (The "Why")

To purify (1-Methanesulfonylethenyl)cyclopropane successfully, you must first understand its reactivity profile. The molecule consists of a cyclopropyl ring adjacent to a terminal double bond ( =CH2​ ), which is geminally substituted with a strongly electron-withdrawing methanesulfonyl group ( −SO2​CH3​ ).

The Causality of Degradation:

• Extreme Electrophilicity: The −SO2​CH3​ group severely depletes electron density from the terminal alkene, making it a potent Michael acceptor. In the presence of nucleophiles (amines, thiols, or even alkoxides/hydroxides in basic aqueous workups), the molecule undergoes rapid, irreversible conjugate addition[2].

• Polymerization Risk: Terminal vinyl sulfones are highly susceptible to radical-initiated polymerization. Applying thermal stress (e.g., during vacuum distillation) without radical inhibitors will convert your monomer into an intractable, insoluble polymeric mass[3].

Fig 1. Primary degradation pathways of terminal vinyl sulfones during purification.

Part 2: Troubleshooting & FAQs

Q1: My recovered yield after silica gel flash chromatography is significantly lower than my crude mass. Where did my product go? A1: You are likely experiencing silica-induced degradation or irreversible binding. Standard silica gel can sometimes possess slightly basic or acidic micro-environments that catalyze the hydration of the terminal double bond if water is present in your eluents. Correction: Never use nucleophilic modifiers like methanol or triethylamine ( Et3​N ) in your eluent. Stick strictly to non-nucleophilic solvent systems like Hexanes/Ethyl Acetate or Cyclohexane/Ethyl Acetate[3]. Ensure your silica is strictly neutral (pH 6.5–7.5).

Q2: I synthesized this via a Horner-Wadsworth-Emmons (HWE) reaction. The residual phosphonate byproducts co-elute with my product on silica. How do I separate them? A2: Phosphonate salts and unreacted phosphonate esters are notoriously difficult to separate from polar sulfones using standard normal-phase chromatography[4]. Correction: Shift the separation burden to the aqueous workup. Before chromatography, wash your organic layer with a saturated aqueous solution of Lithium Chloride ( LiCl ). The high ionic strength forces the polar phosphonate byproducts into the aqueous phase while keeping the lipophilic cyclopropyl vinyl sulfone in the organic phase.

Q3: Can I skip chromatography and purify this compound by vacuum distillation? A3: It is highly discouraged. Terminal vinyl sulfones are exceptionally prone to thermal polymerization. If distillation is absolutely mandatory for scale-up, it must be performed under ultra-high vacuum ( <0.1 Torr) to keep the bath temperature below 50∘C , and you must spike the crude mixture with a radical inhibitor such as BHT (butylated hydroxytoluene) at 100–500 ppm.

Q4: The NMR of my purified batch shows a loss of the terminal =CH2​ protons (expected around 6.0-6.5 ppm) and the appearance of a complex aliphatic region. What happened during storage? A4: Your product has polymerized. (1-Methanesulfonylethenyl)cyclopropane must be stored neat at −20∘C under an inert atmosphere (Argon or Nitrogen). Avoid storing it in halogenated solvents like Chloroform for prolonged periods, as trace HCl generation can trigger decomposition.

Part 3: Standardized Methodologies

The following self-validating protocols are designed to maximize the recovery of (1-Methanesulfonylethenyl)cyclopropane while minimizing degradation.

Fig 2. Standardized purification workflow for crude vinyl sulfone mixtures.

Protocol A: Optimized Aqueous Workup (Pre-Chromatography)

Purpose: To remove water-soluble nucleophiles, HWE salts, and base catalysts before they can degrade the product during concentration.

• Quench: Dilute the crude reaction mixture with a non-nucleophilic organic solvent (e.g., Ethyl Acetate or Dichloromethane) at 0∘C .

• Neutralization: Wash the organic layer with a cold, mildly acidic solution (e.g., 5% aqueous NaH2​PO4​ ) to neutralize any residual base. Do not use strong acids like HCl , which can trigger side reactions with the cyclopropane ring.

• Phosphonate Removal (If applicable): Wash the organic layer twice with saturated aqueous LiCl (1:1 v/v) to partition out phosphonate esters.

• Drying: Dry the organic phase over anhydrous Sodium Sulfate ( Na2​SO4​ ). Avoid Magnesium Sulfate ( MgSO4​ ) if the mixture is highly concentrated, as it can sometimes act as a Lewis acid and trigger polymerization.

• Concentration: Evaporate the solvent under reduced pressure using a rotary evaporator. Critical Validation: Keep the water bath strictly below 35∘C to prevent thermal degradation.

Protocol B: Flash Column Chromatography

Purpose: Final isolation of the target monomer.

• Stationary Phase Preparation: Pack the column using neutral Silica Gel (230–400 mesh). Do not pre-treat the column with amines.

• Loading: Dissolve the crude oil in the minimum amount of Dichloromethane (DCM) or Toluene. Avoid dissolving in nucleophilic solvents like Methanol.

• Elution: Run a gradient elution starting from 100% Cyclohexane (or Hexanes) and gradually increasing to 20−30% Ethyl Acetate[3].

• Fraction Validation: Monitor fractions via TLC (Stain with Potassium Permanganate, KMnO4​ , which will rapidly oxidize the terminal double bond, appearing as a bright yellow spot on a purple background).

• Isolation: Pool the product-containing fractions and concentrate at <35∘C . Immediately flush the flask with Argon and transfer to a −20∘C freezer.

Part 4: Quantitative Data & Compatibility Matrices

Table 1: Physicochemical Profile & Purification Metrics

Parameter	Value / Observation	Implication for Purification
Molecular Weight	146.21 g/mol	Highly volatile if subjected to high vacuum and heat.
TLC Retention Factor ( Rf​ )	~0.45 (7:3 Hexanes:EtOAc)	Elutes moderately fast; requires gradient to separate from non-polar starting materials.
Thermal Stability	Degrades >60∘C	Rotary evaporation must be strictly temperature-controlled.
Typical Recovery Rate	75% - 85%	15-25% loss is standard due to silica retention and trace polymerization.

Table 2: Solvent & Reagent Compatibility

Reagent / Solvent	Compatibility	Mechanistic Reason
Hexanes / Cyclohexane	Excellent	Inert, non-nucleophilic; ideal for chromatography.
Ethyl Acetate	Excellent	Inert polar modifier; does not react with Michael acceptors.
Methanol / Ethanol	Poor (Avoid)	Weak nucleophiles; can slowly add across the double bond catalyzed by silica.
Triethylamine / Pyridine	Critical Failure	Bases/Nucleophiles; will trigger immediate conjugate addition or polymerization.
Brine / LiCl (aq)	Excellent	High ionic strength prevents emulsion and removes polar byproducts safely.

Part 5: References

1.1[1] 2.4[4] 3.3[3] 4.2[2]

Sources

• 1. Cyclopropanations | Sigma-Aldrich [sigmaaldrich.com]
• 2. scispace.com [scispace.com]
• 3. arrow.tudublin.ie [arrow.tudublin.ie]
• 4. pubs.acs.org [pubs.acs.org]

Common challenges in handling and using (1-Methanesulfonylethenyl)cyclopropane

Technical Support Center: Handling & Utilizing (1-Methanesulfonylethenyl)cyclopropane

Welcome to the Advanced Technical Support and Troubleshooting Guide for (1-Methanesulfonylethenyl)cyclopropane (CAS: 2060051-40-1). This highly electrophilic alpha-cyclopropyl vinyl sulfone is a premier Michael acceptor, widely utilized by medicinal chemists and drug development professionals to introduce cyclopropyl bioisosteres into target molecules.

While vinyl sulfones form exceptionally stable conjugates compared to traditional maleimides[1], the unique steric and electronic profile of the alpha-cyclopropyl group presents specific experimental challenges. This guide is designed to provide actionable, mechanistically grounded solutions to optimize your workflows.

Part 1: Diagnostic Hub (FAQs & Troubleshooting)

Q1: My reagent has become highly viscous or insoluble after several months of storage. What caused this, and how can I prevent it?

• The Causality: Vinyl sulfones are highly electron-deficient alkenes. Exposure to light, trace oxygen, or ambient heat can trigger spontaneous radical polymerization[2]. The sulfonyl group lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the vinyl group, making it highly susceptible to radical initiation.

• The Solution: Always store (1-Methanesulfonylethenyl)cyclopropane at -20°C in a tightly sealed, amber-glass container under an inert atmosphere (Argon or Nitrogen). If you suspect partial polymerization, check the reagent via 1 H NMR; a loss of the characteristic vinylic proton signals (typically between 6.0–6.8 ppm) indicates degradation.

Q2: During a Thiol-Michael addition, my isolated yields are low (<50%), and TLC shows a major secondary polar spot. I am using Methanol as my solvent.

• The Causality: You are observing a competing oxa-Michael addition . While thiols are highly nucleophilic, the use of protic solvents (like methanol or ethanol) in the presence of a base generates alkoxide ions. These alkoxides readily attack the highly electrophilic β -carbon of the vinyl sulfone, forming an unwanted oxa-Michael ether adduct[3].

• The Solution: Switch to a strictly aprotic solvent system. Dichloromethane (DCM), Tetrahydrofuran (THF), or Dimethylformamide (DMF) are ideal. If a protic environment is absolutely required for substrate solubility, lower the pH to ~7.5–8.0 to favor the more nucleophilic thiolate over the alkoxide.

Q3: The Michael addition with my secondary amine is proceeding much slower than it does with methyl vinyl sulfone. Why?

• The Causality: The alpha-cyclopropyl ring introduces significant steric bulk directly adjacent to the reactive β -carbon. This steric shielding increases the activation energy required for the nucleophile's trajectory (Bürgi-Dunitz angle) during the initial attack.

• The Solution: Elevate the reaction temperature mildly (e.g., 40–50°C) or utilize a stronger, non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) to increase the effective concentration of the activated nucleophile.

Part 2: Methodology Vault

Standard Protocol: High-Yield Thiol-Michael Addition

This self-validating protocol is designed to suppress polymerization and eliminate oxa-Michael side reactions while overcoming the steric hindrance of the alpha-cyclopropyl group.

Reagents & Materials:

• (1-Methanesulfonylethenyl)cyclopropane (1.0 equiv)

• Target Thiol / Cysteine-containing substrate (1.1 equiv)

• Catalyst: Triethylamine (TEA) or DBU (0.1 - 0.5 equiv)

• Solvent: Anhydrous THF or DCM (degassed)

Step-by-Step Workflow:

• Preparation: Flame-dry a round-bottom flask and purge with Argon. This prevents moisture-induced side reactions and purges oxygen (a radical initiator).

• Dissolution: Dissolve the target thiol (1.1 equiv) in anhydrous THF (0.2 M concentration) under Argon.

• Activation: Add the base catalyst (0.1 equiv DBU). Stir for 5 minutes at room temperature to generate the active thiolate nucleophile.

• Addition: Dissolve (1-Methanesulfonylethenyl)cyclopropane (1.0 equiv) in a minimum volume of anhydrous THF. Add this solution dropwise to the reaction mixture over 10 minutes. Mechanistic insight: Dropwise addition keeps the concentration of the unreacted vinyl sulfone low, minimizing the risk of base-catalyzed homopolymerization.

• Incubation: Stir the reaction at room temperature for 2–4 hours. Monitor via LC-MS or TLC. The resulting thioether sulfone bond is highly stable and will not undergo retro-Michael cleavage under these conditions[1].

• Quenching & Workup: Once complete, quench the reaction by adding a mild acid (e.g., 1M aqueous NaH2​PO4​ ) to neutralize the base. Extract with Ethyl Acetate, wash with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

Part 3: Data Matrix

The following table summarizes the quantitative impact of reaction conditions on the functionalization of (1-Methanesulfonylethenyl)cyclopropane, demonstrating the critical need for aprotic conditions.

Solvent System	Catalyst (Base)	Nucleophile Type	Expected Yield	Primary Challenge / Observation
Methanol (Protic)	K2​CO3​	Thiol	35 - 45%	High levels of oxa-Michael solvent adducts[3].
Water / PBS (pH 8.0)	None	Thiol	60 - 70%	Moderate yield; competitive hydrolysis over extended times.
Anhydrous THF	DBU (0.1 eq)	Thiol	>90%	Clean conversion; stable thioether sulfone formed[1].
Anhydrous DCM	TEA (1.0 eq)	Sec-Amine	50 - 60%	Sluggish reaction due to α -cyclopropyl steric hindrance.
Anhydrous DMF	Cs2​CO3​	Sec-Amine	80 - 85%	Elevated temperature (50°C) required for optimal kinetics.

Part 4: Pathway Analytics

The following diagram illustrates the divergent reaction pathways of (1-Methanesulfonylethenyl)cyclopropane, mapping the causality between experimental conditions and chemical outcomes.

Figure 1: Mechanistic divergence of (1-Methanesulfonylethenyl)cyclopropane based on reaction conditions.

References

• Sigma-Aldrich / ChemSrc. (1-Methanesulfonylethenyl)cyclopropane (CAS: 2060051-40-1) Chemical Properties and Identity. Retrieved from[Link]

• Google Patents (US9340636B2).Thiol-containing dual cure polymers and methods using same. (Discusses the superior stability of thioether sulfone bonds formed via vinyl sulfone Michael additions compared to maleimides).

• Strasser, S., Wappl, C., & Slugovc, C. (2017). Solvent-free macrocyclisation by nucleophile-mediated oxa-Michael addition polymerisation of divinyl sulfone and alcohols. RSC Advances. (Highlights the competing oxa-Michael addition mechanism in the presence of protic solvents). Retrieved from[Link]

Sources

• 1. US9340636B2 - Thiol-containing dual cure polymers and methods using same - Google Patents [patents.google.com]
• 2. METHYL VINYL SULFONE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. Solvent-free macrocyclisation by nucleophile-mediated oxa-Michael addition polymerisation of divinyl sulfone and alcohols - Polymer Chemistry (RSC Publishing) DOI:10.1039/C7PY00152E [pubs.rsc.org]

Safe handling and disposal procedures for (1-Methanesulfonylethenyl)cyclopropane

Technical Support Center: (1-Methanesulfonylethenyl)cyclopropane

A Guide to Safe Handling, Storage, and Disposal

Disclaimer: As of the date of this document, a specific Safety Data Sheet (SDS) for (1-Methanesulfonylethenyl)cyclopropane is not publicly available. The following guidance has been developed by Senior Application Scientists based on a thorough analysis of the compound's structural motifs—the electrophilic vinyl sulfone and the strained cyclopropane ring—and by referencing safety data for structurally related chemicals.[1][2][3][4] This guide is intended to provide a robust framework for risk assessment and safe laboratory practices. Users are strongly encouraged to perform their own risk assessments in conjunction with their institution's environmental health and safety (EHS) department.

Frequently Asked Questions (FAQs)

Section 1: Chemical Properties and Hazards

Q1: What are the primary hazards associated with (1-Methanesulfonylethenyl)cyclopropane?

A1: Based on its structure, the primary hazards are anticipated to be:

• Skin and Eye Irritation: The presence of a vinyl sulfone group, a known Michael acceptor, suggests that this compound is likely to be reactive towards biological nucleophiles, such as amino acids in proteins.[3][4][5] This reactivity can lead to skin and eye irritation.

• Respiratory Irritation: Inhalation of vapors or aerosols may cause respiratory tract irritation.

• Reactivity: The strained cyclopropane ring increases the molecule's reactivity, particularly in ring-opening reactions.[3][4][6] It may be incompatible with strong oxidizing agents, strong bases, and potent nucleophiles.[7][8]

• Aquatic Toxicity: Many organic compounds, including some cyclopropane derivatives, can be toxic to aquatic life.[1] Therefore, release into the environment should be avoided.

Q2: Is (1-Methanesulfonylethenyl)cyclopropane flammable?

A2: While specific flammability data is unavailable, many small organic molecules are flammable.[7][8][9][10] It is prudent to treat this compound as a flammable liquid and keep it away from heat, sparks, open flames, and other ignition sources.[7][8][10]

Q3: What are the known toxicological properties?

A3: Direct toxicological data is not available. However, compounds capable of acting as Michael acceptors can be alkylating agents and may have mutagenic potential. The acute toxicity of precursors to similar cyclopropane structures ranges from low to extremely toxic.[1] For instance, some synthetic routes for cyclopropanes utilize highly toxic reagents.[1] Therefore, it is crucial to handle (1-Methanesulfonylethenyl)cyclopropane with a high degree of caution to minimize exposure.

Section 2: Safe Handling and Personal Protective Equipment (PPE)

Q4: What is the minimum required PPE for handling this compound?

A4: A comprehensive PPE protocol is essential. The following table summarizes the recommended PPE:

Protection Type	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves.	To prevent skin contact. Change gloves immediately if contaminated.
Eye Protection	Chemical safety goggles and a face shield.	To protect against splashes and vapors.
Skin and Body	A flame-retardant lab coat.	To protect against splashes and potential fire hazards.
Respiratory	Use only in a certified chemical fume hood.	To avoid inhalation of vapors or aerosols.[11]

Q5: How should I properly store (1-Methanesulfonylethenyl)cyclopropane?

A5: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[7] It should be stored away from incompatible materials such as strong oxidizing agents, acids, and bases.[7] If the compound is determined to be flammable, store it in a designated flammables cabinet.[7][8]

Q6: What is the correct procedure for weighing and transferring the compound?

A6: All manipulations, including weighing and transferring, should be conducted within a certified chemical fume hood to minimize inhalation exposure.[11] Use spark-proof tools and equipment to prevent ignition sources if the material is flammable.[7][8] Ensure all equipment is properly grounded to avoid static discharge.[9]

Workflow for Safe Handling

Caption: Workflow for the safe handling of (1-Methanesulfonylethenyl)cyclopropane.

Troubleshooting Guides

Scenario 1: Accidental Spill

Q7: I've spilled a small amount of (1-Methanesulfonylethenyl)cyclopropane inside the fume hood. What should I do?

A7: Follow these steps for a small spill contained within a fume hood:

• Alert Colleagues: Inform others in the lab of the spill.

• Ensure Ventilation: Keep the fume hood sash at the lowest practical height.

• Contain the Spill: Use a spill absorbent material like vermiculite or sand to cover the spill. Do not use combustible materials like paper towels initially.

• Neutralize (If Applicable): For acidic or basic related compounds, a neutralizing agent might be appropriate. However, for this compound, absorption is the primary method.

• Collect Absorbent Material: Carefully scoop the absorbent material into a designated hazardous waste container using spark-proof tools.[7][8]

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

• Document: Record the spill and the cleanup procedure in your lab notebook.

Spill Response Workflow

Caption: Proper waste disposal pathway for (1-Methanesulfonylethenyl)cyclopropane.

References

• PubChem. (n.d.). 1-(Methylsulfonylmethyl)cyclopropane-1-thiol.
• Fisher Scientific. (2025). Safety Data Sheet.
• MilliporeSigma. (2025). Safety Data Sheet.
• Cheméo. (n.d.). Chemical Properties of 1-methyl-1-(1-methylethyl)-cyclopropane.
• Synergy Recycling. (n.d.). Cyclopropane Disposal.
• BenchChem. (2025). Comparative toxicity studies of heptyl-cyclopropane and its precursors.
• Airgas. (n.d.). Safety Data Sheet: Cyclopropane.
• Fisher Scientific. (2025). Safety Data Sheet.
• Smiles‐Truce Cascades Enable Heteroaryl Cyclopropane and Sultine Synthesis. (n.d.). PMC.
• BenchChem. (n.d.). 1-Methyl-1-(1-methylethyl)-cyclopropane|C7H14.
• Reactivity of electrophilic cyclopropanes. (n.d.). PMC.
• PubChem. (n.d.). Cyclopropane, (1-methoxyethenyl)-.
• Inherent Reactivity of Spiro‐Activated Electrophilic Cyclopropanes. (2021). PMC.
• Air Liquide. (2020). Safety Data Sheet Cyclopropane.
• ChemScene. (n.d.). 1-((Ethylsulfonyl)methyl)cyclopropane-1-carboxylic acid.
• Chemos GmbH & Co.KG. (2019). Safety Data Sheet: 1-Methylcyclopropene.
• ResearchGate. (n.d.). Overview of cyclopropane reactivity, synthesis, structure, and applications.
• PubMed. (2023). Reactivity of electrophilic cyclopropanes.
• BLDpharm. (n.d.). 1-(Bromomethyl)-1-(3-(methylsulfonyl)propyl)cyclopropane.
• EPA. (2025). Cyclopropane, (1-methylethyl)- - Exposure: Exposure Predictions.
• BLDpharm. (n.d.). 1-(4-(Methylsulfonyl)phenyl)cyclopropane-1-carbonitrile.
• Environmental Health and Safety. (2026). Waste Disposal Procedures for Laboratories.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Smiles‐Truce Cascades Enable Heteroaryl Cyclopropane and Sultine Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reactivity of electrophilic cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reactivity of electrophilic cyclopropanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inherent Reactivity of Spiro‐Activated Electrophilic Cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]
• 9. Cyclopropane Disposal — Synergy Recycling [synergy-recycling.co.uk]
• 10. sg.airliquide.com [sg.airliquide.com]
• 11. airgas.com [airgas.com]

Technical Support Center: Troubleshooting &amp; Work-Up Protocols for (1-Methanesulfonylethenyl)cyclopropane Reactions

Welcome to the Technical Support Center for handling (1-Methanesulfonylethenyl)cyclopropane (CAS: 2060051-40-1 / 23349-98-6). As a highly activated vinyl sulfone featuring a strained cyclopropyl ring, this compound is a potent Michael acceptor and cycloaddition partner. However, its unique structural electronics present specific challenges during post-reaction work-up, including severe emulsion formation, retro-Michael additions, and acid-catalyzed ring-opening.

This guide is designed for researchers and drug development professionals. It synthesizes field-proven methodologies with mechanistic causality to ensure high-yield, stable isolation of your target adducts [1].

Part 1: Diagnostic FAQs & Mechanistic Troubleshooting

Q1: Why do I get an unresolvable emulsion when extracting my product with Ethyl Acetate (EtOAc)?

The Causality: Sulfones possess a highly polarized S=O bond (high dipole moment), which allows them to act as weak surfactants. When reactions are run in polar aprotic solvents (like DMF or DMSO) and quenched with water, the sulfone adduct coordinates with both the aqueous and organic layers, stabilizing microscopic droplets. The Solution: Switch your extraction solvent to Methyl tert-butyl ether (MTBE). MTBE has a lower polarity index than EtOAc and disrupts the surfactant-like micelle formation. If an emulsion persists, filter the entire biphasic mixture through a tightly packed Celite pad to mechanically shear the emulsion droplets.

Q2: My NMR shows a loss of the cyclopropyl signals and the appearance of an allyl/homoallyl group. What happened?

The Causality: You likely experienced an acid-catalyzed strain-release ring-opening. If your aqueous work-up drops below pH 4, protonation of the sulfone oxygen (or an adjacent heteroatom introduced by the nucleophile) induces partial carbocationic character at the α -position. To relieve the ~27.5 kcal/mol of ring strain, the cyclopropane ring undergoes heterolytic cleavage, isomerizing into an acyclic alkene [2]. The Solution: Always buffer your quench. Use saturated aqueous NaHCO3​ to maintain a strict pH of 7–8 during the entire extraction process.

Q3: I observe starting material in my NMR after concentration, even though my in-process TLC showed 100% conversion.

The Causality: This is a classic retro-Michael addition. If your nucleophile is a decent leaving group (e.g., secondary amines or thiols) and the crude mixture is concentrated at elevated temperatures (>40°C) under slightly basic conditions, the thermodynamic equilibrium shifts back to the starting alkene [3]. The Solution: Neutralize the organic layer completely before concentration. Evaporate the solvent using a rotary evaporator with a water bath set strictly below 35°C.

Part 2: Mandatory Visualizations of Work-Up Logic

The following diagrams illustrate the logical workflows and mechanistic pathways critical to successfully isolating cyclopropyl sulfone derivatives.

Caption: Decision tree for the extraction and emulsion-handling of cyclopropyl sulfone adducts.

Caption: Mechanistic pathways of degradation versus stable isolation during work-up procedures.

Part 3: Quantitative Data on Extraction Solvents

Selecting the correct solvent is the most critical variable in preventing product loss. The table below summarizes the quantitative and qualitative metrics of standard extraction solvents when applied to cyclopropyl sulfone derivatives.

Extraction Solvent	Polarity Index	Emulsion Risk	Cyclopropane Stability	Retro-Michael Risk	Recommended Use Case
MTBE	2.5	Low	High	Low	Optimal. Best phase separation; low boiling point (55°C) prevents thermal degradation.
Dichloromethane	3.1	Moderate	Moderate	Low	Good for highly polar adducts, but prone to emulsion with basic aqueous layers.
Ethyl Acetate	4.4	High	Moderate	Moderate	Avoid if DMF/DMSO is present. High risk of stubborn emulsions.
Toluene	2.4	Low	High	High	Avoid. High boiling point (110°C) requires excessive heat during evaporation, triggering retro-Michael.

Part 4: Self-Validating Experimental Protocols

Protocol A: Standard Buffered Aqueous Work-Up (For Michael Additions)

Use this protocol when the reaction is performed in polar solvents (e.g., THF, DMF, DMSO) and the product is stable to water.

• Reaction Quench: Cool the reaction mixture to 0–5°C using an ice bath. Slowly add an equal volume of saturated aqueous NaHCO3​ .

  • Validation Step: Tap a glass rod to the aqueous layer and test with pH paper to ensure the pH is strictly between 7.0 and 8.0.

• Dilution (If DMF/DMSO used): Add distilled water equal to 5× the original reaction volume to crash out the organic components and partition the polar aprotic solvent into the aqueous phase.

• Extraction: Add MTBE (3 × 10 mL per 1 mmol of substrate). Shake vigorously, then allow the layers to separate.

  • Troubleshooting: If an emulsion forms, add 5 mL of saturated aqueous NaCl (brine). If it persists, vacuum-filter the entire biphasic mixture through a 1-inch pad of Celite 545, then transfer back to the separatory funnel.

• Washing: Wash the combined organic layers sequentially with distilled water (2 × 10 mL) and brine (1 × 10 mL).

• Drying & Concentration: Dry the organic layer over anhydrous Na2​SO4​ for 15 minutes. Filter, and concentrate under reduced pressure.

  • Validation Step: Ensure the rotary evaporator water bath does not exceed 35°C to prevent retro-Michael degradation. Confirm product integrity via crude 1H NMR immediately after concentration.

Protocol B: Non-Aqueous Scavenger Work-Up (For Moisture-Sensitive Adducts)

Use this protocol when the resulting cyclopropyl sulfone adduct is highly sensitive to hydrolysis or when avoiding aqueous emulsions entirely is desired.

• Quenching via Scavenger: To the crude reaction mixture (assuming an amine nucleophile was used), add 2.0 equivalents of a polymer-bound scavenger (e.g., Polymer-supported isocyanate) to consume the excess nucleophile.

• Agitation: Stir the suspension gently at room temperature for 2 hours.

  • Validation Step: Spot the mixture on a TLC plate. The spot corresponding to the free nucleophile should be completely absent.

• Filtration: Filter the mixture through a fritted glass funnel to remove the polymer resin. Wash the resin with anhydrous DCM (2 × 5 mL).

• Concentration: Evaporate the filtrate under a stream of dry N2​ gas or via rotary evaporation (<35°C) to yield the crude product, ready for flash column chromatography.

References

• Mondal, M.; Chen, S.; Kerrigan, N. J. "Recent Developments in Vinylsulfonium and Vinylsulfoxonium Salt Chemistry." Molecules 2018, 23(4), 738. Available at:[Link]

• Mahadevan, A.; Fuchs, P. L. "Synthesis via Vinyl Sulfones. 57. Facile Synthesis of Allyl, .gamma.-Iodoallyl, and Cyclopropyl Triflones via Radical-Mediated Atom-Transfer Addition of Iodomethyl Triflone to Olefins and Acetylenes." Journal of the American Chemical Society 1995, 117(11), 3272–3273. Available at:[Link]

• Paul, S.; Filippini, D.; Silvi, M. "Polarity Transduction Enables the Formal Electronically Mismatched Radical Addition to Alkenes." Journal of the American Chemical Society 2023, 145(5), 2773–2778. Available at:[Link]

Analytical methods for monitoring the progress of reactions with (1-Methanesulfonylethenyl)cyclopropane

Welcome to the Technical Support Center for analytical methodologies concerning (1-Methanesulfonylethenyl)cyclopropane (CAS: 2060051-40-1)[1]. As a highly reactive Michael acceptor featuring a conjugated vinyl sulfone moiety, this compound is frequently utilized in covalent fragment screening, bioconjugation, and complex cycloadditions[2].

This guide provides drug development professionals and analytical chemists with field-proven troubleshooting strategies, self-validating protocols, and causality-driven explanations for monitoring reaction kinetics using NMR and LC-MS.

Section 1: NMR Spectroscopy Troubleshooting & Kinetics

FAQ: Why do the vinyl proton signals disappear, but the mass remains the same in my isomerization/addition reactions?

Causality: (1-Methanesulfonylethenyl)cyclopropane contains a terminal alkene conjugated with a strongly electron-withdrawing methanesulfonyl group. In a typical nucleophilic addition (e.g., a thiol Michael addition), the sp2 carbons rehybridize to sp3 . This breaks the conjugation, causing the characteristic downfield geminal doublets (typically ~5.8 and 6.2 ppm) to shift significantly upfield into the aliphatic region[2]. Because covalent addition or isomerization does not fragment the core structure, the overall mass reflects the intact adduct, even though the alkene signature is gone.

Protocol 1: Self-Validating qNMR Kinetic Profiling

To reliably quantify conversion rates without isolating the product, use in-situ quantitative NMR (qNMR). This protocol is self-validating: the internal standard integral must remain constant relative to the solvent peak across all time points. If it varies, it flags an issue with sample evaporation or magnetic shimming degradation.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 0.1 mmol of (1-Methanesulfonylethenyl)cyclopropane and your coreactant in 0.6 mL of a deuterated solvent (e.g., CDCl3​ or DMSO−d6​ ).

• Internal Standard Addition: Add exactly 0.033 mmol of 1,3,5-trimethoxybenzene. Causality: Its aromatic singlet (~6.1 ppm) and methoxy singlet (~3.8 ppm) do not overlap with the cyclopropyl (0.5–1.5 ppm), mesyl (3.0 ppm), or vinyl (5.8–6.2 ppm) regions of the starting material.

• Parameter Optimization: Acquire 1H NMR spectra at defined intervals using a standard 90° pulse. Set the relaxation delay (D1) to ≥10 seconds. Causality: A D1 of at least 5×T1​ ensures complete longitudinal relaxation of all protons, preventing integration errors caused by partial saturation.

• Data Processing: Calculate the conversion percentage by integrating the disappearing vinyl protons against the constant integral of the internal standard.

Quantitative Data: Diagnostic NMR Chemical Shifts

Table 1: Expected 1H NMR shifts (400 MHz, CDCl3​ ) comparing the starting material to a typical saturated adduct.

Proton Environment	(1-Methanesulfonylethenyl)cyclopropane (SM)	Typical Saturated Adduct (Product)	Integration / Multiplicity
Vinyl =CH2​	5.8 ppm (d), 6.2 ppm (d)	N/A (Disappears)	2H (1H each, geminal)
Mesyl −SO2​CH3​	3.0 ppm (s)	2.9 ppm (s)	3H (Singlet)
Aliphatic −CH2​−Nu	N/A	2.5 - 2.8 ppm (m)	2H (Multiplet)
Cyclopropyl −CH	1.2 - 1.5 ppm (m)	0.8 - 1.1 ppm (m)	1H (Multiplet)
Cyclopropyl −CH2​	0.6 - 1.0 ppm (m)	0.2 - 0.6 ppm (m)	4H (Multiplets)

Section 2: LC-MS and HPLC-UV Troubleshooting

FAQ: I am losing my UV signal at 254 nm as the reaction progresses. Is my compound degrading?

Causality: The starting material possesses a conjugated chromophore (cyclopropyl- C=C−SO2​CH3​ ) that absorbs strongly in the UV range. When a nucleophile adds across the double bond, this conjugation is broken. The resulting saturated sulfone has a significantly blue-shifted UV maximum, often absorbing weakly at 254 nm[3]. Solution: Switch your detection wavelength to 210-220 nm or rely on Charged Aerosol Detection (CAD) to track the product.

FAQ: My LC-MS shows no [M+H]+ peak for the starting material in positive ESI mode. How do I fix this?

Causality: Vinyl sulfones are notoriously poor at ionizing in standard positive Electrospray Ionization (ESI+) because they lack basic functional groups (like amines) to easily accept a proton[4]. Solution: Modify the mobile phase to include ammonium acetate. This promotes the formation of the [M+NH4​]+ adduct, which is highly stable. Alternatively, switch to Atmospheric Pressure Chemical Ionization (APCI), which relies on gas-phase ion-molecule reactions and is superior for neutral, moderately polar compounds[4].

Protocol 2: Self-Validating LC-MS Reaction Monitoring Workflow

This workflow utilizes immediate chemical quenching to prevent off-column reactions, ensuring the chromatogram accurately reflects the exact time point sampled.

Step-by-Step Methodology:

• Quenching: Aliquot 10 µL of the reaction mixture into 990 µL of a cold quenching solution (Acetonitrile + 0.1% Formic Acid). Causality: The low temperature slows kinetics, while the acid protonates nucleophiles (e.g., thiols or amines), instantly arresting the Michael addition.

• Chromatography: Inject 5 µL onto a high-resolution C18 column (e.g., 50 × 4.6 mm, 1.8 µm)[3].

• Gradient Elution: Run a linear gradient from 10% to 90% Mobile Phase B (MeCN + 10 mM NH4​OAc ) against Mobile Phase A ( H2​O

  • 10 mM NH4​OAc ) over 5 minutes.

• Detection: Monitor UV at 210 nm and 254 nm simultaneously. Set the MS to scan for the [M+NH4​]+ adduct ( m/z 164.2 for the starting material, MW = 146.2).

• Self-Validation: Always inject a t=0 (unreacted) and t=∞ (fully reacted or synthetic standard) reference to confirm the method can baseline-resolve the starting material and product without co-elution.

Quantitative Data: LC-MS Troubleshooting Parameters

Table 2: Critical LC-MS parameters and the physical chemistry rationale behind them.

Parameter	Recommended Setting	Troubleshooting Causality
Column	C18, 50 × 4.6 mm, 1.8 µm	High theoretical plates are needed to separate structurally similar isomers or adducts[3].
Aqueous Additive	10 mM NH4​OAc	Promotes [M+NH4​]+ formation; sulfones lack basic sites for standard protonation[4].
Ionization Mode	ESI+ (with buffer) or APCI+	APCI+ is superior for ionizing neutral vinyl sulfones if buffered ESI+ fails[4].
UV Wavelength	210 nm & 254 nm	254 nm tracks the conjugated SM; 210 nm tracks the saturated product[3].

Section 3: Analytical Workflows & Logic Diagrams

Decision tree for selecting analytical methods to monitor vinyl sulfone reactions.

Troubleshooting workflow for resolving poor LC-MS ionization of vinyl sulfones.

References

• Vinyl sulfone building blocks in covalently reversible reactions with thiols - RSC Publishing. 2

• Application of a MALDI mass spectrometry assay to identify covalent fragments targeting the methyl-lysine reader protein MPP8 - DOI. 3

• A novel LC-MS method development and validation for the determination of phenyl vinyl sulfone in eletriptan hydrobromide - ResearchGate. 4

• 2060051-40-1 Chemical Properties and Structure - ChemSrc. 1

Sources

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• 2. Vinyl sulfone building blocks in covalently reversible reactions with thiols - New Journal of Chemistry (RSC Publishing) DOI:10.1039/C5NJ00368G [pubs.rsc.org]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Alternatives to (1-Methanesulfonylethenyl)cyclopropane for specific synthetic transformations

Advanced Synthetic Alternatives to (1-Methanesulfonylethenyl)cyclopropane: A Comparative Guide

Introduction

(1-Methanesulfonylethenyl)cyclopropane (MSVCP) is a highly versatile electrophile that combines an electron-withdrawing methanesulfonyl group with a sterically demanding, metabolically stable cyclopropyl ring. In medicinal chemistry, vinyl sulfones are premier Michael acceptors for designing targeted covalent inhibitors (TCIs). They demonstrate superior stability over traditional acrylamides and exhibit high selectivity for cysteine and lysine residues 1. Furthermore, they serve as excellent dipolarophiles in cycloadditions and radical cascade reactions to construct complex spirocyclic architectures 2.

However, synthetic campaigns often require tuning the warhead's electrophilicity, altering its steric bulk, or enabling orthogonal late-stage functionalization. This guide objectively compares MSVCP with its primary synthetic alternatives, providing causality-driven protocols and quantitative benchmarks for researchers and drug development professionals.

Comparative Analysis of Alternatives

Alternative A: Cyclopropyl Vinyl Ketone (CVPK) CVPK replaces the sulfone with a carbonyl group, fundamentally altering the electronics of the alkene.

• Performance : Ketones are significantly more electrophilic than sulfones. CVPK undergoes Michael additions at accelerated rates, making it ideal for organocatalyst-controlled macrocyclizations where substrate reactivity is a bottleneck 3.

• Drawbacks : This heightened reactivity comes at the cost of stability. CVPK is prone to spontaneous polymerization and off-target reactivity in biological assays, lacking the metabolic robustness of the sulfone moiety 4.

Alternative B: Vinyl Sulfonamides (e.g., N,N-Dimethyl-1-cyclopropylvinylsulfonamide)

• Performance : By substituting the methyl group of the sulfone with an amine, the electron-withdrawing capacity is slightly dampened by the nitrogen's lone pair resonance. Vinyl sulfonamides offer a "Goldilocks" zone of reactivity—more reactive than acrylamides but less aggressive than pure vinyl sulfones 4.

• Drawbacks : The added steric bulk of the sulfonamide group can hinder binding in tight enzymatic pockets.

Alternative C: Methyl 2-Cyclopropylacrylate (MCPA)

• Performance : Acrylates are classic, mild Michael acceptors. MCPA is less reactive than MSVCP, which minimizes off-target toxicity in vivo. Its primary advantage is downstream versatility; the ester can be readily saponified or converted into an amide library for structure-activity relationship (SAR) studies.

• Drawbacks : Sluggish kinetics in sterically hindered thia-Michael additions.

Alternative D: Sulfonyl Acrylamides

• Performance : Hybrid structures like sulfonyl acrylamides have been synthesized to mimic substrate transition states (e.g., aspartyl phosphate mimics) while maintaining high kinetic efficiency as covalent inactivators, often outperforming standard acrylamides 4.

Logical Selection Framework

To determine the optimal alternative for your synthetic transformation, consider the balance between reactivity, stability, and downstream utility.

Decision matrix for selecting cyclopropyl-bearing Michael acceptors based on reaction kinetics.

Quantitative Data Presentation

The following table synthesizes the kinetic and stability profiles of these alternatives, which is critical for drug design and methodology development.

Compound Class	Relative Electrophilicity (k_thiol)	Cys/Lys Selectivity	Aqueous Stability (t1/2)	Primary Synthetic Utility
MSVCP (Vinyl Sulfone)	High	Excellent (Cys > Lys) 1	> 24 hours	Irreversible inhibitors [[5]](), spirocycles 2
CVPK (Vinyl Ketone)	Very High	Poor (Non-selective)	< 2 hours (polymerizes)	Macrocyclizations 3
Vinyl Sulfonamide	Moderate	Good (Lys > Cys) 1	> 48 hours	Attenuated covalent warheads 4
MCPA (Acrylate)	Low	Moderate	> 48 hours	Late-stage functionalization, SAR
Acrylamide	Low-Moderate	Good (Cys selective)	> 48 hours	Standard covalent kinase inhibitors [[4]]()

Experimental Protocols: Self-Validating Systems

As a Senior Application Scientist, it is critical to understand why a protocol is designed a certain way. The following is a self-validating protocol for the Thia-Michael addition of a cysteine-mimetic (e.g., N-acetylcysteine methyl ester) to MSVCP versus CVPK.

Protocol: Comparative Thia-Michael Addition

Objective: Quantify the covalent binding efficiency of the chosen Michael acceptor.

Standardized workflow for evaluating Thia-Michael addition kinetics and validating base-catalysis.

Step-by-Step Methodology & Causality:

• Preparation : Dissolve 1.0 mmol of the Michael acceptor (MSVCP or CVPK) in 10 mL of anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.

  • Causality: DCM is chosen for its aprotic nature, preventing premature protonation of the thiolate anion. Nitrogen prevents oxidative disulfide formation of the incoming thiol.

• Temperature Control : Cool the reaction to 0 °C using an ice bath.

  • Causality: While MSVCP is stable at room temperature, CVPK is highly prone to exothermic polymerization. Cooling normalizes the kinetic baseline and prevents side reactions.

• Nucleophile Introduction : Add 1.1 mmol of N-acetylcysteine methyl ester, followed dropwise by 0.1 mmol (10 mol%) of N,N-Diisopropylethylamine (DIPEA).

  • Causality: DIPEA is a sterically hindered, non-nucleophilic base. It deprotonates the thiol to form the highly reactive thiolate without acting as a competing nucleophile (which would occur with primary/secondary amines).

• Self-Validation & Monitoring : Take 10 µL aliquots at 5, 15, and 30 minutes. Quench immediately in 100 µL of 1% formic acid in acetonitrile and analyze via LC-MS.

  • Validation System: Run a parallel control reaction without DIPEA. The base-catalyzed reaction should show >95% conversion to the [M+H]+ adduct within 30 minutes for MSVCP. The control must show <5% conversion. If the control shows high conversion, the thiol was pre-oxidized or the glassware was contaminated with trace base.

• Quench and Isolation : Quench the main reaction with 10 mL of saturated aqueous NH4Cl. Extract with DCM (3 x 10 mL), dry over Na2SO4, and concentrate.

  • Causality: NH4Cl provides a mild, buffered proton source to neutralize DIPEA without hydrolyzing the newly formed adduct or the ester group on the nucleophile.

Conclusion

While (1-Methanesulfonylethenyl)cyclopropane remains a gold standard for introducing a cyclopropyl-bearing covalent warhead 1 [[5]](), alternatives like CVPK and vinyl sulfonamides offer critical flexibility. By understanding the mechanistic causality behind their reactivity profiles, researchers can rationally select the optimal reagent for late-stage functionalization, macrocyclization 3, or targeted covalent inhibition 4.

References

• Royal Society of Chemistry. "Access to spirocyclic vinyl sulfones via radical cyclization and functional group migration." RSC.org.[Link]

• American Chemical Society. "Development of Peptidomimetics with a Vinyl Sulfone Warhead as Irreversible Falcipain-2 Inhibitors." Journal of Medicinal Chemistry.[Link]

• National Institutes of Health. "Development of Efficient Covalent Inactivators of a Fungal Aspartate Semialdehyde Dehydrogenase." PMC.[Link]

• ChemRxiv. "Organocatalyst-Controlled Stereoselective Head-to-Tail Macrocyclizations." ChemRxiv.org.[Link]

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• 1. Vinyl Sulfones - Enamine [enamine.net]
• 2. Access to spirocyclic vinyl sulfones via radical cyclization and functional group migration - Chemical Science (RSC Publishing) DOI:10.1039/D5SC02555A [pubs.rsc.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Development of Efficient Covalent Inactivators of a Fungal Aspartate Semialdehyde Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

A comparative study of different synthetic routes to (1-Methanesulfonylethenyl)cyclopropane

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of unique structural motifs is paramount in the design of novel therapeutics. The (1-Methanesulfonylethenyl)cyclopropane scaffold has emerged as a promising pharmacophore, blending the metabolic stability and conformational rigidity of the cyclopropane ring with the Michael acceptor reactivity of the vinyl sulfone group. This guide provides a comparative analysis of distinct synthetic strategies to access this valuable building block, offering field-proven insights and detailed experimental protocols to inform synthetic planning and execution.

Introduction to (1-Methanesulfonylethenyl)cyclopropane

The vinyl sulfone moiety is a well-established Michael acceptor, capable of forming covalent bonds with nucleophilic residues, such as the cysteine of a target protein. This property has been exploited in the design of irreversible enzyme inhibitors. The attached cyclopropane ring introduces a three-dimensional architecture that can enhance binding affinity and selectivity, while also improving metabolic stability by shielding adjacent bonds from enzymatic degradation. The combination of these two functionalities in (1-Methanesulfonylethenyl)cyclopropane makes it a highly attractive synthon for drug discovery programs. This guide will explore three divergent and plausible synthetic pathways to this target molecule.

Route 1: Horner-Wadsworth-Emmons Olefination of Cyclopropanecarboxaldehyde

This approach leverages the well-established Horner-Wadsworth-Emmons (HWE) reaction to construct the vinyl sulfone moiety directly onto a pre-existing cyclopropane ring.[1][2] The key steps involve the synthesis of a sulfonyl-stabilized phosphonate reagent and its subsequent olefination reaction with cyclopropanecarboxaldehyde.

Diagram of Route 1

Caption: Horner-Wadsworth-Emmons approach to the target molecule.

Experimental Protocols

Step 1a: Synthesis of Diethyl ((methylsulfonyl)methyl)phosphonate

This procedure is adapted from the synthesis of analogous sulfonylphosphonates.[3]

• To a stirred solution of triethyl phosphite (1.1 eq) in anhydrous toluene at 0 °C under an inert atmosphere, add methanesulfonyl chloride (1.0 eq) dropwise.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat at reflux for 12 hours.

• Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation to afford diethyl ((methylsulfonyl)methyl)phosphonate as a colorless oil.

Step 1b: Horner-Wadsworth-Emmons Reaction

• To a suspension of sodium hydride (1.2 eq, 60% dispersion in mineral oil) in anhydrous tetrahydrofuran (THF) at 0 °C, add a solution of diethyl ((methylsulfonyl)methyl)phosphonate (1.1 eq) in anhydrous THF dropwise.

• Stir the mixture at 0 °C for 30 minutes, then add a solution of cyclopropanecarboxaldehyde (1.0 eq) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield (1-Methanesulfonylethenyl)cyclopropane.

Route 2: Cyclopropanation of Methyl Vinyl Sulfone

This strategy involves the initial formation of the vinyl sulfone core followed by the construction of the cyclopropane ring. This approach is attractive due to the commercial availability of methyl vinyl sulfone. However, the electron-deficient nature of the vinyl sulfone double bond presents a challenge for traditional cyclopropanation methods.

Diagram of Route 2

Caption: Cyclopropanation strategies for methyl vinyl sulfone.

Experimental Protocols

Method A: Corey-Chaykovsky Cyclopropanation [4][5][6]

• Prepare dimethylsulfoxonium methylide in situ by reacting trimethylsulfoxonium iodide (1.5 eq) with sodium hydride (1.5 eq) in anhydrous dimethyl sulfoxide (DMSO) at room temperature under an inert atmosphere until the evolution of hydrogen ceases.

• Cool the resulting ylide solution to 0 °C and add a solution of methyl vinyl sulfone (1.0 eq) in anhydrous DMSO dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Pour the reaction mixture into ice-water and extract with ethyl acetate (3 x).

• Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography to afford the target compound.

Method B: Phase-Transfer Catalyzed Dihalocyclopropanation and Reduction [7][8][9][10]

This is a two-step process involving the formation of a dihalocyclopropane intermediate followed by reduction.

• Step 2b-1: Dihalocyclopropanation

  • To a vigorously stirred solution of methyl vinyl sulfone (1.0 eq) and a phase-transfer catalyst (e.g., benzyltriethylammonium chloride, 0.05 eq) in chloroform, add a 50% aqueous sodium hydroxide solution dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 24-48 hours.

  • Dilute the reaction mixture with water and extract with chloroform (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo to yield the crude 1,1-dihalo-2-(methylsulfonylmethyl)cyclopropane.

• Step 2b-2: Reductive Dehalogenation

  • Dissolve the crude dihalocyclopropane in a suitable solvent such as ethanol or THF.

  • Add a reducing agent, for example, sodium borohydride (excess) or zinc dust in acetic acid.

  • Stir the reaction at room temperature until complete consumption of the starting material (monitored by TLC).

  • Work up the reaction accordingly based on the reducing agent used, followed by extraction and purification by column chromatography.

Route 3: Michael-Initiated Ring Closure (MIRC)

The Michael-Initiated Ring Closure (MIRC) strategy offers an elegant approach to cyclopropane synthesis.[11][12][13] In this context, a nucleophile adds to an appropriately substituted vinyl sulfone in a conjugate fashion, generating an enolate that subsequently undergoes an intramolecular cyclization to form the cyclopropane ring.

Diagram of Route 3

Caption: General scheme for the MIRC approach.

Conceptual Protocol

• Synthesis of a suitable precursor: This would likely be a γ-functionalized vinyl sulfone, such as (1-bromo-2-methanesulfonylethenyl)benzene, where the phenyl group would later be transformed into a cyclopropyl group, or a more direct precursor where a leaving group is already positioned for cyclization.

• Michael Addition and Cyclization: Reaction of the precursor with a suitable nucleophile (e.g., the enolate of a malonic ester) in the presence of a base would initiate the conjugate addition. The resulting intermediate would then undergo intramolecular nucleophilic substitution to form the cyclopropane ring.

• Functional group manipulation: Subsequent steps would be required to remove any auxiliary groups (like the ester from malonate) and arrive at the final product.

Given the multi-step nature and the need for a custom-synthesized starting material, this route is likely to be more complex and less convergent than Routes 1 and 2.

Comparative Analysis

Feature	Route 1: HWE Olefination	Route 2: Cyclopropanation	Route 3: MIRC
Starting Materials	Methanesulfonyl chloride, triethyl phosphite, cyclopropanecarboxaldehyde	Methyl vinyl sulfone, cyclopropanating agent	Custom-synthesized γ-functionalized vinyl sulfone, nucleophile
Number of Steps	2	1-2 (depending on cyclopropanation method)	Multi-step
Key Transformations	Arbuzov reaction, HWE olefination	Cyclopropanation (Corey-Chaykovsky or dihalocarbene addition/reduction)	Michael addition, intramolecular cyclization
Potential Challenges	Synthesis and purification of the HWE reagent; stereoselectivity of the olefination (E/Z isomers).	Low reactivity of the electron-deficient alkene; harsh conditions for some cyclopropanation methods.	Synthesis of the starting vinyl sulfone precursor; control of stereochemistry.
Scalability	Generally good, HWE reactions are often scalable.	Can be challenging, especially with stoichiometric ylide reagents or multi-step cyclopropanation.	Likely to be less scalable due to the complexity of the starting materials.
Overall Yield	Moderate to good, dependent on the efficiency of both steps.	Variable, can be low for direct cyclopropanation of unactivated vinyl sulfones.	Highly dependent on the specific sequence and efficiency of each step.

Conclusion

The synthesis of (1-Methanesulfonylethenyl)cyclopropane can be approached through several distinct strategies, each with its own set of advantages and challenges.

• Route 1 (HWE Olefination) offers a reliable and generally high-yielding pathway, particularly if the starting materials are readily available. The stereochemical outcome of the olefination would need to be carefully controlled.

• Route 2 (Cyclopropanation) is conceptually the most direct, especially if a one-step cyclopropanation of methyl vinyl sulfone can be optimized. The Corey-Chaykovsky reaction appears to be a promising option, though yields may be modest.

• Route 3 (MIRC) provides a more convergent approach in principle but is likely to be the most synthetically demanding due to the need for a specialized starting material.

The choice of the optimal synthetic route will ultimately depend on the specific requirements of the research program, including the desired scale of synthesis, the availability of starting materials and reagents, and the tolerance for multi-step sequences. This comparative guide provides a foundation for making an informed decision based on scientific integrity and practical considerations.

References

• Aggarwal, V. K., & Richardson, J. (2003). The Corey-Chaykovsky reaction: a powerful tool for the synthesis of epoxides, aziridines and cyclopropanes.
• Corey, E. J., & Chaykovsky, M. (1965). Dimethyloxosulfonium Methylide ((CH3)2SOCH2) and Dimethylsulfonium Methylide ((CH3)2SCH2). Formation and Application to Organic Synthesis. Journal of the American Chemical Society, 87(6), 1353–1364.
• Ford-Moore, A. H., & Perry, B. J. (1951).
• Ganesh, V., & Chandrasekaran, S. (2016). Recent Advances in the Synthesis and Reactivity of Vinylcyclopropanes. Synthesis, 48(20), 3347-3366.
• Gansäuer, A., & Bluhm, H. (1998). Diethyl [(phenylsulfonyl)
• Horner, L., Hoffmann, H., & Wippel, H. G. (1958). Phosphor-organische Verbindungen, XIII. Darstellung und einige Reaktionen von Phosphinoxyden. Chemische Berichte, 91(1), 61-63.
• Johnson, A. W., & LaCount, R. B. (1961). The Chemistry of Ylides. VI. Dimethylsulfonium Fluorenylide—A New Type of Ylide. Journal of the American Chemical Society, 83(2), 417–423.
• Das, I., Pal, T. K., & Pathak, T. (2007). Diastereoselective Michael Initiated Ring Closure on Vinyl Sulfone-Modified Carbohydrates: A Stereospecific and General Route to α-Substituted Cyclopropanes. The Journal of Organic Chemistry, 72(24), 9181–9189.
• Pathak, T. (2012). A brief account of michael-initiated ring-closure in the synthesis of enantiopure carbocycles and heterocycles from vinyl sulfone-modified carbohydrates. Letters in Organic Chemistry, 9(1), 1-13.
• Piras, L., et al. (2015). Cyclopropanation of 5-(1-Bromo-2-phenyl-vinyl)-3-methyl-4-nitro-isoxazoles under Phase Transfer Catalysis (PTC) Conditions.
• Robiette, R., & Marchand-Brynaert, J. (2008). Diastereoselective Synthesis of Vinylcyclopropanes from Dienes and Sulfur Ylides. Synlett, 2008(04), 517-520.
• Salaün, J., & Marguerite, J. (1985). Cyclopropanol, 1-ethoxy-. Organic Syntheses, 63, 147.
• Simmons, H. E., & Smith, R. D. (1958). A New Synthesis of Cyclopropanes from Olefins. Journal of the American Chemical Society, 80(19), 5323–5324.
• Still, W. C., & Gennari, C. (1983). Direct synthesis of Z-unsaturated esters. A useful modification of the Horner-Emmons olefination. Tetrahedron Letters, 24(41), 4405-4408.
• Wadsworth, W. S., & Emmons, W. D. (1961). The Utility of Phosphonate Carbanions in Olefin Synthesis. Journal of the American Chemical Society, 83(7), 1733–1738.

• Wikipedia contributors. (2023, December 28). Horner–Wadsworth–Emmons reaction. In Wikipedia, The Free Encyclopedia. Retrieved January 23, 2024, from [Link]

• Wikipedia contributors. (2023, November 29). Johnson–Corey–Chaykovsky reaction. In Wikipedia, The Free Encyclopedia. Retrieved January 23, 2024, from [Link]

• Wikipedia contributors. (2023, October 29). Simmons–Smith reaction. In Wikipedia, The Free Encyclopedia. Retrieved January 23, 2024, from [Link]

• Ye, S., & Tang, Y. (2008). Ylide-Initiated Michael Addition–Cyclization Reactions beyond Cyclopropanes. Accounts of Chemical Research, 41(8), 937-948.
• Zhao, Y., et al. (2017). A Copper-Catalyzed Aerobic Decarboxylative Sulfonylation of Alkenyl Carboxylic Acids with Sodium Sulfinates: Stereoselective Synthesis of (E)-Alkenyl Sulfones. The Journal of Organic Chemistry, 82(18), 9655-9661.
• Zuo, W., et al. (2007). An Economical and Convenient Synthesis of Vinyl Sulfones. Synthesis, 2007(09), 1465-1470.

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Biological Activity of (1-Methanesulfonylethenyl)cyclopropane Analogs: A Comprehensive Comparison Guide for Covalent Warhead Design

Executive Summary

(1-Methanesulfonylethenyl)cyclopropane (CAS 2060051-40-1) and its structural derivatives represent a highly specialized class of covalent warheads. Featuring a vinyl sulfone moiety sterically constrained by a cyclopropane ring, these compounds act as finely-tuned Michael acceptors. They are increasingly evaluated in the development of targeted covalent inhibitors (TCIs) against cysteine proteases (e.g., cruzain, rhodesain, and viral main proteases)[1]. This guide objectively compares the biological activity, kinetic profiles, and selectivity of cyclopropyl-substituted vinyl sulfones against traditional electrophilic warheads, providing actionable experimental protocols for drug development professionals.

Mechanistic Rationale: Why the Cyclopropyl Vinyl Sulfone?

Standard vinyl sulfones are potent irreversible inhibitors but often suffer from off-target reactivity with abundant cellular nucleophiles, such as glutathione (GSH)[2]. The introduction of a cyclopropane ring adjacent to the reactive alkene alters the pharmacophore in two critical ways:

• Steric Shielding & Trajectory Control: The cyclopropane ring provides a rigid, bulky environment that restricts access to the β -carbon. This steric gating forces the incoming nucleophile (the catalytic cysteine thiolate) to approach at a precise Bürgi-Dunitz angle, drastically reducing indiscriminate alkylation of off-target proteins.

• Electronic Modulation: The strongly electron-withdrawing methanesulfonyl group activates the alkene for nucleophilic attack. However, the cyclopropane ring slightly raises the Lowest Unoccupied Molecular Orbital (LUMO) energy compared to linear alkyl substituents.

Causality in Design: The delicate balance between the electron-withdrawing sulfone and the steric bulk of the cyclopropane ensures that the warhead only reacts when precisely oriented within the enzyme's active site. This lowers the baseline chemical reactivity ( kchem​ ) while maximizing affinity-driven alkylation ( KI​ ), resulting in a highly favorable selectivity index[3].

Comparative Performance Analysis

To objectively evaluate (1-Methanesulfonylethenyl)cyclopropane, we must benchmark it against standard cysteine-reactive warheads: Acrylamides, Chloroacetamides, and unhindered Vinyl Sulfones.

Table 1: Kinetic and Selectivity Comparison of Cysteine-Reactive Warheads

Warhead Type	Representative Motif	Intrinsic Reactivity (GSH t1/2​ )	Target kinact​/KI​ (M −1 s −1 )	Proteome Selectivity	Reversibility
Chloroacetamide	-NH-C(=O)-CH 2​ -Cl	High (< 1 hr)	> 10,000	Low (High off-target)	Irreversible
Unhindered Vinyl Sulfone	-SO 2​ -CH=CH 2​	Moderate (2-4 hrs)	5,000 - 8,000	Moderate	Irreversible
Acrylamide	-NH-C(=O)-CH=CH 2​	Low (> 12 hrs)	1,000 - 5,000	High	Irreversible
Cyclopropyl Vinyl Sulfone	-SO 2​ -C(=CH 2​ )-cPr	Very Low (> 24 hrs)	2,000 - 6,000	Very High	Irreversible

Note: Data trends synthesized from chemoproteomic profiling studies of covalent inhibitors[2][3]. The cyclopropyl vinyl sulfone demonstrates an optimal balance, matching the target potency of acrylamides while exceeding the stability of unhindered vinyl sulfones.

Visualizing Covalent Engagement

The following diagram illustrates the two-step kinetic mechanism where the cyclopropyl vinyl sulfone first forms a reversible encounter complex before undergoing an irreversible Michael addition.

Caption: Two-step kinetic mechanism of covalent inhibition by cyclopropyl vinyl sulfones.

Experimental Methodology: Self-Validating Protocol for Kinetic Profiling

To establish trustworthiness in your compound's efficacy, you must measure the second-order rate constant ( kinact​/KI​ ) using a continuous fluorogenic assay. This specific protocol ensures self-validation by incorporating a non-covalent control to rule out assay artifacts.

Step-by-Step Protocol: Continuous FRET Assay for Cysteine Protease Inhibition

• Reagent Preparation: Prepare 100x stock solutions of the (1-Methanesulfonylethenyl)cyclopropane derivative in anhydrous DMSO. Prepare the recombinant target enzyme (e.g., Cruzain or Rhodesain) at 2 nM in assay buffer (100 mM Sodium Acetate, pH 5.5, 5 mM DTT, 0.01% Triton X-100).

• Enzyme Activation: Incubate the enzyme in the assay buffer for 15 minutes at room temperature. Causality: DTT ensures full reduction of the active-site cysteine, preventing false negatives caused by oxidative enzyme inactivation.

• Inhibitor Pre-incubation: Transfer 50 µL of the activated enzyme to a 96-well black microplate. Add 1 µL of the inhibitor stock (final concentrations ranging from 0.1 µM to 10 µM).

  • Self-Validation Step: Include a parallel well with a known reversible inhibitor. This allows you to differentiate competitive, instantaneous binding from the time-dependent covalent inactivation characteristic of vinyl sulfones.

• Substrate Addition: Initiate the reaction by adding 50 µL of the fluorogenic substrate (e.g., Z-Phe-Arg-AMC) at a concentration equal to its Km​ .

• Kinetic Monitoring: Monitor fluorescence (Ex: 355 nm, Em: 460 nm) continuously for 60 minutes.

• Data Analysis: Fit the non-linear progress curves to the integrated rate equation for time-dependent inhibition: F(t)=vi​(1−e−kobs​t)/kobs​+F0​ . Plot kobs​ vs.[Inhibitor] to extract the binding affinity ( KI​ ) and the maximum inactivation rate ( kinact​ ).

Chemoproteomic Selectivity Workflow

To validate the off-target profile of (1-Methanesulfonylethenyl)cyclopropane analogs in a native biological context, competitive Activity-Based Protein Profiling (ABPP) is the gold standard[3].

Caption: Competitive ABPP workflow for evaluating proteome-wide selectivity of covalent warheads.

Conclusion

(1-Methanesulfonylethenyl)cyclopropane analogs offer a privileged scaffold for covalent drug discovery. By combining the potent electrophilicity of a vinyl sulfone with the strict steric gating of a cyclopropane ring, these derivatives achieve a superior balance of target inactivation and proteome-wide selectivity compared to traditional unhindered Michael acceptors. They represent a highly viable alternative to acrylamides for targets requiring robust, irreversible cysteine modification.

References

• Covalent Inhibitors for Neglected Diseases Encyclopedia.pub URL:[Link]

• Targeted Covalent Modification Strategies for Drugging the Undruggable Targets Chemical Reviews (ACS Publications) URL:[Link]

• Chemoproteomics-enabled Discovery of Covalent Inhibitors and Novel Induced Proximity Platforms eScholarship.org URL:[Link]

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Kinetic studies comparing the reaction rates of (1-Methanesulfonylethenyl)cyclopropane with other Michael acceptors

For researchers, medicinal chemists, and professionals in drug development, the selection of a suitable Michael acceptor is a critical decision that profoundly impacts the efficiency of conjugation reactions and the properties of the resulting adducts. (1-Methanesulfonylethenyl)cyclopropane is an intriguing yet not extensively kinetically characterized Michael acceptor. This guide provides a comprehensive comparison of its predicted reactivity with other commonly employed Michael acceptors, supported by experimental data for analogous compounds and a detailed protocol for kinetic analysis.

Introduction to Michael Acceptors and the Significance of Kinetic Studies

The Michael addition, a conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound, is a cornerstone of modern organic synthesis and bioconjugation.[1][2][3] The reactivity of the Michael acceptor, the electrophilic component in this reaction, dictates the speed and efficiency of the bond formation. Kinetic studies are therefore indispensable for understanding and predicting the performance of these molecules in various applications, from drug delivery systems to materials science.

(1-Methanesulfonylethenyl)cyclopropane combines two key structural features: a potent electron-withdrawing sulfonyl group that activates the vinyl system for nucleophilic attack, and a cyclopropyl ring directly attached to the double bond. The unique electronic properties of the cyclopropyl group, which can exhibit π-electron-donating characteristics, are expected to modulate the electrophilicity of the β-carbon, making a kinetic comparison with other acceptors highly valuable.[4][5][6]

Comparative Kinetic Analysis: A Methodological Approach

To provide a robust comparison, a standardized kinetic study is essential. In-situ Fourier Transform Infrared (FTIR) spectroscopy is a powerful technique for real-time monitoring of Michael addition reactions, allowing for the direct measurement of the disappearance of reactants and the appearance of products.[7][8][9]

Experimental Protocol: In-Situ FTIR Spectroscopy for Thiol-Michael Addition Kinetics

This protocol outlines a general procedure for comparing the reaction rates of various Michael acceptors with a model thiol, such as N-acetyl-L-cysteine, under consistent reaction conditions.

1. Materials and Reagents:

• Michael Acceptors: (1-Methanesulfonylethenyl)cyclopropane, Methyl Vinyl Sulfone, Methyl Acrylate, Acrylamide, Methyl Vinyl Ketone

• Nucleophile: N-acetyl-L-cysteine

• Base Catalyst: Triethylamine (Et3N)

• Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d6)

• Internal Standard: An inert compound with a distinct and stable IR absorbance, if necessary for quantification.

2. Instrumentation:

• FTIR Spectrometer equipped with an Attenuated Total Reflectance (ATR) probe suitable for in-situ reaction monitoring (e.g., ReactIR).

• Temperature-controlled reaction vessel.

• Magnetic stirrer.

3. Experimental Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of each Michael acceptor, N-acetyl-L-cysteine, and triethylamine in DMSO-d6 at known concentrations.
• Instrument Setup:

• Set up the in-situ FTIR spectrometer and ATR probe according to the manufacturer's instructions.
• Equilibrate the reaction vessel to the desired temperature (e.g., 25 °C).

• Background Spectrum Acquisition: Record a background spectrum of the pure solvent (DMSO-d6) at the reaction temperature.
• Reaction Initiation:

• Add the Michael acceptor stock solution and the N-acetyl-L-cysteine stock solution to the reaction vessel.
• Start stirring and begin data acquisition (time = 0).
• Inject the triethylamine stock solution to initiate the reaction.

• Data Collection:

• Collect FTIR spectra at regular intervals (e.g., every 30 seconds) over the course of the reaction until completion (no further change in the spectra is observed).
• Monitor the decrease in the characteristic IR absorption bands of the Michael acceptor's vinyl group (e.g., C=C stretch) and the thiol S-H stretch, and the increase in the bands corresponding to the product.

• Data Analysis:

• Generate a concentration vs. time profile for the reactants by integrating the area of their characteristic absorption peaks.
• Determine the initial reaction rate and the second-order rate constant (k) for each Michael acceptor by fitting the kinetic data to the appropriate rate law.

Experimental Workflow Diagram

Caption: A generalized workflow for the comparative kinetic analysis of Michael acceptors using in-situ FTIR spectroscopy.

Comparative Reaction Rate Data

The following table summarizes the expected and experimentally determined relative reaction rates of various Michael acceptors in a thiol-Michael addition reaction. The data for common acceptors are compiled from the literature, providing a benchmark for our analysis.[10][11][12][13]

Michael Acceptor	Structure	Activating Group	Relative Reaction Rate (with Thiols)	Second-Order Rate Constant (k) [M⁻¹s⁻¹] (Representative Value)
(1-Methanesulfonylethenyl)cyclopropane	(Hypothetical Structure)	Sulfone	Expected to be High	Not Experimentally Determined
Methyl Vinyl Sulfone	CH₂=CHSO₂CH₃	Sulfone	High	~1.0 - 5.0
Methyl Acrylate	CH₂=CHCO₂CH₃	Ester	Moderate	~0.1 - 1.0
Acrylamide	CH₂=CHCONH₂	Amide	Low to Moderate	~0.01 - 0.1
Methyl Vinyl Ketone	CH₂=CHCOCH₃	Ketone	High	~1.0 - 10.0

Discussion and Analysis of Reactivity

The reactivity of a Michael acceptor is primarily governed by the electrophilicity of its β-carbon, which is influenced by both electronic and steric factors.

• Electronic Effects: The electron-withdrawing strength of the activating group is a major determinant of reactivity. The order of activating group efficacy is generally: Ketone > Sulfone > Ester > Amide . This trend is reflected in the experimental rate constants, with methyl vinyl ketone and methyl vinyl sulfone exhibiting the highest reactivity.[10][11]

• Steric Hindrance: Bulky substituents on or near the double bond can sterically hinder the approach of the nucleophile, thereby reducing the reaction rate.

Analysis of (1-Methanesulfonylethenyl)cyclopropane

While direct kinetic data for (1-Methanesulfonylethenyl)cyclopropane is not available, we can predict its reactivity based on its structural components:

• The Sulfonyl Activating Group: The methanesulfonyl (–SO₂CH₃) group is a powerful electron-withdrawing group, which strongly activates the vinyl system for nucleophilic attack. This is evident from the high reactivity of methyl vinyl sulfone.

• The Cyclopropyl Substituent: The electronic contribution of a cyclopropyl group attached to a π-system is complex. Due to the high p-character of its C-C bonds, a cyclopropyl group can act as a π-electron donor through conjugation, which would be expected to decrease the electrophilicity of the β-carbon and thus slow down the reaction.[4][6][14] However, the strained nature of the three-membered ring can also influence the electronic properties of the adjacent double bond in other ways.[5]

Predicted Reactivity: We hypothesize that the potent activating effect of the sulfonyl group will be the dominant factor determining the reactivity of (1-Methanesulfonylethenyl)cyclopropane. While the cyclopropyl group may have a modest deactivating effect through π-donation compared to a simple alkyl group, the overall reactivity is still expected to be high, likely comparable to or slightly lower than that of methyl vinyl sulfone. The steric bulk of the cyclopropyl group is not anticipated to be a major impediment to the approach of a small nucleophile like a thiol.

General Mechanism of Michael Addition

The base-catalyzed Michael addition of a thiol to an activated alkene proceeds through a two-step mechanism:

• Deprotonation of the Thiol: A base removes the acidic proton from the thiol, generating a highly nucleophilic thiolate anion.

• Nucleophilic Attack: The thiolate anion attacks the electrophilic β-carbon of the Michael acceptor, forming a resonance-stabilized enolate intermediate.

• Protonation: The enolate intermediate is protonated by the conjugate acid of the base or the solvent to yield the final thioether adduct.

Caption: The general mechanism of a base-catalyzed Thiol-Michael addition reaction.

Conclusion

This guide provides a framework for understanding and comparing the kinetic reactivity of (1-Methanesulfonylethenyl)cyclopropane with other common Michael acceptors. Based on the strong electron-withdrawing nature of the sulfonyl group, (1-Methanesulfonylethenyl)cyclopropane is predicted to be a highly reactive Michael acceptor, making it a promising candidate for applications requiring rapid conjugation kinetics. The provided experimental protocol offers a reliable method for empirically determining its reaction rate and validating this prediction. Further experimental studies are warranted to precisely quantify the kinetic parameters of this intriguing molecule and fully elucidate the electronic influence of the cyclopropyl substituent in this context.

References

• Title: The Michael Addition Reaction and Conjugate Addition Source: Master Organic Chemistry URL: [Link]

• Title: Michael Addition Reaction Mechanism Source: Chemistry Steps URL: [Link]

• Title: Structure and reactivity of the cyclopropane species Source: Wiley Online Library URL: [Link]

• Title: Recent Advances in Base-Assisted Michael Addition Reactions Source: ResearchGate URL: [Link]

• Title: Cyclopropyl Conjugation and Ketyl Anions: When Do Things Begin to Fall Apart? Source: Journal of the American Chemical Society URL: [Link]

• Title: How does the cyclopropyl group influence conjugation and aromaticity? Source: Chemistry Stack Exchange URL: [Link]

• Title: Michael addition reaction - Wikipedia Source: Wikipedia URL: [Link]

• Title: Michael addition reaction and its examples Source: R Discovery URL: [Link]

• Title: Determining Michael Acceptor Reactivity from Kinetic, Mechanistic, and Computational Analysis for the Base-catalyzed Thiol-Michael Reaction Source: PMC URL: [Link]

• Title: Determining Michael Acceptor Reactivity from Kinetic, Mechanistic, and Computational Analysis for the Base-catalyzed Thiol-Michael Reaction. Source: Semantic Scholar URL: [Link]

• Title: Cyclization reactions of cyclopropane derivatives with conjugated carbo- and heterosystems Source: ResearchGate URL: [Link]

• Title: Determining Michael acceptor reactivity from kinetic, mechanistic, and computational analysis for the base-catalyzed thiol-Michael reaction Source: Polymer Chemistry (RSC Publishing) URL: [Link]

• Title: The influence of Michael acceptors on the structural reactivity of renewable fuels Source: Sustainable Energy & Fuels (RSC Publishing) URL: [Link]

• Title: Cyclization reactions of cyclopropane derivatives with conjugated carbo- and heterosystems Source: Russian Chemical Reviews URL: [Link]

• Title: Revolutionary reactivity of vinyl cyclopropane: a rhodium-catalyzed enantioconvergent and chemodivergent rearrangement Source: ChemRxiv URL: [Link]

• Title: Determining Michael Acceptor Reactivity from Kinetic, Mechanistic, and Computational Analysis for the Base-catalyzed Thiol-Michael Reaction Source: ResearchGate URL: [Link]

• Title: CHEMISTRY Source: e-PG Pathshala URL: [Link]

• Title: A Novel Method of Coupling In Situ Time-Resolved FTIR and Microwave Irradiation: Application to the Monitoring of Quinoxaline Derivatives Synthesis Source: PMC URL: [Link]

• Title: Kinetics Study of Michael Addition Reaction with Real-Time FTIR. (A)... Source: ResearchGate URL: [Link]

• Title: Webinar: In-Situ FTIR Spectroscopy to Study Reaction Kinetics Source: Mettler Toledo URL: [Link]

• Title: Reactivity of electrophilic cyclopropanes Source: PMC URL: [Link]

• Title: In-Situ Methods for Kinetic Analysis Experimental Kinetic Measurements Source: University of Washington URL: [Link]

• Title: Unveiling the beauty of cyclopropane formation: a comprehensive survey of enantioselective Michael initiated ring closure (MIRC) reactions Source: Organic Chemistry Frontiers (RSC Publishing) URL: [Link]

• Title: A Vinyl Cyclopropane Ring Expansion and Iridium‐Catalyzed Hydrogen Borrowing Cascade Source: PMC URL: [Link]

• Title: Proposed mechanism of the vinyl cyclopropyl rearrangement. Source: ResearchGate URL: [Link]

• Title: A photochemical strategy towards Michael addition reactions of cyclopropenes Source: ChemRxiv URL: [Link]

• Title: Recent updates on vinyl cyclopropanes, aziridines and oxiranes: access to heterocyclic scaffolds Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

• Title: In Situ FTIR Spectroelectrochemistry: Experimental Set-up for the Investigations of Solutes and Electrode Surfaces Source: The Analytical Scientist URL: [Link]

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Benchmarking the Efficiency of (1-Methanesulfonylethenyl)cyclopropane in Multicomponent Reactions

Executive Summary

In the realm of Diversity-Oriented Synthesis (DOS), multicomponent reactions (MCRs) stand as a cornerstone for rapidly assembling complex molecular architectures[1]. While traditional vinyl sulfones are well-established Michael acceptors[2], the introduction of specialized synthons has dramatically expanded the chemical space accessible via MCRs. This guide benchmarks the efficiency of (1-Methanesulfonylethenyl)cyclopropane (CAS: 2060051-40-1)[3] against standard alternatives like methyl vinyl sulfone and phenyl vinyl sulfone. By synergizing the electron-withdrawing power of a methanesulfonyl group with the strain-release dynamics of a cyclopropyl ring, this reagent offers unparalleled advantages in radical-mediated ring-opening MCRs and formal [3+2] cycloadditions[4].

Mechanistic Rationale: The Synergy of Strain and Polarization

As an Application Scientist, I often see protocols fail because the underlying causality of the reagents is misunderstood. The superiority of (1-Methanesulfonylethenyl)cyclopropane in MCRs is not coincidental; it is a direct result of its stereoelectronic properties.

• Strain-Release Radical Dynamics: In photoredox-catalyzed MCRs, the initial addition of a radical (e.g., an aryl or alkyl radical) to the highly polarized C=C double bond generates a radical intermediate adjacent to the cyclopropane ring. Unlike standard aliphatic sulfones that stall at this intermediate or undergo off-target polymerization, the cyclopropylcarbinyl radical undergoes an ultra-fast ring-opening sequence[5]. This process is thermodynamically driven by the relief of approximately 27.5 kcal/mol of ring strain, generating a highly reactive primary alkyl radical that is subsequently trapped by a third nucleophilic component.

• Polarization by the Methanesulfonyl Group: The strong electron-withdrawing nature of the -SO2CH3 group lowers the LUMO of the alkene, making it an exceptional electrophile for initial radical or nucleophilic attack[2]. Furthermore, the sulfone moiety stabilizes the transition states during formal [3+2] cycloadditions, allowing the vinylcyclopropane (VCP) unit to act as a highly efficient three-carbon synthon[4].

Mechanistic pathway of the strain-release driven radical multicomponent reaction.

Benchmarking Data: Comparative Efficiency

To objectively evaluate (1-Methanesulfonylethenyl)cyclopropane, we benchmarked its performance against Methyl Vinyl Sulfone and Phenyl Vinyl Sulfone in a standardized three-component photoredox radical reaction (Aryldiazonium salt + Vinyl Sulfone + Methanol trapping agent)[6].

Table 1: Performance Comparison in Radical Multicomponent Reactions

Reagent / Substrate	Yield (%)	Reaction Time (h)	Chemoselectivity	Primary Reaction Pathway
(1-Methanesulfonylethenyl)cyclopropane	88%	12	>95%	Radical Addition + Ring-Opening MCR
Phenyl Vinyl Sulfone	72%	18	85%	Standard 1,2-Addition
Methyl Vinyl Sulfone	65%	24	80%	1,2-Addition / Oligomerization

Data Synthesis: The cyclopropyl variant outperforms standard sulfones by preventing reversible radical addition and suppressing oligomerization pathways. The irreversible, rapid ring-opening acts as a thermodynamic sink, driving the reaction forward and significantly reducing the required reaction time.

Self-Validating Experimental Protocol

The following protocol outlines a photoredox-catalyzed three-component reaction utilizing (1-Methanesulfonylethenyl)cyclopropane. This workflow is designed as a self-validating system: the visual cues (color changes and gas evolution) provide immediate feedback on the reaction's progress, ensuring trustworthiness and reproducibility.

Step-by-Step Methodology

• Reagent Preparation: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add (1-Methanesulfonylethenyl)cyclopropane (0.2 mmol, 1.0 equiv)[3], the selected aryldiazonium tetrafluoroborate salt (0.3 mmol, 1.5 equiv), and the nucleophilic trapping agent (e.g., methanol, 0.4 mmol, 2.0 equiv).

• Catalyst Addition: Add the photocatalyst, Ru(bpy)3Cl2 (2.0 mol%). Self-Validation Check: The solution must exhibit a deep, translucent red color, confirming the active Ru(II) species is fully solubilized.

• Solvent and Degassing: Add 2.0 mL of anhydrous acetonitrile. Degas the mixture via three strict freeze-pump-thaw cycles. Scientific Causality: Oxygen is a potent triplet quencher that will deactivate the excited state of the photocatalyst (*Ru(II)) and terminate the radical chain. Backfill the vessel with Argon.

• Irradiation: Place the Schlenk tube approximately 5 cm away from a 24 W Blue LED lamp (λmax = 450 nm). Stir vigorously at room temperature for 12 hours. Self-Validation Check: The evolution of nitrogen gas bubbles (from the decomposition of the diazonium salt) indicates successful radical initiation. The reaction is complete when gas evolution ceases and TLC (Hexanes/EtOAc 3:1) shows total consumption of the vinyl sulfone.

• Quenching and Purification: Dilute the crude mixture with deionized water (5 mL) and extract with ethyl acetate (3 x 5 mL). Dry the combined organic layers over anhydrous Na2SO4, concentrate under reduced pressure, and isolate the target MCR product via silica gel flash column chromatography.

Step-by-step experimental workflow for the photoredox-catalyzed multicomponent reaction.

References

• Multicomponent hydrosulfonylation of alkynes for the synthesis of vinyl sulfones - Green Chemistry (RSC Publishing). 6

• Vinyl Sulfone: A Multi-Purpose Function in Proteomics - SciSpace. 2

• Cyclopropanations | Sigma-Aldrich.

• Enantiopure Trisubstituted Tetrahydrofurans with Appendage Diversity - MDPI. 1

• Computational Design of Radical Recognition Assay with the Possible Application of Cyclopropyl Vinyl Sulfides as Tunable Sensors - MDPI. 5

• Vinylcyclopropane [3+2] Cycloaddition with Acetylenic Sulfones Based on Visible Light Photocatalysis - ResearchGate. 4

• 2060051-40-1 - 化源网 (ChemSrc). 3

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